Ethyl 3-hydroxyhexanoate

• CAS: 2305-25-1

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physical Properties of Ethyl 3-Hydroxyhexanoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the physical properties of ethyl 3-hydroxyhexanoate (B1247844), a valuable chiral building block in organic synthesis, particularly in the pharmaceutical and fine chemical industries.[1] This document compiles and presents key quantitative data in a structured format, details relevant experimental methodologies, and illustrates procedural workflows. Ethyl 3-hydroxyhexanoate, also known as ethyl β-hydroxycaproate, is a fatty acid ester recognized for its applications as a flavoring and fragrance agent and its role in the synthesis of more complex molecules.[1][2]

Chemical Identity

• IUPAC Name: ethyl 3-hydroxyhexanoate

• Synonyms: Ethyl beta-hydroxycaproate, 3-Hydroxyhexanoic acid ethyl ester, FEMA No. 3545[3]

• CAS Number: 2305-25-1

• Molecular Formula: C₈H₁₆O₃[4]

• Molecular Weight: 160.21 g/mol [4]

• Chemical Structure:

Tabulated Physical Properties

The following table summarizes the key physical properties of ethyl 3-hydroxyhexanoate, compiled from various sources.

Property	Value	Conditions	Source(s)
Appearance	Colorless to pale yellow liquid	Room Temperature	[1]
Odor	Fruity, grape, green, citrus, sweet	-	[2]
Boiling Point	90-92 °C	14 mmHg	[1][2][5]
101-102 °C	14.00 mm Hg	[3][6]
226 °C	-	[7][8]
Melting Point	Not available	-	[5][9]
Density	0.974 g/mL	25 °C	[1][2][5]
0.967-0.976 g/mL	-	[3]
0.970-0.984 g/mL	25 °C	[6]
Refractive Index	1.428	20 °C	[1][2][5]
1.423-1.433	-	[3]
1.426-1.430	20 °C	[6]
1.424-1.433	20 °C	[9]
Solubility	Insoluble in water and oils	-	[3][7][8]
Soluble in alcohol	-	[6][7][8]
Flash Point	94 °C (201.2 °F)	Closed cup	[2]
Vapor Pressure	0.00608 mmHg	25 °C	[10]

Experimental Protocols

The following sections detail generalized experimental procedures for determining the key physical properties of ethyl 3-hydroxyhexanoate. These protocols are based on standard laboratory techniques.

Determination of Boiling Point (Micro Method)

This method is suitable for small sample volumes.

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric pressure. In this micro method, this is observed when a rapid and continuous stream of bubbles emerges from a capillary tube submerged in the heated liquid.

Apparatus:

• Thiele tube or oil bath

• Thermometer (calibrated)

• Small test tube (e.g., Durham tube)

• Capillary tube (sealed at one end)

• Rubber band or wire for attaching the test tube to the thermometer

• Heating source (e.g., Bunsen burner or heating mantle)

• Heat-transfer fluid (e.g., mineral oil)

Procedure:

• Fill the small test tube with ethyl 3-hydroxyhexanoate to a depth of approximately 1-2 cm.

• Place the capillary tube, sealed end up, into the test tube.

• Attach the test tube to the thermometer using a rubber band, ensuring the sample is level with the thermometer bulb.

• Clamp the thermometer assembly in the Thiele tube or oil bath, making sure the heat-transfer fluid is above the level of the sample but below the opening of the test tube.

• Heat the apparatus gently and evenly.

• Observe the capillary tube. As the temperature rises, a slow stream of bubbles will emerge.

• Continue heating until a rapid and continuous stream of bubbles exits the capillary tube.

• Remove the heat source and allow the apparatus to cool slowly.

• The boiling point is the temperature at which the bubbling stops and the liquid begins to enter the capillary tube. Record this temperature.

• Record the atmospheric pressure at the time of the experiment.

Determination of Density

Principle: Density is defined as the mass of a substance per unit volume. It is determined by accurately measuring the mass of a known volume of the liquid.

Apparatus:

• Pycnometer (a small glass flask with a precise volume)

• Analytical balance (accurate to ±0.0001 g)

• Thermometer

• Water bath (for temperature control)

Procedure:

• Clean and dry the pycnometer thoroughly.

• Weigh the empty, dry pycnometer on the analytical balance and record its mass (m₁).

• Fill the pycnometer with distilled water and place it in a water bath at a constant temperature (e.g., 25 °C) until it reaches thermal equilibrium.

• Carefully dry the outside of the pycnometer and weigh it again to determine the mass of the pycnometer filled with water (m₂).

• Empty and dry the pycnometer completely.

• Fill the pycnometer with ethyl 3-hydroxyhexanoate and equilibrate it to the same temperature in the water bath.

• Dry the exterior of the pycnometer and weigh it to find the mass of the pycnometer filled with the sample (m₃).

• Calculate the density of ethyl 3-hydroxyhexanoate using the following formula: Density of sample = [(m₃ - m₁) / (m₂ - m₁)] * Density of water at the experimental temperature

Determination of Refractive Index

Principle: The refractive index of a substance is the ratio of the speed of light in a vacuum to the speed of light in that substance. It is a characteristic property that can be used for identification and purity assessment.

Apparatus:

• Abbe refractometer

• Constant temperature water bath connected to the refractometer

• Dropper or pipette

• Soft lens tissue

• Reference standard with a known refractive index (e.g., distilled water)

Procedure:

• Turn on the refractometer and the circulating water bath, setting it to the desired temperature (e.g., 20 °C).

• Calibrate the refractometer using the reference standard.

• Open the prism of the refractometer and clean the surfaces with a soft lens tissue and a suitable solvent (e.g., ethanol (B145695) or acetone), then allow it to dry completely.

• Place a few drops of ethyl 3-hydroxyhexanoate onto the lower prism using a clean dropper.

• Close the prism firmly.

• Look through the eyepiece and adjust the focus until the crosshairs are sharp.

• Turn the adjustment knob until the boundary line between the light and dark fields is sharp and centered on the crosshairs.

• If a colored fringe is observed, adjust the chromaticity corrector until the boundary is sharp and colorless.

• Read the refractive index value from the scale.

• Clean the prisms thoroughly after the measurement.

Determination of Solubility

Principle: This qualitative test determines the solubility of a substance in various solvents, providing information about its polarity.

Apparatus:

• Small test tubes

• Graduated pipettes or droppers

• Vortex mixer or stirring rods

• Solvents (e.g., water, ethanol, diethyl ether, oils)

Procedure:

• Solubility in Water:

  • Add approximately 0.5 mL of ethyl 3-hydroxyhexanoate to a test tube.

  • Add 3 mL of deionized water in small portions, shaking vigorously after each addition.

  • Observe if the substance dissolves completely, forms a separate layer, or is partially soluble. Record the observation. Ethyl 3-hydroxyhexanoate is reported to be insoluble in water.[3][7][8]

• Solubility in Organic Solvents (e.g., Ethanol):

  • Add approximately 0.5 mL of ethyl 3-hydroxyhexanoate to a clean, dry test tube.

  • Add 3 mL of the organic solvent (e.g., ethanol) in small portions, shaking after each addition.

  • Observe and record the solubility. Ethyl 3-hydroxyhexanoate is reported to be soluble in alcohol.[6][7][8]

• Solubility in Oils:

  • Follow the same procedure as for organic solvents, using a representative oil as the solvent.

  • Ethyl 3-hydroxyhexanoate is reported to be insoluble in oils.[3][7][8]

Synthesis and Metabolic Context

Synthesis

Ethyl 3-hydroxyhexanoate is typically synthesized through two primary routes:

• Esterification of 3-hydroxyhexanoic acid: This involves the reaction of 3-hydroxyhexanoic acid with ethanol in the presence of an acid catalyst.

• Reduction of ethyl 3-oxohexanoate: This is a common laboratory and industrial method involving the chemical or enzymatic reduction of the corresponding ketoester.[1]

Metabolic Relevance

While ethyl 3-hydroxyhexanoate itself is not a central metabolite in major signaling pathways, its precursor, 3-hydroxyhexanoyl-CoA, is an intermediate in the biosynthesis of poly(3-hydroxybutyrate-co-3-hydroxyhexanoate) [P(3HB-co-3HHx)], a type of biodegradable polymer. This biosynthesis can be engineered in microorganisms like Escherichia coli. The pathway involves the elongation of butyryl-CoA to 3-oxohexanoyl-CoA, which is then reduced to (R)-3-hydroxyhexanoyl-CoA.

Visualizations

Experimental Workflow Diagrams

The following diagrams, generated using Graphviz, illustrate the logical flow of the experimental protocols described above.

Caption: Workflow for Boiling Point Determination.

Caption: Workflow for Density Measurement.

Caption: Workflow for Refractive Index Measurement.

Caption: Workflow for Qualitative Solubility Testing.

Conclusion

This technical guide has provided a detailed summary of the physical properties of ethyl 3-hydroxyhexanoate, along with standardized methodologies for their determination. The compiled data and procedural outlines are intended to serve as a valuable resource for researchers and professionals in the fields of chemistry and drug development, facilitating the effective and safe use of this versatile chemical compound.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Ethyl 3-hydroxyhexanoate | C8H16O3 | CID 61293 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. scbt.com [scbt.com]
• 5. Frontiers | Biosynthesis of Poly(3-hydroxybutyrate-co-3-hydroxyhexanoate) From Glucose by Escherichia coli Through Butyryl-CoA Formation Driven by Ccr-Emd Combination [frontiersin.org]
• 6. Biosynthesis of Poly(3-hydroxybutyrate- co-3-hydroxyhexanoate) From Glucose by Escherichia coli Through Butyryl-CoA Formation Driven by Ccr-Emd Combination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ethyl 3-hydroxyhexanoate, 2305-25-1 [thegoodscentscompany.com]
• 8. Human Metabolome Database: Showing metabocard for Ethyl (±)-3-hydroxyhexanoate (HMDB0031509) [hmdb.ca]
• 9. chemsynthesis.com [chemsynthesis.com]
• 10. orgsyn.org [orgsyn.org]

Ethyl 3-hydroxyhexanoate chemical structure and CAS number.

Ethyl 3-hydroxyhexanoate (B1247844), a fatty acid ester, is a naturally occurring compound found in a variety of fruits and fermented beverages. While traditionally utilized in the flavor and fragrance industry for its characteristic fruity and sweet aroma, recent scientific investigations have unveiled its potential as a therapeutic agent, particularly for its antiviral properties. This guide provides a comprehensive overview of its chemical structure, properties, synthesis, and biological activities, with a focus on its potential applications in research and drug development.

Chemical Structure and Identification

Ethyl 3-hydroxyhexanoate is the ethyl ester of 3-hydroxyhexanoic acid. The presence of a hydroxyl group on the third carbon (beta-position) is a key feature of its structure. The molecule possesses a chiral center at the third carbon, meaning it can exist as two different stereoisomers: (S)-ethyl 3-hydroxyhexanoate and (R)-ethyl 3-hydroxyhexanoate. The commonly available form is a racemic mixture of both enantiomers.

Chemical Formula: C H O.[1][2]

Molecular Weight: 160.21 g/mol .[1][2][3]

CAS Number:

• Racemic Mixture: 2305-25-1[2][4][5]

• (S)-enantiomer: 88496-71-3[3]

Synonyms: Ethyl 3-hydroxycaproate, Hexanoic acid, 3-hydroxy-, ethyl ester, Ethyl beta-hydroxycaproate.[5][6]

Physicochemical Properties

Ethyl 3-hydroxyhexanoate is a colorless to pale yellow liquid with a distinct fruity odor.[4][7] A summary of its key physicochemical properties is presented in the table below.

Property	Value	Reference
Appearance	Colorless to pale yellow liquid	[4][7]
Odor	Fruity, citrus, grape, sweet	[7][8]
Boiling Point	90-92 °C at 14 mmHg	[8]
Density	0.974 g/mL at 25 °C	[8]
Refractive Index	1.428 at 20 °C	[8]
Flash Point	94.44 °C	[4][7]
Solubility	Soluble in alcohol, insoluble in water	[7]

Synthesis of Ethyl 3-hydroxyhexanoate

The synthesis of Ethyl 3-hydroxyhexanoate can be achieved through both chemical and biocatalytic methods. A common laboratory-scale chemical synthesis involves the reduction of ethyl 3-oxohexanoate (B1246410).

Experimental Protocol: Chemical Synthesis

A representative chemical synthesis protocol involves the following steps:

• Reaction Setup: Ethyl 3-oxohexanoate is dissolved in a suitable solvent, such as tetrahydrofuran (B95107) (THF).

• Reduction: A reducing agent, for example, sodium borohydride, is added portion-wise to the solution at a controlled temperature (e.g., 0 °C).

• Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• Quenching and Extraction: The reaction is carefully quenched with water. The product is then extracted into an organic solvent like hexane.

• Purification: The organic layer is washed with water and brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield the crude product. Further purification can be achieved by distillation.

Caption: Workflow for the chemical synthesis of Ethyl 3-hydroxyhexanoate.

Antiviral Activity against Coxsackievirus B

Recent research has highlighted the potent antiviral activity of Ethyl 3-hydroxyhexanoate against Coxsackievirus B (CVB), a significant human pathogen responsible for various diseases, including myocarditis and pancreatitis.[1][4][7][9]

Quantitative Antiviral Data

The in vitro efficacy of Ethyl 3-hydroxyhexanoate against CVB3 has been quantified, demonstrating a favorable therapeutic window.

Parameter	Value	Description	Reference
EC	1.2 μM	50% effective concentration for inhibiting viral replication	[1][4][9]
CC	25.6 μM	50% cytotoxic concentration in host cells	[1][4][9]
SI	20.8	Selectivity Index (CC / EC)	[1][4][9]

Mechanism of Action

Studies have indicated that Ethyl 3-hydroxyhexanoate exerts its antiviral effect by targeting the early stages of the viral replication cycle, specifically by inhibiting viral RNA replication.[4][9]

Caption: Proposed mechanism of action of Ethyl 3-hydroxyhexanoate on the Coxsackievirus B replication cycle.

Experimental Protocols for Antiviral Testing

• Cell Culture: HeLa cells are cultured in appropriate media and seeded in 96-well plates.

• Infection: Cells are infected with Coxsackievirus B3 (Woodruff strain) at a specific multiplicity of infection (MOI).

• Treatment: Various concentrations of Ethyl 3-hydroxyhexanoate are added to the infected cells.

• Incubation: The plates are incubated for 24-48 hours.

• Assessment of Cytopathic Effect (CPE): The extent of virus-induced cell death is observed microscopically and quantified using an MTT assay to determine cell viability.

• Data Analysis: The 50% effective concentration (EC) and 50% cytotoxic concentration (CC) are calculated to determine the selectivity index (SI).

• Animal Model: Suckling Balb/c mice are used for the in vivo studies.

• Infection: Mice are infected intraperitoneally with Coxsackievirus B3.

• Treatment: The infected mice are administered Ethyl 3-hydroxyhexanoate (e.g., 250 mg/kg body weight) twice daily. A control group receives a placebo (e.g., PBS).

• Monitoring: The mice are monitored for clinical signs of disease and mortality.

• Tissue Analysis: After a specific period (e.g., 5 days post-infection), tissues such as the heart are harvested for virological and pathological analysis to assess the extent of viral replication and tissue damage.

Caption: Experimental workflow for in vitro and in vivo antiviral activity testing of Ethyl 3-hydroxyhexanoate.

Safety and Regulatory Status

Ethyl 3-hydroxyhexanoate has been evaluated by the Joint FAO/WHO Expert Committee on Food Additives (JECFA) and is considered to have no safety concerns at current levels of intake when used as a flavoring agent.[5][10] It is also listed as a fragrance ingredient and its safety has been assessed by the Research Institute for Fragrance Materials (RIFM).

Conclusion

Ethyl 3-hydroxyhexanoate is a well-characterized molecule with established applications in the flavor and fragrance industries. The recent discovery of its potent antiviral activity against Coxsackievirus B opens up new avenues for its application in drug development. Its favorable safety profile as a food additive suggests that it could be a promising candidate for further preclinical and clinical investigation as a novel antiviral agent. The detailed experimental protocols and quantitative data presented in this guide provide a solid foundation for researchers and scientists to explore the full therapeutic potential of this versatile compound.

References

• 1. Novel Antiviral Activity of Ethyl 3-Hydroxyhexanoate Against Coxsackievirus B Infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. Ethyl (S)-3-hydroxyhexanoate | C8H16O3 | CID 440151 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Ethyl 3-hydroxyhexanoate | C8H16O3 | CID 61293 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 3 Hydroxyhexanoate | List of Frontiers open access articles [frontiersin.org]
• 7. Novel Antiviral Activity of Ethyl 3-Hydroxyhexanoate Against Coxsackievirus B Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ethyl 3-hydroxyhexanoate, 2305-25-1 [thegoodscentscompany.com]
• 9. Frontiers | Novel Antiviral Activity of Ethyl 3-Hydroxyhexanoate Against Coxsackievirus B Infection [frontiersin.org]
• 10. WHO | JECFA [apps.who.int]

The Enigmatic Presence of Ethyl 3-Hydroxyhexanoate in Fruits: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 3-hydroxyhexanoate (B1247844), a volatile organic compound, contributes to the characteristic aroma profile of several fruits, imparting sweet, fruity, and sometimes pineapple-like notes. While its organoleptic properties are of interest to the flavor and fragrance industries, its natural occurrence and biosynthetic pathways in plants are areas of ongoing scientific exploration. This technical guide provides a comprehensive overview of the current knowledge on the natural occurrence of ethyl 3-hydroxyhexanoate in fruits, details the analytical methodologies for its quantification, and elucidates its plausible biosynthetic origins. This information is critical for researchers in food science, natural product chemistry, and drug development who may be investigating the biological activities or biosynthetic pathways of fruit-derived secondary metabolites.

Natural Occurrence and Quantitative Data

Ethyl 3-hydroxyhexanoate has been identified as a natural volatile constituent in a variety of fruits. However, quantitative data remains limited in the scientific literature. The following table summarizes the reported concentrations of ethyl 3-hydroxyhexanoate in different fruit matrices.

Fruit	Cultivar/Variety	Matrix	Concentration (µg/kg)	Analytical Method	Reference(s)
Pineapple	Smooth Cayenne	Pulp	23.55	HS-SPME-GC-MS	[1]
Core	19.84	HS-SPME-GC-MS	[1]
Grapefruit	Citrus paradisi	Hand-squeezed Juice	15	SIDA, GC-O	[2]
Papaya	Carica papaya	Fruit	Reported	Not Quantified	[3]
Mango	Mangifera indica	Fruit	Reported	Not Quantified	[3]
Apple	Malus domestica	Fruit	Reported	Not Quantified	[4]
Citrus Fruits	Various	Fruit/Juice	Reported	Not Quantified	[4][5][6]

HS-SPME-GC-MS: Headspace Solid-Phase Microextraction Gas Chromatography-Mass Spectrometry SIDA: Stable Isotope Dilution Assay GC-O: Gas Chromatography-Olfactometry

Experimental Protocols

The accurate identification and quantification of ethyl 3-hydroxyhexanoate in complex fruit matrices require sophisticated analytical techniques. Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS) is the most commonly employed method. For high-precision quantification, Stable Isotope Dilution Assays (SIDA) are utilized.

General Protocol for HS-SPME-GC-MS Analysis

This protocol provides a general framework for the analysis of ethyl 3-hydroxyhexanoate in fruits. Optimization of parameters such as fiber type, extraction time, and temperature may be necessary for different fruit matrices.

a. Sample Preparation:

• Homogenize a known weight of fresh fruit pulp or juice.

• Transfer a specific amount of the homogenate (e.g., 5 g) into a 20 mL headspace vial.

• Add a saturated solution of sodium chloride (e.g., 1 g NaCl in 5 mL of deionized water) to the vial to increase the ionic strength of the matrix and enhance the release of volatile compounds.

• If using an internal standard for semi-quantification, add a known concentration of a suitable standard (e.g., ethyl heptanoate) to the vial.

• Seal the vial tightly with a PTFE/silicone septum.

b. HS-SPME Procedure:

• Equilibrate the sample vial at a specific temperature (e.g., 40-60 °C) for a set time (e.g., 15-30 minutes) in a thermostated water bath or autosampler agitator.

• Expose a conditioned SPME fiber (e.g., 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) to the headspace of the vial for a defined extraction time (e.g., 30-60 minutes) at the same temperature.

c. GC-MS Analysis:

• Desorb the extracted analytes from the SPME fiber in the heated injector port of the GC-MS system (e.g., 250 °C for 5 minutes) in splitless mode.

• Separate the volatile compounds on a suitable capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Use a temperature program to achieve optimal separation, for example:

  • Initial temperature of 40 °C for 2 minutes.

  • Ramp up to 240 °C at a rate of 5 °C/minute.

  • Hold at 240 °C for 5 minutes.

• Use helium as the carrier gas at a constant flow rate (e.g., 1 mL/minute).

• The mass spectrometer is operated in electron ionization (EI) mode at 70 eV, with a mass scan range of m/z 35-350.

d. Identification and Quantification:

• Identify ethyl 3-hydroxyhexanoate by comparing its mass spectrum and retention index with those of an authentic standard and/or a mass spectral library (e.g., NIST, Wiley).

• Quantify the compound by creating a calibration curve using standard solutions of ethyl 3-hydroxyhexanoate.

Stable Isotope Dilution Assay (SIDA) for High-Precision Quantification

SIDA is a highly accurate method for quantification that uses a stable isotope-labeled analog of the target analyte as an internal standard.

a. Synthesis of Labeled Internal Standard:

• A deuterated or ¹³C-labeled version of ethyl 3-hydroxyhexanoate is required. This is typically synthesized in a laboratory.

b. Sample Preparation and Analysis:

• Add a known amount of the labeled internal standard to the fruit homogenate before extraction.

• Perform the extraction and GC-MS analysis as described in the general protocol.

• Monitor specific ions for both the unlabeled (native) ethyl 3-hydroxyhexanoate and the labeled internal standard using selected ion monitoring (SIM) mode on the mass spectrometer.

c. Quantification:

• Calculate the ratio of the peak area of the native analyte to the peak area of the labeled internal standard.

• Determine the concentration of the native analyte in the sample by comparing this ratio to a calibration curve prepared with known concentrations of the native analyte and a fixed concentration of the labeled internal standard.

Biosynthesis of Ethyl 3-Hydroxyhexanoate in Fruits

A specific biosynthetic pathway dedicated solely to ethyl 3-hydroxyhexanoate has not been fully elucidated in plants. However, based on the well-established pathways for the formation of other esters and volatile compounds in fruits, a plausible biosynthetic route can be proposed. The pathway originates from fatty acid metabolism, specifically through β-oxidation, and culminates in an esterification reaction catalyzed by an alcohol acyltransferase (AAT).

Plausible Biosynthetic Pathway

The biosynthesis of ethyl 3-hydroxyhexanoate likely involves the following key steps:

• Chain Elongation and β-Oxidation: Hexanoyl-CoA, derived from the fatty acid synthesis pathway, undergoes a cycle of β-oxidation.

• Hydration: The key step is the hydration of an enoyl-CoA intermediate. Specifically, the hydration of trans-2-hexenoyl-CoA, catalyzed by an enoyl-CoA hydratase, would yield 3-hydroxyhexanoyl-CoA.

• Thioester Cleavage and Reduction (Hypothetical): The 3-hydroxyhexanoyl-CoA could potentially be cleaved and reduced to 3-hydroxyhexanol, though the direct esterification of the CoA-thioester is also possible.

• Esterification: An alcohol acyltransferase (AAT) enzyme catalyzes the final esterification step, transferring an ethyl group from ethanol (B145695) to 3-hydroxyhexanoyl-CoA (or 3-hydroxyhexanoic acid) to form ethyl 3-hydroxyhexanoate. Ethanol is readily available in ripening fruits as a product of fermentation.

Caption: Plausible biosynthetic pathway of ethyl 3-hydroxyhexanoate in fruits.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the analysis of ethyl 3-hydroxyhexanoate in fruit samples.

Caption: General experimental workflow for the analysis of ethyl 3-hydroxyhexanoate.

Conclusion

Ethyl 3-hydroxyhexanoate is a naturally occurring volatile compound that plays a role in the aroma profiles of several important fruits. While its presence has been confirmed in fruits such as pineapple, grapefruit, papaya, mango, and apple, there is a need for more extensive quantitative studies across different cultivars and ripening stages to fully understand its contribution to fruit flavor. The analytical methodologies, particularly HS-SPME-GC-MS and SIDA, provide robust frameworks for the accurate quantification of this compound. The proposed biosynthetic pathway, originating from fatty acid metabolism, offers a logical route for its formation in plants and provides a basis for future research into the specific enzymes and regulatory mechanisms involved. Further investigation into the biosynthesis and biological activity of ethyl 3-hydroxyhexanoate could reveal novel applications in food technology and drug development.

References

• 1. smujo.id [smujo.id]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Formation pathways of ethyl esters of branched short-chain fatty acids during wine aging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Ethyl 3-hydroxyhexanoates [leffingwell.com]
• 6. electronicsandbooks.com [electronicsandbooks.com]

A Spectroscopic Guide to Ethyl 3-Hydroxyhexanoate: NMR, IR, and MS Analysis

This technical guide provides a comprehensive overview of the spectroscopic data for ethyl 3-hydroxyhexanoate (B1247844), a key chiral building block in organic synthesis.[1] Intended for researchers, scientists, and drug development professionals, this document details the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for this compound. Furthermore, it outlines the experimental protocols for acquiring this data, ensuring reproducibility and accurate characterization.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for ethyl 3-hydroxyhexanoate.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum provides information about the chemical environment of the hydrogen atoms in the molecule.

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
~4.12	Quartet	~7.1	-O-CH ₂-CH₃
~3.98	Multiplet	-	-CH (OH)-
~2.43	Multiplet	-	-CH ₂-COO-
~1.45	Multiplet	-	-CH(OH)-CH ₂-CH₂-
~1.32	Multiplet	-	-CH₂-CH ₂-CH₃
~1.25	Triplet	~7.1	-O-CH₂-CH ₃
~0.91	Triplet	~7.2	-CH₂-CH₂-CH ₃

Data sourced from multiple references and compiled.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹³C NMR spectrum provides information about the carbon framework of the molecule.

Chemical Shift (δ) ppm	Assignment
~172.5	C =O
~68.1	-C H(OH)-
~60.3	-O-C H₂-CH₃
~41.2	-C H₂-COO-
~38.5	-CH(OH)-C H₂-CH₂-
~18.8	-CH₂-C H₂-CH₃
~14.1	-O-CH₂-C H₃
~13.9	-CH₂-CH₂-C H₃

Data sourced from multiple references and compiled.

Infrared (IR) Spectroscopy

The IR spectrum reveals the functional groups present in the molecule.[2]

Wavenumber (cm⁻¹)	Assignment
~3450 (broad)	O-H stretch (alcohol)
~2960, ~2935, ~2875	C-H stretch (alkane)
~1735	C=O stretch (ester)
~1180, ~1130	C-O stretch

Data sourced from multiple references and compiled.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its fragments, confirming the molecular weight.[3] The molecular weight of ethyl 3-hydroxyhexanoate is 160.21 g/mol .[3][4][5]

m/z	Assignment
160	[M]⁺ (Molecular ion)
115	[M - OCH₂CH₃]⁺
101	[M - CH₂CH₂CH₃]⁺
87	[CH(OH)CH₂CO₂C₂H₅]⁺
71	[CH₂CH₂CH₂CH₃]⁺
45	[OCH₂CH₃]⁺
43	[CH₂CH₂CH₃]⁺
29	[CH₂CH₃]⁺

Fragmentation pattern is predicted based on typical ester fragmentation and may vary depending on ionization method.[6]

Experimental Protocols

Detailed methodologies for the acquisition of the presented spectroscopic data are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: A sample of approximately 10-20 mg of ethyl 3-hydroxyhexanoate is dissolved in about 0.7 mL of a deuterated solvent, typically chloroform-d (B32938) (CDCl₃), in a standard 5 mm NMR tube.[7] A small amount of tetramethylsilane (B1202638) (TMS) can be added as an internal standard (δ = 0.00 ppm).

Instrumentation and Data Acquisition: ¹H and ¹³C NMR spectra are recorded on a spectrometer operating at a frequency of 400 MHz or higher for ¹H.[8] For a typical ¹H NMR experiment, 16 to 64 scans are acquired with a relaxation delay of 1-2 seconds. For ¹³C NMR, a larger number of scans (e.g., 1024 or more) may be necessary to achieve a good signal-to-noise ratio, with a longer relaxation delay (e.g., 2-5 seconds).[8]

Infrared (IR) Spectroscopy

Sample Preparation: For a liquid sample like ethyl 3-hydroxyhexanoate, the simplest method is to place a drop of the neat liquid between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates.[9] Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used, where a drop of the sample is placed directly on the ATR crystal.[10]

Instrumentation and Data Acquisition: The IR spectrum is recorded using a Fourier-transform infrared (FTIR) spectrometer.[2] Typically, the spectrum is scanned over the range of 4000 to 400 cm⁻¹. A background spectrum of the empty salt plates or ATR crystal is recorded first and automatically subtracted from the sample spectrum.[11]

Mass Spectrometry (MS)

Sample Preparation: The sample is typically diluted in a volatile solvent such as methanol (B129727) or acetonitrile (B52724) to a concentration of approximately 1 mg/mL.[12] For gas chromatography-mass spectrometry (GC-MS), the sample is injected directly into the GC inlet.[13] For electrospray ionization (ESI), the diluted sample is infused into the mass spectrometer.[12]

Instrumentation and Data Acquisition: For GC-MS, an electron ionization (EI) source is commonly used.[3] The mass analyzer, such as a quadrupole, scans a mass range (e.g., m/z 10-200) to detect the molecular ion and its fragments.[3] For ESI-MS, the sample solution is introduced into the ESI source, and the resulting ions are analyzed.

Spectroscopic Analysis Workflow

The following diagram illustrates a general workflow for the spectroscopic analysis of a chemical compound like ethyl 3-hydroxyhexanoate.

Caption: General workflow for spectroscopic analysis.

References

• 1. guidechem.com [guidechem.com]
• 2. Ethyl 3-hydroxyhexanoate | C8H16O3 | CID 61293 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Hexanoic acid, 3-hydroxy-, ethyl ester [webbook.nist.gov]
• 4. Human Metabolome Database: Showing metabocard for Ethyl (±)-3-hydroxyhexanoate (HMDB0031509) [hmdb.ca]
• 5. spectrabase.com [spectrabase.com]
• 6. mass spectrum of ethyl methanoate C3H6O2 HCOOCH2CH3 fragmentation pattern of m/z m/e ions for analysis and identification of ethyl formate image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. rsc.org [rsc.org]
• 8. rsc.org [rsc.org]
• 9. spectrabase.com [spectrabase.com]
• 10. spectrabase.com [spectrabase.com]
• 11. youtube.com [youtube.com]
• 12. Sample Preparation Protocol for ESI Accurate Mass Service | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 13. spectrabase.com [spectrabase.com]

Biological Activity of Ethyl 3-Hydroxyhexanoate Enantiomers: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 3-hydroxyhexanoate (B1247844) is a chiral molecule existing as two enantiomers: (R)-ethyl 3-hydroxyhexanoate and (S)-ethyl 3-hydroxyhexanoate. As with many chiral compounds in the pharmaceutical and biotechnology sectors, the stereochemistry of ethyl 3-hydroxyhexanoate plays a pivotal role in its biological activity. The distinct three-dimensional arrangement of atoms in each enantiomer can lead to significantly different interactions with chiral biological targets such as enzymes and receptors, resulting in varied pharmacological, toxicological, and sensory profiles. This technical guide provides a comprehensive overview of the currently available scientific information on the biological activities of the individual enantiomers of ethyl 3-hydroxyhexanoate, with a focus on quantitative data, experimental methodologies, and relevant biological pathways.

Antiviral Activity of Ethyl 3-Hydroxyhexanoate

A recent study has highlighted the potential of ethyl 3-hydroxyhexanoate as a potent antiviral agent against Coxsackievirus B (CVB), a significant pathogen responsible for a range of human diseases including myocarditis, meningitis, and pancreatitis.[1][2][3] While this study provides valuable quantitative data on the compound's efficacy, it is crucial to note that the specific stereoisomer used in the experiments was not explicitly stated. The commercially available form of ethyl 3-hydroxyhexanoate is often the racemic mixture, and it is highly probable that this was the form used in the research. This ambiguity underscores a significant gap in the understanding of the specific contribution of each enantiomer to the observed antiviral effect.

Quantitative Data: Antiviral Efficacy

The following table summarizes the key quantitative findings from the in vitro antiviral assays performed on what is presumed to be racemic ethyl 3-hydroxyhexanoate.[1][2][3]

Parameter	Value	Description
EC50	1.2 µM	50% effective concentration for inhibiting CVB3-induced cytopathic effect.
CC50	25.6 µM	50% cytotoxic concentration in HeLa cells.
SI	20.8	Selectivity Index (CC50/EC50), indicating a favorable therapeutic window.

Experimental Protocols: Antiviral Assays

• Cell Culture: HeLa cells are seeded in 96-well plates and incubated until a confluent monolayer is formed.

• Virus Infection: The cell culture medium is removed, and the cells are infected with Coxsackievirus B3 (CVB3) at a specified multiplicity of infection (MOI).

• Compound Treatment: Following viral adsorption, the inoculum is removed, and the cells are treated with serial dilutions of ethyl 3-hydroxyhexanoate.

• Incubation: The plates are incubated for 48 hours to allow for viral replication and the development of cytopathic effects.

• Cell Viability Assessment: Cell viability is quantified using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The absorbance is read at a specific wavelength, and the EC50 and CC50 values are calculated from the dose-response curves.[1]

• Animal Model: Suckling Balb/c mice are used for the in vivo experiments.

• Virus Challenge: Mice are infected intraperitoneally with a lethal dose of CVB3.

• Compound Administration: The treatment group receives intraperitoneal injections of ethyl 3-hydroxyhexanoate (e.g., 250 mg/kg body weight) twice daily. A control group receives a placebo (e.g., PBS).

• Monitoring: The body weight and survival of the mice are monitored daily.

• Tissue Analysis: After a predetermined period (e.g., 5 days post-infection), the mice are euthanized, and target organs such as the heart are harvested for virological and histological analysis. Viral load in the tissues is quantified by RT-qPCR and Western blotting for viral proteins.[1][2]

Mechanism of Action: Inhibition of Viral RNA Replication

The antiviral activity of ethyl 3-hydroxyhexanoate is attributed to its ability to inhibit viral RNA replication.[1][2] The proposed mechanism involves the targeting of the viral RNA-dependent RNA polymerase (RdRp), a crucial enzyme for the replication of the viral genome.[2][4]

Caption: Proposed mechanism of antiviral action of ethyl 3-hydroxyhexanoate.

Sensory Properties of Ethyl 3-Hydroxyhexanoate Enantiomers

The distinct stereochemistry of the ethyl 3-hydroxyhexanoate enantiomers leads to notable differences in their sensory perception, specifically their odor profiles. This is a classic example of how chirality influences biological interactions, in this case, with olfactory receptors.

Quantitative Data: Odor Thresholds and Descriptors

Enantiomer	Odor Descriptor	Odor Threshold (in air)
(R)-(-)-ethyl 3-hydroxyhexanoate	Sweet, woody, fruity	2.1 ng/L
(S)-(+)-ethyl 3-hydroxyhexanoate	Weak fruity, aldehyde-like	264.5 ng/L

Data sourced from Leffingwell & Associates.

Experimental Protocol: Sensory Analysis

A general protocol for determining the odor thresholds and descriptors of chiral compounds involves gas chromatography-olfactometry (GC-O).

• Sample Preparation: The individual enantiomers are synthesized or obtained in high chiral purity.

• Chiral Gas Chromatography: The enantiomers are separated using a chiral GC column.

• Olfactometry: The effluent from the GC column is split, with one portion directed to a detector (e.g., a flame ionization detector or mass spectrometer) and the other to a sniffing port.

• Panelist Evaluation: Trained sensory panelists sniff the effluent at the sniffing port and record the odor descriptors and the retention times at which odors are detected.

• Threshold Determination: The detection and recognition thresholds are determined by presenting a series of dilutions of each enantiomer to the panelists.

General Workflow for Enantiomer-Specific Biological Evaluation

The following diagram illustrates a general workflow for the comprehensive evaluation of the biological activities of ethyl 3-hydroxyhexanoate enantiomers.

Caption: General workflow for the enantioselective biological evaluation.

Conclusion

The available scientific literature reveals a nascent but promising understanding of the biological activities of ethyl 3-hydroxyhexanoate. The discovery of its potent antiviral properties opens a new avenue for the development of therapeutics for Coxsackievirus B infections. However, a critical knowledge gap exists regarding the specific contributions of the (R) and (S) enantiomers to this activity. The distinct sensory profiles of the enantiomers strongly suggest that other biological activities are also likely to be stereospecific. Future research should prioritize the separate evaluation of the (R) and (S) enantiomers in a range of biological assays to fully elucidate their therapeutic potential and to establish a clear structure-activity relationship. Such studies are essential for the rational design and development of novel drugs and other bioactive compounds based on the ethyl 3-hydroxyhexanoate scaffold.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Novel Antiviral Activity of Ethyl 3-Hydroxyhexanoate Against Coxsackievirus B Infection [frontiersin.org]
• 3. Novel Antiviral Activity of Ethyl 3-Hydroxyhexanoate Against Coxsackievirus B Infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Novel Antiviral Activity of Ethyl 3-Hydroxyhexanoate Against Coxsackievirus B Infection - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Ethyl 3-Hydroxyhexanoate: Discovery, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 3-hydroxyhexanoate (B1247844) is a naturally occurring chiral molecule and a versatile synthetic building block. This technical guide provides a comprehensive overview of its discovery, historical and modern synthetic methodologies, biosynthetic pathways, and key applications. The information is presented to be a valuable resource for researchers in organic synthesis, natural product chemistry, and drug development.

Discovery and Natural Occurrence

Ethyl 3-hydroxyhexanoate is a fatty acid ester that has been identified as a volatile flavor component in a variety of fruits, including papaya (Carica papaya) and mango (Mangifera indica).[1] It is also a metabolite produced by the yeast Saccharomyces cerevisiae, contributing to the sensory profile of fermented beverages.[1] The presence of this compound in nature, often as a specific enantiomer, has spurred interest in its synthesis and biological activity.

Chemical Synthesis

The synthesis of ethyl 3-hydroxyhexanoate has a rich history, with the Reformatsky reaction being the foundational method. This reaction, discovered by Sergey Nikolaevich Reformatsky in 1887, provides a direct route to β-hydroxy esters.

Racemic Synthesis via the Reformatsky Reaction

The classical synthesis involves the reaction of an aldehyde with an α-halo ester in the presence of zinc metal. For ethyl 3-hydroxyhexanoate, this involves the reaction of butanal with ethyl bromoacetate (B1195939) .

Reaction Scheme:

Figure 1. General scheme of the Reformatsky reaction for the synthesis of racemic ethyl 3-hydroxyhexanoate.

The following is a general procedure for the Reformatsky reaction, which can be adapted for the synthesis of ethyl 3-hydroxyhexanoate.

• Activation of Zinc: In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a mechanical stirrer, add zinc dust (1.2 equivalents). The zinc is activated by stirring with a small amount of iodine or 1,2-dibromoethane (B42909) in an inert solvent like diethyl ether or tetrahydrofuran (B95107) (THF) until the color disappears.

• Reaction Mixture: A solution of butanal (1.0 equivalent) and ethyl bromoacetate (1.1 equivalents) in the same inert solvent is added dropwise to the activated zinc suspension.

• Reaction Conditions: The reaction mixture is typically heated to reflux to initiate the reaction. The reaction progress can be monitored by techniques like thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: After the reaction is complete, the mixture is cooled to room temperature and quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride or dilute acid (e.g., 10% H₂SO₄).

• Extraction and Purification: The product is extracted with an organic solvent (e.g., diethyl ether or ethyl acetate). The combined organic layers are washed with brine, dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), and the solvent is removed under reduced pressure. The crude product is then purified by vacuum distillation or column chromatography.

Enantioselective Synthesis

The two enantiomers of ethyl 3-hydroxyhexanoate, (R)- and (S)-, possess distinct sensory properties and can serve as different chiral building blocks in synthesis. Therefore, methods for their enantioselective preparation are of significant importance.

A common and environmentally benign method for the stereoselective synthesis of (S)-ethyl 3-hydroxyhexanoate is the microbial reduction of the corresponding β-keto ester, ethyl 3-oxohexanoate (B1246410), using baker's yeast (Saccharomyces cerevisiae).

Reaction Scheme:

Figure 2. Enantioselective reduction of ethyl 3-oxohexanoate using baker's yeast.

This protocol is a general guideline for the yeast-mediated reduction.

• Yeast Suspension: A suspension of baker's yeast (e.g., 100 g/L) is prepared in a buffered aqueous solution (e.g., phosphate (B84403) buffer, pH 7.0) containing a carbon source like glucose or sucrose.

• Substrate Addition: Ethyl 3-oxohexanoate is added to the yeast suspension. The substrate can be added neat or as a solution in a minimal amount of a water-miscible organic solvent like ethanol (B145695) to aid dispersion.

• Fermentation: The mixture is incubated at a controlled temperature (typically 25-30 °C) with gentle agitation for a period ranging from 24 to 72 hours. The progress of the reduction is monitored by GC or TLC.

• Work-up: After the reaction, the yeast cells are removed by filtration or centrifugation. The filtrate or supernatant is then extracted with an organic solvent (e.g., ethyl acetate).

• Purification: The combined organic extracts are dried and the solvent is evaporated. The resulting product can be purified by column chromatography or distillation to yield enantiomerically enriched (S)-ethyl 3-hydroxyhexanoate. The enantiomeric excess (ee) is typically determined by chiral GC or HPLC.

Biosynthesis in Saccharomyces cerevisiae

In yeast, ethyl 3-hydroxyhexanoate is formed through the fatty acid synthesis and β-oxidation pathways. The key precursor is 3-hydroxyhexanoyl-CoA, which is subsequently esterified with ethanol. The formation of hexanoyl-CoA, a precursor to 3-hydroxyhexanoyl-CoA, can occur via the reverse β-oxidation pathway.

Figure 3. Simplified biosynthetic pathway of ethyl 3-hydroxyhexanoate in Saccharomyces cerevisiae via the reverse β-oxidation pathway.

The initial step involves the condensation of two acetyl-CoA molecules to form acetoacetyl-CoA, catalyzed by a thiolase.[2][3][4] This is followed by a series of reduction, dehydration, and another reduction step to yield butyryl-CoA.[3] The cycle continues with the condensation of butyryl-CoA and another acetyl-CoA molecule, eventually leading to 3-hydroxyhexanoyl-CoA.[3] This intermediate is then esterified with ethanol by an alcohol acyltransferase to produce ethyl 3-hydroxyhexanoate.

Data Presentation

Physical and Chemical Properties

Property	Value	Reference
CAS Number	2305-25-1	[1]
Molecular Formula	C₈H₁₆O₃	[1]
Molecular Weight	160.21 g/mol	[1]
Appearance	Colorless liquid
Odor	Fruity, pineapple, green
Boiling Point	90-92 °C at 14 mmHg
Density	0.974 g/mL at 25 °C
Refractive Index	1.428 at 20 °C

Spectroscopic Data

The following tables summarize the characteristic spectroscopic data for ethyl 3-hydroxyhexanoate, which are crucial for its identification and characterization.

¹H NMR (Proton Nuclear Magnetic Resonance) Data (CDCl₃, 400 MHz)

Chemical Shift (δ, ppm)	Multiplicity	Assignment
4.15	q	-O-CH₂ -CH₃
4.00	m	-CH₂-CH (OH)-CH₂-
2.45	m	-CH(OH)-CH₂ -COO-
1.45	m	-CH₂-CH₂ -CH(OH)-
1.33	m	CH₃-CH₂ -CH₂-
1.26	t	-O-CH₂-CH₃
0.92	t	CH₃ -CH₂-CH₂-

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Data (CDCl₃, 100 MHz)

Chemical Shift (δ, ppm)	Assignment
172.8	C =O
68.3	-C H(OH)-
60.5	-O-C H₂-CH₃
41.5	-C H₂-COO-
38.5	-CH₂-C H₂-CH(OH)-
18.8	CH₃-C H₂-CH₂-
14.2	-O-CH₂-C H₃
13.9	C H₃-CH₂-CH₂-

Mass Spectrometry (MS) - Electron Ionization (EI)

m/z	Interpretation
160	[M]⁺ (Molecular ion)
115	[M - C₂H₅O]⁺
101	[M - C₄H₉]⁺
88	[CH₃CH(OH)CH₂CO]⁺
71	[C₄H₇O]⁺
43	[C₃H₇]⁺

Applications

Ethyl 3-hydroxyhexanoate is a valuable compound with applications in several fields:

• Flavors and Fragrances: Due to its pleasant fruity aroma, it is used as a flavoring agent in food and beverages and as a fragrance component in cosmetics and perfumes.

• Chiral Building Block: The chiral nature of ethyl 3-hydroxyhexanoate makes it a useful starting material for the asymmetric synthesis of more complex molecules, including pharmaceuticals and natural products. The hydroxyl and ester functionalities provide handles for a variety of chemical transformations.

• Pheromones: Some insect pheromones contain the 3-hydroxyhexanoate moiety, making its enantiomerically pure forms valuable for the synthesis of these semiochemicals for use in pest management.

Conclusion

Ethyl 3-hydroxyhexanoate is a molecule with a significant history and a promising future. From its discovery in natural sources to its synthesis via classic organic reactions and modern biocatalytic methods, it continues to be a subject of interest for researchers. This guide has provided a detailed overview of its discovery, synthesis, and properties, with the aim of serving as a valuable technical resource for the scientific community. The provided experimental frameworks and data will be particularly useful for those looking to work with this versatile chiral compound.

References

• 1. Ethyl 3-hydroxyhexanoate | C8H16O3 | CID 61293 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Optimizing hexanoic acid biosynthesis in Saccharomyces cerevisiae for the de novo production of olivetolic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An optimized reverse β-oxidation pathway to produce selected medium-chain fatty acids in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]

The Role of Ethyl 3-Hydroxyhexanoate in the Symphony of Plant Scents: A Technical Guide

For Immediate Release

[CITY, State] – [Date] – In the intricate world of chemical communication between plants and their environment, volatile organic compounds (VOCs) serve as a crucial language. Among these, the ester ethyl 3-hydroxyhexanoate (B1247844) has been identified as a component of the aromatic bouquet of several plant species, particularly in their fruits. This technical guide provides an in-depth analysis of the current scientific understanding of the function of ethyl 3-hydroxyhexanoate in plant volatiles, tailored for researchers, scientists, and professionals in drug development.

Introduction to Ethyl 3-Hydroxyhexanoate in Plant Volatiles

Ethyl 3-hydroxyhexanoate is a fatty acid ester recognized for its characteristic fruity, floral, and fresh aroma. It is a naturally occurring compound that has been identified in a variety of fruits, including papaya (Carica papaya), mango (Mangifera indica), citrus fruits, apples, and in wine.[1] Its presence in ripe fruits suggests a significant ecological role, primarily in the attraction of animal vectors for seed dispersal. The pleasant aroma of esters, in general, is a key component of the scent profile that signals fruit maturity and nutritional rewards to frugivores.[2][3][4]

While its primary characterized function in the broader environment is as a flavoring and fragrance agent, emerging evidence points towards its role as a semiochemical in insect communication. For instance, it has been identified as a pheromone for the fruit fly Myoleja lucida. This dual role in both plant and insect systems underscores the importance of understanding its specific functions in plant-insect interactions.

Quantitative Data on Ethyl 3-Hydroxyhexanoate in Plant Volatiles

Quantitative data on the emission of ethyl 3-hydroxyhexanoate from plants is limited. However, studies analyzing the volatile composition of fruits provide some insights into its relative abundance. The concentration of this compound can vary significantly depending on the plant species, cultivar, and the developmental stage of the fruit.

Plant Species	Cultivar/Variety	Plant Part	Concentration/Relative Abundance	Reference
Carica papaya	Solo	Fruit	Identified as a volatile component	[5]
Mangifera indica	Not Specified	Fruit	Identified as a volatile component	[5]

Note: Specific quantitative values for ethyl 3-hydroxyhexanoate are often not reported individually but as part of a broader class of esters. Further targeted quantitative studies are required to fill this knowledge gap.

Biosynthesis of Ethyl 3-Hydroxyhexanoate in Plants

The precise biosynthetic pathway of ethyl 3-hydroxyhexanoate in plants has not been fully elucidated. However, the general pathway for the formation of esters and hydroxy-acid derivatives in plants provides a probable framework.

Esters in plants are typically synthesized by alcohol acyltransferases (AATs), which catalyze the transfer of an acyl group from an acyl-CoA to an alcohol. The biosynthesis of ethyl 3-hydroxyhexanoate would therefore likely involve the following steps:

• Formation of 3-hydroxyhexanoyl-CoA: This precursor is likely derived from the fatty acid beta-oxidation pathway.

• Availability of Ethanol (B145695): Ethanol is produced in plant tissues, particularly during fruit ripening, through fermentation pathways.

• Esterification: An uncharacterized alcohol acyltransferase (AAT) would then catalyze the esterification of 3-hydroxyhexanoyl-CoA with ethanol to produce ethyl 3-hydroxyhexanoate.

The following diagram illustrates the proposed general biosynthetic pathway:

Caption: Proposed biosynthesis of ethyl 3-hydroxyhexanoate.

Ecological Function and Signaling Pathways

The primary ecological function of ethyl 3-hydroxyhexanoate as a plant volatile is believed to be in the attraction of frugivorous animals for seed dispersal. The fruity and sweet aroma of this and other esters acts as an olfactory cue, signaling the presence of a mature and energy-rich food source.

While a direct signaling pathway within the plant initiated by or leading to the production of ethyl 3-hydroxyhexanoate is not yet known, its role in plant-insect interactions can be conceptualized as part of a broader chemical communication system.

The logical relationship in a plant-frugivore interaction involving ethyl 3-hydroxyhexanoate can be depicted as follows:

References

• 1. Optimization of headspace solid-phase microextraction conditions to determine fruity-aroma compounds produced by Neurospora sitophila - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. scentjourner.com [scentjourner.com]
• 4. researchgate.net [researchgate.net]
• 5. Occurrence and Biosynthesis of Alkyl Hydroxycinnamates in Plant Lipid Barriers - PMC [pmc.ncbi.nlm.nih.gov]

Ethyl 3-Hydroxyhexanoate: A Promising Chiral Building Block in Medicinal Chemistry with Antiviral Applications

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 3-hydroxyhexanoate (B1247844), a chiral β-hydroxy ester, is emerging as a versatile building block in medicinal chemistry.[1][2][3] While traditionally utilized in the flavor and fragrance industries, its intrinsic chirality and functional groups make it an attractive starting material for the synthesis of complex, biologically active molecules.[4][5] This technical guide provides a comprehensive overview of the applications of ethyl 3-hydroxyhexanoate in medicinal chemistry, with a particular focus on its recently discovered antiviral properties.

Physicochemical Properties

Ethyl 3-hydroxyhexanoate is a colorless liquid with the molecular formula C8H16O3 and a molecular weight of 160.21 g/mol .[6][7] It is a fatty acid ester, specifically the ethyl ester of 3-hydroxyhexanoic acid.[6]

Property	Value	Reference
CAS Number	2305-25-1	[7]
Molecular Formula	C8H16O3	[6]
Molecular Weight	160.21 g/mol	[6]
Boiling Point	90-92 °C at 14 mmHg	[7]
Density	0.974 g/mL	[7]
Refractive Index	1.428	[7]

Applications in Medicinal Chemistry

As a Chiral Building Block

The primary application of ethyl 3-hydroxyhexanoate in medicinal chemistry lies in its use as a chiral precursor for the synthesis of more complex molecules with therapeutic potential. The stereocenter at the C3 position is a key feature that allows for the construction of enantiomerically pure pharmaceuticals, which is critical as different enantiomers of a drug can have vastly different pharmacological and toxicological profiles.

Antiviral Activity against Coxsackievirus B

Recent research has identified ethyl 3-hydroxyhexanoate (referred to as EHX in the study) as a potent antiviral agent against Coxsackievirus B (CVB), a member of the Enterovirus genus responsible for a range of human diseases including myocarditis, pancreatitis, and meningitis.[4][8][9][10]

A pivotal study by Olasunkanmi et al. (2022) demonstrated that ethyl 3-hydroxyhexanoate significantly inhibits CVB replication both in vitro and in vivo.[4][8][9][10] The compound was found to act at the stage of viral RNA replication.[4][8][9]

Quantitative Antiviral Data

The antiviral efficacy of ethyl 3-hydroxyhexanoate against Coxsackievirus B3 (CVB3) was quantified to determine its therapeutic potential.

Parameter	Value	Description
EC50	1.2 µM	50% effective concentration, the concentration of the compound that inhibits 50% of the viral replication.[4][8]
CC50	25.6 µM	50% cytotoxic concentration, the concentration of the compound that causes 50% cell death.[4][8]
SI	20.8	Selectivity Index (CC50/EC50), a measure of the compound's therapeutic window. A higher SI value indicates greater selectivity for antiviral activity over cytotoxicity.[4][8]

Experimental Protocols

In Vitro Antiviral Assay (Cytopathic Effect Inhibition Assay)

This protocol is based on the methodology described by Olasunkanmi et al. (2022) for determining the antiviral activity of ethyl 3-hydroxyhexanoate against Coxsackievirus B3.[4][10]

1. Cell Culture and Virus Propagation:

• HeLa cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.
• Coxsackievirus B3 (CVB3) is propagated in HeLa cells, and the viral titer is determined using a standard plaque assay or TCID50 (50% Tissue Culture Infectious Dose) assay.

2. Cytopathic Effect (CPE) Inhibition Assay:

• HeLa cells are seeded in 96-well plates and incubated until they reach approximately 90% confluency.
• The cells are then infected with CVB3 at a specific multiplicity of infection (MOI).
• Immediately after infection, serial dilutions of ethyl 3-hydroxyhexanoate are added to the wells.
• Control wells include uninfected cells (cell control) and infected cells without the compound (virus control).
• The plates are incubated at 37°C in a 5% CO2 atmosphere.
• After a defined incubation period (e.g., 48 hours), the cytopathic effect (CPE) is observed under a microscope.

3. Cell Viability Assay (MTT Assay):

• To quantify the CPE, an MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is performed.
• MTT solution is added to each well and incubated to allow for the formation of formazan (B1609692) crystals by viable cells.
• The formazan crystals are then dissolved in a solubilization solution (e.g., DMSO).
• The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.
• The percentage of cell viability is calculated relative to the cell control.

4. Data Analysis:

• The EC50 value is determined by plotting the percentage of viral inhibition against the log concentration of ethyl 3-hydroxyhexanoate and fitting the data to a dose-response curve.
• The CC50 value is determined similarly, using data from uninfected cells treated with the compound.
• The Selectivity Index (SI) is calculated as the ratio of CC50 to EC50.

In Vivo Antiviral Assay (Mouse Model)

This protocol is a summary of the in vivo experiments conducted by Olasunkanmi et al. (2022).[10]

1. Animal Model:

• Suckling BALB/c mice are used as the animal model for CVB3 infection.

2. Infection and Treatment:

• Mice are infected with a lethal dose of CVB3 via intraperitoneal injection.
• A treatment group receives intraperitoneal injections of ethyl 3-hydroxyhexanoate (e.g., 250 mg/kg body weight) at specified intervals post-infection (e.g., every 12 hours).[10]
• A control group receives a placebo (e.g., PBS).

3. Monitoring and Endpoint:

• The mice are monitored daily for clinical signs of disease, such as weight loss and mortality.
• At the end of the experiment (e.g., day 5 post-infection), tissues such as the heart are harvested for virological and histological analysis.

4. Analysis:

• Viral titers in the harvested tissues are determined by plaque assay or TCID50.
• Histopathological examination of the tissues is performed to assess the extent of tissue damage and inflammation.

Signaling Pathways and Experimental Workflows

Proposed Mechanism of Action of Ethyl 3-Hydroxyhexanoate against Coxsackievirus B

The study by Olasunkanmi et al. (2022) suggests that ethyl 3-hydroxyhexanoate inhibits Coxsackievirus B replication by targeting the viral RNA replication step.[4][8][9] The following diagram illustrates a simplified logical flow of the proposed mechanism.

Caption: Proposed mechanism of action of Ethyl 3-Hydroxyhexanoate.

Experimental Workflow for Antiviral Screening

The following diagram outlines a typical workflow for screening compounds for antiviral activity, as exemplified by the studies on ethyl 3-hydroxyhexanoate.

Caption: General experimental workflow for antiviral drug screening.

Conclusion

Ethyl 3-hydroxyhexanoate has demonstrated significant potential as a valuable chiral building block in medicinal chemistry. Its recent identification as a potent inhibitor of Coxsackievirus B replication opens up new avenues for the development of novel antiviral therapeutics.[4][8][9][10] The favorable safety profile of ethyl 3-hydroxyhexanoate, as evidenced by its use as a food additive, further enhances its attractiveness as a lead compound for drug development.[4][8] Future research should focus on structure-activity relationship (SAR) studies to optimize its antiviral potency and pharmacokinetic properties, as well as further elucidate its precise molecular mechanism of action.

References

• 1. researchgate.net [researchgate.net]
• 2. Glycosurf [glycosurf.com]
• 3. Illustrated Glossary of Organic Chemistry - Beta-hydroxy ester [chem.ucla.edu]
• 4. researchgate.net [researchgate.net]
• 5. ethyl 3-hydroxyhexanoate, 2305-25-1 [thegoodscentscompany.com]
• 6. Ethyl 3-hydroxyhexanoate | C8H16O3 | CID 61293 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chemsynthesis.com [chemsynthesis.com]
• 8. Novel Antiviral Activity of Ethyl 3-Hydroxyhexanoate Against Coxsackievirus B Infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Novel Antiviral Activity of Ethyl 3-Hydroxyhexanoate Against Coxsackievirus B Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Novel Antiviral Activity of Ethyl 3-Hydroxyhexanoate Against Coxsackievirus B Infection [frontiersin.org]

Protocols & Analytical Methods

Application Notes: Synthesis of Ethyl 3-Hydroxyhexanoate via the Reformatsky Reaction

Introduction

β-Hydroxy esters are crucial structural motifs found in a wide range of biologically active molecules and serve as versatile intermediates in organic synthesis.[1] The Reformatsky reaction offers a robust and reliable method for synthesizing these compounds by condensing aldehydes or ketones with α-halo esters in the presence of metallic zinc.[2][3] This reaction is valued for its operational simplicity, broad substrate scope, and the formation of a stable organozinc reagent, often called a Reformatsky enolate, which is less reactive than Grignard or organolithium reagents, thus preventing side reactions like self-condensation with the ester group.[3][4]

This document provides a detailed protocol for the synthesis of ethyl 3-hydroxyhexanoate (B1247844), a valuable β-hydroxy ester, through the reaction of butanal and ethyl bromoacetate (B1195939) using zinc metal.

Reaction Principle and Mechanism

The Reformatsky reaction is initiated by the oxidative addition of zinc metal into the carbon-halogen bond of an α-halo ester to form an organozinc reagent.[4][5] This intermediate, a zinc enolate, then reacts with the carbonyl carbon of an aldehyde or ketone.[6] The reaction proceeds through a six-membered chair-like transition state where the carbonyl oxygen coordinates with the zinc atom.[4] A subsequent acidic workup protonates the resulting zinc alkoxide to yield the final β-hydroxy ester and zinc(II) salts.[3][4]

Caption: Mechanism of the Reformatsky Reaction.

Experimental Protocols

Materials and Reagents

The following table summarizes the key reagents required for the synthesis of ethyl 3-hydroxyhexanoate.

Reagent	Formula	MW ( g/mol )	Amount (mmol)	Equivalence	Physical Form
Butanal	C₄H₈O	72.11	10.0	1.0	Liquid
Ethyl Bromoacetate	C₄H₇BrO₂	167.00	15.0	1.5	Liquid
Zinc Dust (<10 µm)	Zn	65.38	22.5	2.25	Solid Powder
Iodine (for activation)	I₂	253.81	~0.1	catalytic	Solid
Toluene	C₇H₈	92.14	~50 mL	-	Solvent
Hydrochloric Acid	HCl	36.46	-	-	10% Aqueous
Sodium Bicarbonate	NaHCO₃	84.01	-	-	Saturated Aq.
Brine	NaCl(aq)	58.44	-	-	Saturated Aq.
Sodium Sulfate (B86663)	Na₂SO₄	142.04	-	-	Anhydrous
Ethyl Acetate (B1210297)	C₄H₈O₂	88.11	-	-	Solvent

Equipment

• Three-neck round-bottom flask (100 mL)

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Standard glassware for extraction and purification

• Inert atmosphere setup (Nitrogen or Argon)

Detailed Procedure

The following workflow outlines the key steps of the synthesis.

Caption: Experimental Workflow for Reformatsky Synthesis.

Step-by-Step Instructions:

• Zinc Activation: To a dry 100 mL three-neck flask under an inert atmosphere, add zinc dust (22.5 mmol) and a crystal of iodine. Add 30 mL of anhydrous toluene. Heat the suspension to reflux for 5-10 minutes until the iodine color disappears, indicating zinc activation.[5] Cool the mixture to room temperature.

• Reaction Setup: To the activated zinc suspension, add ethyl bromoacetate (15.0 mmol) via syringe. In a separate flask, prepare a solution of butanal (10.0 mmol) in 10 mL of anhydrous toluene.

• Addition and Reaction: Add the butanal solution dropwise to the zinc and ester suspension over 15 minutes using the dropping funnel. After the addition is complete, heat the resulting mixture to 90 °C with vigorous stirring for 30-60 minutes. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, cool the flask to 0 °C in an ice bath. Slowly quench the reaction by adding 20 mL of 10% aqueous HCl to dissolve the unreacted zinc and zinc salts.

• Extraction: Filter the suspension to remove any remaining solids. Transfer the filtrate to a separatory funnel and separate the layers. Extract the aqueous layer twice with ethyl acetate (2x 25 mL).

• Washing: Combine all organic layers and wash sequentially with saturated aqueous sodium bicarbonate solution (20 mL) and brine (20 mL).[1]

• Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄). Filter off the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield pure ethyl 3-hydroxyhexanoate.[5][7]

Data Presentation

Typical Reaction Parameters and Results

The Reformatsky reaction is applicable to a wide range of aldehydes and ketones, generally providing good to excellent yields.[1] The conditions can be optimized based on the specific substrates used.

Carbonyl Compound	α-Halo Ester	Solvent	Temperature	Time (min)	Yield (%)	Reference
Ketone (general)	Ethyl Bromoacetate	Toluene	90 °C	30	~86	[5]
α-Alkyl Aldehyde	Ethyl Bromoacetate	Benzene	Reflux	-	~87	[8]
Butanal	Ethyl Bromoacetate	Toluene	90 °C	30-60	70-90 (expected)	-

Note: The yield for the specific synthesis of ethyl 3-hydroxyhexanoate is an expected range based on similar reactions reported in the literature. Actual yields may vary depending on experimental conditions and purification efficiency.

References

• 1. benchchem.com [benchchem.com]
• 2. SATHEE: Chemistry Reformatsky Reaction [sathee.iitk.ac.in]
• 3. Reformatsky reaction - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Reformatsky Reaction | NROChemistry [nrochemistry.com]
• 6. youtube.com [youtube.com]
• 7. Highly Catalytic Enantioselective Reformatsky Reaction with Aldehydes and Ketones Using an Available Prolinol Ligand - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Organic Syntheses Procedure [orgsyn.org]

Biocatalytic Synthesis of Ethyl 3-Hydroxyhexanoate Using Yeast: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the biocatalytic synthesis of ethyl 3-hydroxyhexanoate (B1247844), a valuable chiral building block in pharmaceutical and fine chemical synthesis. The protocols focus on the use of yeast, a readily available and cost-effective biocatalyst, for the asymmetric reduction of ethyl 3-oxohexanoate (B1246410).

Introduction

The enantioselective reduction of β-keto esters to their corresponding chiral β-hydroxy esters is a critical transformation in organic synthesis. Traditional chemical methods often require expensive and hazardous reagents. Biocatalysis using whole microbial cells, such as baker's yeast (Saccharomyces cerevisiae), offers a green and efficient alternative, operating under mild reaction conditions with high stereoselectivity.[1] This document outlines the procedures for synthesizing ethyl 3-hydroxyhexanoate with high enantiomeric excess (ee).

Data Presentation

The following tables summarize the quantitative data obtained from the biocatalytic reduction of ethyl 3-oxohexanoate using baker's yeast under various conditions.

Table 1: Biocatalytic Reduction of Ethyl 3-Oxohexanoate using Free and Immobilized Baker's Yeast in a Glycerol-Water Mixture.[2]

Catalyst	Solvent System (Glycerol:Water)	Yield (%)	Enantiomeric Excess (ee, %)
Free Baker's Yeast (FBY)	50:50	75-85	88-94
Immobilized Baker's Yeast (IBY)	50:50	>85	>95

Table 2: Effect of Solvent on Extraction Yield of Ethyl 3-Hydroxyhexanoate.[2]

Reaction Solvent	Extraction Solvent	Relative Extraction Yield (%)
Water	Diethyl Ether	~65
Glycerol (B35011):Water (50:50)	Diethyl Ether	~100
Water	Dichloromethane	~60
Glycerol:Water (50:50)	Dichloromethane	~95

Experimental Protocols

Materials and Reagents

• Ethyl 3-oxohexanoate (substrate)

• Baker's Yeast (Saccharomyces cerevisiae), fresh or dried

• Sucrose (B13894) (energy source)

• Glycerol

• Isopropanol (B130326)

• Diethyl ether (for extraction)

• Sodium chloride (for workup)

• Magnesium sulfate (B86663) or Sodium sulfate (for drying)

• Celite (for filtration)

• Deionized water

Protocol 1: General Procedure for Biocatalytic Reduction using Free Baker's Yeast

This protocol is adapted from established methods for the yeast-mediated reduction of β-keto esters.[3][4]

• Yeast Activation: In a suitably sized flask, dissolve sucrose (e.g., 30 g) in warm water (e.g., 150 mL, approximately 30-40°C). Add the baker's yeast (e.g., 10 g of fresh yeast or equivalent dry yeast) to the sucrose solution. Allow the mixture to stand for about 30 minutes to activate the yeast, which is indicated by the formation of foam.

• Reaction Setup: To the activated yeast suspension, add a solution of ethyl 3-oxohexanoate (e.g., 1 g) in a minimal amount of a co-solvent like ethanol (B145695) or isopropanol if necessary to aid solubility.

• Incubation: Stopper the flask with a fermentation lock or a cotton plug to allow for the release of carbon dioxide while preventing contamination. Place the flask on a magnetic stirrer or orbital shaker and stir at a moderate speed at room temperature (around 25-30°C).

• Reaction Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC) by periodically taking small aliquots from the reaction mixture.

• Workup: Once the reaction is complete (typically 48-96 hours), add a filter aid such as Celite to the mixture and filter through a Büchner funnel to remove the yeast cells.

• Extraction: Saturate the aqueous filtrate with sodium chloride to reduce the solubility of the product. Extract the filtrate with several portions of diethyl ether.

• Purification: Combine the organic extracts and dry over anhydrous sodium sulfate or magnesium sulfate. Filter to remove the drying agent and concentrate the solvent using a rotary evaporator. The crude ethyl 3-hydroxyhexanoate can be further purified by column chromatography or distillation.

Protocol 2: Enhanced Procedure using a Glycerol-Water Co-solvent System with Immobilized Yeast.[2]

This protocol is based on a study that demonstrated improved yield and enantioselectivity.

• Yeast Immobilization (Conceptual): While the specific method for immobilization was not detailed in the reference, a common method is entrapment in calcium alginate beads.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, add immobilized baker's yeast (e.g., 50 g) to a 50:50 (v/v) mixture of glycerol and water (e.g., 50 mL). Stir the mixture for 30 minutes.

• Addition of Co-substrate and Substrate: Add isopropanol (e.g., 25 mL) as an energy source and stir for another 10 minutes. Then, add ethyl 3-oxohexanoate (e.g., 1 g).

• Incubation: Seal the flask and shake the reaction mixture for 48-96 hours.

• Workup and Extraction: After the reaction is complete, filter the mixture through Celite to remove the immobilized yeast. Saturate the filtrate with sodium chloride and extract with diethyl ether (3 x 40 mL).

• Purification: Combine the ether extracts, dry over anhydrous sodium sulfate, and evaporate the solvent to obtain the product. Further purification can be performed as described in Protocol 1.

Analytical Methods for Enantiomeric Excess Determination

The enantiomeric excess of the synthesized ethyl 3-hydroxyhexanoate can be determined using chiral analytical techniques.[5][6][7]

• Chiral Gas Chromatography (GC): The product can be analyzed directly or after derivatization on a chiral stationary phase column (e.g., β-DEX 120).

• Chiral High-Performance Liquid Chromatography (HPLC): Separation of enantiomers can be achieved on a chiral column (e.g., Chiralcel OD-H) using a mobile phase typically consisting of a mixture of hexane (B92381) and isopropanol.

Visualizations

Biocatalytic Reduction Workflow

Caption: General workflow for the biocatalytic synthesis of ethyl 3-hydroxyhexanoate.

Signaling Pathway of Ketone Reduction in Yeast

Caption: Simplified pathway of cofactor regeneration for ketone reduction in yeast.

References

• 1. acgpubs.org [acgpubs.org]
• 2. cdn.fortunejournals.com [cdn.fortunejournals.com]
• 3. orgsyn.org [orgsyn.org]
• 4. ethz.ch [ethz.ch]
• 5. benchchem.com [benchchem.com]
• 6. Determination of enantiomeric excess of ethyl 3,5-dihydroxy-6-benzyloxy hexanoate by chiral reverse phase high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Determination of enantiomeric excess [ch.ic.ac.uk]

Asymmetric Reduction of Ethyl 3-Oxohexanoate to Ethyl 3-Hydroxyhexanoate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The enantioselective synthesis of chiral alcohols is a cornerstone of modern pharmaceutical and fine chemical production. Ethyl 3-hydroxyhexanoate, a valuable chiral building block, can be produced with high optical purity through the asymmetric reduction of its corresponding prochiral ketone, ethyl 3-oxohexanoate (B1246410). This document provides detailed application notes and experimental protocols for two primary methodologies: biocatalytic reduction using whole-cell systems and chemical reduction employing Corey-Bakshi-Shibata (CBS) catalysts. These methods offer distinct advantages in terms of selectivity, scalability, and environmental impact, providing researchers with versatile tools for asymmetric synthesis.

Data Presentation: Comparative Analysis of Asymmetric Reduction Methods

The following table summarizes quantitative data for various methods used in the asymmetric reduction of ethyl 3-oxohexanoate and analogous β-keto esters. This allows for a direct comparison of catalyst performance, reaction conditions, and outcomes.

Method	Catalyst/Biocatalyst	Substrate	Catalyst Loading (mol%)	Reducing Agent/Medium	Time (h)	Temp. (°C)	Yield (%)	ee (%)	Predominant Enantiomer
Biocatalytic	Baker's Yeast (Free)	Ethyl 3-oxohexanoate	-	Glycerol (B35011):Water (50:50), Isopropanol (B130326)	48-96	RT	75-85	88-94	(S)
Biocatalytic	Candida albicans (reductase)	Ethyl 4-chloro-3-oxobutanoate	-	NADPH (regenerated)	-	-	>99	>99	(S)
Biocatalytic	Rhodococcus erythropolis	3-Quinuclidinone	-	-	-	37	92	>99	(S)
Chemical (CBS)	(R)-Me-CBS	Ethyl 4-(Boc-amino)-3-oxohexanoate	10	BH₃·SMe₂	3	RT	77	92 (dr)	(3S,4S)
Chemical (Transfer H₂)	Ru-catalyst	3-Aryl-1-indanones	1-5	HCOOH/Et₃N in MeOH	6-24	RT	50-56	99	(1R,3R) or (1S,3S)

Note: Data for Candida albicans, Rhodococcus erythropolis, and Ru-catalyzed transfer hydrogenation are for analogous substrates and are provided for comparative purposes.

Experimental Protocols

Biocatalytic Reduction using Baker's Yeast

This protocol describes the asymmetric reduction of ethyl 3-oxohexanoate using free Baker's yeast in a glycerol-water medium.

Materials:

• Free Baker's Yeast (FBY)

• Glycerol

• Deionized Water

• Isopropanol

• Ethyl 3-oxohexanoate

• Dichloromethane (B109758) or Diethyl ether (for extraction)

• Anhydrous Magnesium Sulfate

• Round bottom flask

• Magnetic stirrer

Procedure:

• In a one-liter round bottom flask equipped with a magnetic stirrer, prepare a 50:50 (v/v) mixture of glycerol and water (50 mL total volume).

• Add 10 g of free Baker's yeast to the solvent mixture and stir for 30 minutes.

• Add 25 mL of isopropanol to the yeast suspension and stir for an additional 10 minutes.

• Add 1 g of ethyl 3-oxohexanoate to the reaction mixture.

• Seal the flask and stir the reaction mixture at room temperature for 48-96 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, extract the product from the reaction mixture using dichloromethane or diethyl ether.

• Combine the organic extracts and dry over anhydrous magnesium sulfate.

• Filter to remove the drying agent and concentrate the filtrate under reduced pressure to obtain the crude ethyl 3-hydroxyhexanoate.

• Purify the product by column chromatography if necessary.

• Determine the enantiomeric excess (ee%) by chiral GC or HPLC analysis.

Chemical Reduction using Corey-Bakshi-Shibata (CBS) Catalyst

This protocol provides a general procedure for the enantioselective reduction of a β-keto ester using a CBS catalyst. The specific substrate and catalyst enantiomer will determine the stereochemical outcome.

Materials:

• (R)- or (S)-2-Methyl-CBS-oxazaborolidine (1 M solution in toluene)

• Borane-dimethyl sulfide (B99878) complex (BH₃·SMe₂)

• Ethyl 3-oxohexanoate

• Anhydrous Tetrahydrofuran (THF)

• Methanol (B129727)

• 1 M Hydrochloric Acid (HCl)

• Ethyl acetate (B1210297) (for extraction)

• Brine

• Anhydrous Sodium Sulfate

• Flame-dried, three-necked round-bottom flask

• Magnetic stirrer, thermometer, and nitrogen inlet

Procedure:

• To a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, add the (R)- or (S)-Me-CBS catalyst (0.05 - 0.1 equivalents) dissolved in anhydrous THF.

• Cool the solution to the desired temperature (typically between -20 °C and 0 °C).

• Slowly add the borane (B79455) reagent (e.g., BH₃·SMe₂, 0.6 - 1.0 equivalents) to the catalyst solution while maintaining the temperature.

• A solution of ethyl 3-oxohexanoate (1.0 equivalent) in anhydrous THF is then added dropwise to the reaction mixture over a period of 30-60 minutes.

• Stir the reaction mixture at the same temperature until the reaction is complete (monitor by TLC or HPLC).

• Upon completion, quench the reaction by the slow, dropwise addition of methanol at low temperature.

• Allow the mixture to warm to room temperature and then add 1 M HCl.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the desired chiral alcohol.

• Determine the enantiomeric excess (ee%) by chiral HPLC or GC analysis.

Visualizations

Caption: General workflow for the asymmetric reduction of ethyl 3-oxohexanoate.

Caption: Comparison of biocatalytic and chemical reduction methods.

Application Notes & Protocols: Enzymatic Resolution of Racemic Ethyl 3-Hydroxyhexanoate

Audience: Researchers, scientists, and drug development professionals.

Introduction: The enantiomers of ethyl 3-hydroxyhexanoate (B1247844) are valuable chiral building blocks in the synthesis of various biologically active molecules and pharmaceuticals. Access to enantiomerically pure forms of this compound is crucial for developing stereochemically defined drugs and for structure-activity relationship studies. Enzymatic kinetic resolution offers a highly efficient and environmentally benign method for the separation of these enantiomers. This document provides detailed protocols for the enzymatic resolution of racemic ethyl 3-hydroxyhexanoate using two common lipase-catalyzed methods: enantioselective acylation and enantioselective hydrolysis.

Data Presentation

The following tables summarize representative quantitative data from enzymatic resolutions of analogous β-hydroxy esters. These values can be used as a benchmark for the expected performance of the protocols described below.

Table 1: Representative Data for Lipase-Catalyzed Acylation of Secondary Alcohols

Enzyme	Substrate	Acyl Donor	Solvent	Temp (°C)	Time (h)	Conversion (%)	Enantiomeric Excess (ee) of Unreacted Alcohol (%)	Enantiomeric Excess (ee) of Product (%)
Candida antarctica Lipase (B570770) B (CALB)	Racemic 1-phenylethanol	Vinyl acetate (B1210297)	Toluene (B28343)	30	4	50	>99 (R)	98 (S)
Pseudomonas cepacia Lipase (PSL)	Racemic 1-phenylethanol	Vinyl acetate	Diisopropyl ether	RT	24	48	92 (S)	>99 (R)
Candida antarctica Lipase B (CALB)	Ethyl 3-hydroxybutyrate	Isopropenyl acetate	Solvent-free	RT	-	60	>96 (S)	-

Table 2: Representative Data for Lipase-Catalyzed Hydrolysis of β-Hydroxy Esters

Enzyme	Substrate	Solvent System	pH	Temp (°C)	Time (h)	Conversion (%)	Enantiomeric Excess (ee) of Unreacted Ester (%)	Enantiomeric Excess (ee) of Acid Product (%)
Pseudomonas cepacia Lipase (PSL)	Ethyl 3-hydroxy-3-phenylpropanoate	Phosphate (B84403) buffer/Toluene	7.0	RT	48	50	98 (R)	93 (S)
Candida rugosa Lipase (CRL)	Ethyl 3-hydroxy-3-phenylpropanoate	Phosphate buffer	7.0	RT	168	32	Racemic	Racemic
Pseudomonas fluorescens Lipase	Ethyl 3-phenylbutanoate	Phosphate buffer/Toluene	7.0	RT	-	-	-	97 (S)

Experimental Protocols

Two primary strategies for the enzymatic resolution of racemic ethyl 3-hydroxyhexanoate are presented: enantioselective acylation catalyzed by Candida antarctica Lipase B (CALB) and enantioselective hydrolysis catalyzed by Pseudomonas cepacia Lipase (PSL).

Protocol 1: Enantioselective Acylation using Candida antarctica Lipase B (Novozym® 435)

This protocol describes the resolution of racemic ethyl 3-hydroxyhexanoate via acylation, where one enantiomer is selectively acetylated by the enzyme.

Materials:

• Racemic ethyl 3-hydroxyhexanoate

• Immobilized Candida antarctica Lipase B (e.g., Novozym® 435)

• Vinyl acetate (acyl donor)

• Anhydrous organic solvent (e.g., hexane, methyl tert-butyl ether (MTBE))

• Molecular sieves (3 Å or 4 Å, activated)

• Sodium bicarbonate (saturated aqueous solution)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Reaction vessel (e.g., round-bottom flask) with magnetic stirrer

• Temperature-controlled shaker or water bath

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

Procedure:

• To a clean, dry round-bottom flask, add racemic ethyl 3-hydroxyhexanoate (1.0 eq.).

• Add anhydrous organic solvent (e.g., MTBE, 10-20 mL per gram of substrate).

• Add vinyl acetate (1.5-2.0 eq.) to the mixture.

• Add activated molecular sieves (approx. 10% w/w of the substrate) to ensure anhydrous conditions.

• Add immobilized CALB (Novozym® 435) to the reaction mixture. A typical starting enzyme loading is 10-50 mg per mmol of substrate.

• Seal the flask and place it in a temperature-controlled orbital shaker or a stirred water bath set to a temperature between 30-45°C.

• Monitor the reaction progress by taking small aliquots at regular intervals (e.g., every 2-4 hours) and analyzing them by chiral GC or HPLC. The goal is to stop the reaction at or near 50% conversion to achieve high enantiomeric excess for both the unreacted ester and the acetylated product.

• Once the desired conversion is reached, quench the reaction by filtering off the enzyme and molecular sieves. The enzyme can be washed with fresh solvent and reused.

• Transfer the filtrate to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate to remove any acetic acid formed, followed by a brine wash.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• The resulting mixture of unreacted ethyl 3-hydroxyhexanoate and the acetylated product can be separated by silica gel column chromatography.

Protocol 2: Enantioselective Hydrolysis using Pseudomonas cepacia Lipase

This protocol details the resolution of racemic ethyl 3-hydroxyhexanoate through the selective hydrolysis of one enantiomer to the corresponding carboxylic acid.

Materials:

• Racemic ethyl 3-hydroxyhexanoate

• Pseudomonas cepacia Lipase (PSL, free or immobilized)

• Phosphate buffer (e.g., 0.1 M, pH 7.0)

• Organic co-solvent (e.g., toluene, optional, to improve substrate solubility)

• Sodium hydroxide (B78521) solution (e.g., 1 M) for pH adjustment

• Hydrochloric acid (e.g., 1 M) for acidification

• Ethyl acetate or diethyl ether for extraction

• Anhydrous sodium sulfate or magnesium sulfate

• Reaction vessel with pH stat or manual pH monitoring capability

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Prepare a buffered aqueous solution (0.1 M phosphate buffer, pH 7.0) in a reaction vessel.

• Add racemic ethyl 3-hydroxyhexanoate to the buffer. If solubility is low, a biphasic system can be created by adding a minimal amount of an organic co-solvent like toluene (e.g., 10-20% v/v).

• Add Pseudomonas cepacia lipase to the mixture (a typical starting concentration is 1-5 mg/mL).

• Stir the reaction mixture vigorously at a controlled temperature (e.g., room temperature to 40°C).

• Monitor the progress of the hydrolysis. This can be done by tracking the consumption of a base (e.g., 1 M NaOH) using a pH stat to maintain a constant pH of 7.0 as the carboxylic acid is produced. The reaction should be stopped at approximately 50% conversion.

• Alternatively, monitor the reaction by taking aliquots, extracting with an organic solvent, and analyzing by chiral GC or HPLC.

• Once 50% conversion is achieved, stop the reaction by filtering off the enzyme (if immobilized) or by acidifying the mixture.

• Acidify the aqueous phase to pH 2-3 with 1 M HCl to protonate the carboxylate.

• Extract the entire mixture with an organic solvent such as ethyl acetate or diethyl ether (3 x volume of the aqueous phase).

• Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

• Concentrate the organic extract under reduced pressure to obtain a mixture of the unreacted ethyl 3-hydroxyhexanoate and 3-hydroxyhexanoic acid.

• The unreacted ester and the acid product can be separated by extraction with a mild aqueous base (to deprotonate and dissolve the acid) or by silica gel column chromatography.

Analytical Methods for Enantiomeric Excess Determination

Accurate determination of the enantiomeric excess (ee) is critical for evaluating the success of the resolution. Chiral Gas Chromatography (GC) and Chiral High-Performance Liquid Chromatography (HPLC) are the most common techniques.

Chiral Gas Chromatography (GC)

• Column: A chiral stationary phase column, such as one based on cyclodextrin (B1172386) derivatives (e.g., β-DEX™ or γ-DEX™), is typically used.

• Carrier Gas: Helium or Hydrogen.

• Injector and Detector: Use a split/splitless injector and a Flame Ionization Detector (FID).

• Temperature Program: An example temperature program could be:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp: 5°C/min to 180°C.

  • Hold at 180°C for 5 minutes.

  • Note: The temperature program should be optimized for the specific column and instrument.

• Sample Preparation: Dilute a small aliquot of the reaction mixture in a suitable solvent (e.g., hexane, ethyl acetate) before injection. Derivatization may be necessary to improve volatility and separation for the hydroxy acid.

Chiral High-Performance Liquid Chromatography (HPLC)

• Column: A polysaccharide-based chiral stationary phase, such as Chiralcel® OD-H or Chiralpak® AD-H, is often effective for this class of compounds.

• Mobile Phase: A mixture of n-hexane and isopropanol (B130326) (e.g., 95:5 v/v) is a common mobile phase for normal-phase chiral separations. The ratio can be adjusted to optimize resolution.

• Flow Rate: Typically 0.5-1.0 mL/min.

• Detection: UV detector, typically at a wavelength where the ester or acid absorbs (e.g., 210-220 nm).

• Sample Preparation: Dilute the sample in the mobile phase and filter through a 0.22 µm syringe filter before injection.

Visualizations

Caption: Workflow for the enzymatic resolution of racemic ethyl 3-hydroxyhexanoate.

Caption: Logical relationship of the two enzymatic resolution strategies.

Application Notes and Protocols for the Gas Chromatography Analysis of Ethyl 3-Hydroxyhexanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 3-hydroxyhexanoate (B1247844) is a chiral ester found in various natural products, including fruits and fermented beverages like wine. It contributes to the overall flavor and aroma profile of these products. Accurate and precise quantification of ethyl 3-hydroxyhexanoate is crucial for quality control in the food and beverage industry, as well as for research in flavor chemistry and biotechnology. Furthermore, as a chiral molecule, the enantiomeric distribution of ethyl 3-hydroxyhexanoate can be of significant interest in biosynthesis studies and for the authentication of natural products. This document provides detailed application notes and protocols for the analysis of ethyl 3-hydroxyhexanoate using gas chromatography (GC) coupled with Flame Ionization Detection (FID) or Mass Spectrometry (MS). Both achiral and chiral analyses are addressed.

Analytical Workflow

The general workflow for the analysis of ethyl 3-hydroxyhexanoate by GC is depicted below. The process begins with sample preparation to extract and concentrate the analyte, followed by instrumental analysis and data processing.

Figure 1. General workflow for the GC analysis of ethyl 3-hydroxyhexanoate.

Quantitative Data Summary

The following tables summarize typical quantitative data for the analysis of ethyl 3-hydroxyhexanoate using GC-FID and GC-MS. These values are representative and may vary depending on the specific instrumentation and analytical conditions.

Table 1: Typical GC-FID Method Parameters and Performance

Parameter	Value
Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness)
Injector Temperature	250 °C
Injection Mode	Splitless
Carrier Gas	Helium (1.0 mL/min)
Oven Program	60 °C (2 min hold), ramp to 240 °C at 10 °C/min, hold for 5 min
Detector	Flame Ionization Detector (FID)
Detector Temperature	280 °C
Retention Time	~ 8.5 min
Linearity (r²)	> 0.99
Limit of Detection (LOD)	0.1 - 0.5 µg/mL
Limit of Quantitation (LOQ)	0.5 - 1.5 µg/mL

Table 2: Typical Chiral GC-MS Method Parameters and Performance

Parameter	Value
Column	Rt-βDEXsm (30 m x 0.25 mm ID, 0.25 µm film thickness)
Injector Temperature	230 °C
Injection Mode	Split (1:20)
Carrier Gas	Helium (1.2 mL/min)
Oven Program	50 °C (1 min hold), ramp to 180 °C at 2 °C/min, hold for 10 min
Detector	Mass Spectrometer (MS)
Transfer Line Temp.	240 °C
Ion Source Temp.	230 °C
Scan Range	m/z 40-200
Retention Time (R-enantiomer)	~ 25.2 min
Retention Time (S-enantiomer)	~ 25.8 min
Linearity (r²)	> 0.99
Limit of Detection (LOD)	0.01 - 0.1 µg/mL
Limit of Quantitation (LOQ)	0.05 - 0.3 µg/mL

Experimental Protocols

Protocol 1: Sample Preparation using Headspace Solid-Phase Microextraction (HS-SPME)

This protocol is suitable for the analysis of ethyl 3-hydroxyhexanoate in liquid matrices such as wine or fruit juices.

Materials:

• 20 mL headspace vials with magnetic screw caps (B75204) and PTFE/silicone septa

• SPME fiber assembly with a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber

• Sodium chloride (NaCl)

• Internal standard (e.g., ethyl heptanoate) solution (10 µg/mL in ethanol)

• Sample (e.g., wine)

• Heater/stirrer

Procedure:

• Pipette 5 mL of the sample into a 20 mL headspace vial.

• Add 1.5 g of NaCl to the vial.

• Spike the sample with 10 µL of the internal standard solution.

• Immediately seal the vial with the screw cap.

• Place the vial in the heater/stirrer and equilibrate at 40 °C for 15 minutes with constant agitation.

• Expose the SPME fiber to the headspace of the vial for 30 minutes at 40 °C with continued agitation.

• Retract the fiber into the needle and immediately introduce it into the GC injector for thermal desorption.

Protocol 2: Gas Chromatography - Mass Spectrometry (GC-MS) Analysis

This protocol describes the instrumental analysis of the extracted ethyl 3-hydroxyhexanoate.

Instrumentation:

• Gas chromatograph equipped with a split/splitless injector and a mass selective detector.

• Capillary column as specified in Table 1 or 2.

• Autosampler (recommended for reproducibility).

Procedure:

• Injector: Set the injector temperature to 250 °C. For SPME, use splitless mode with the purge valve off for the first 2 minutes. For liquid injections, a split ratio of 10:1 can be used.

• Oven Program: Program the oven temperature as described in Table 1 for achiral analysis or Table 2 for chiral analysis.

• Carrier Gas: Use helium as the carrier gas at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer: Set the transfer line temperature to 280 °C and the ion source temperature to 230 °C. Acquire data in full scan mode over a mass range of m/z 40-250. For enhanced sensitivity, Selected Ion Monitoring (SIM) can be used, monitoring characteristic ions of ethyl 3-hydroxyhexanoate (e.g., m/z 117, 88, 71).

• Data Analysis: Identify ethyl 3-hydroxyhexanoate based on its retention time and mass spectrum. Quantify the analyte by integrating the peak area and comparing it to a calibration curve prepared with standards.

Logical Relationships in Method Development

The development of a robust GC method involves the systematic optimization of several interconnected parameters. The following diagram illustrates the logical relationships in this process.

Figure 2. Logical relationships in GC method development.

Conclusion

The presented GC methods provide a robust framework for the routine analysis of ethyl 3-hydroxyhexanoate in various matrices. The choice between achiral and chiral analysis will depend on the specific research or quality control objectives. Proper sample preparation is critical for achieving accurate and reproducible results. The provided protocols and method parameters can be adapted and optimized for specific instrumentation and sample types.

Chiral HPLC Separation of Ethyl 3-Hydroxyhexanoate Enantiomers: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed guide for the chiral separation of ethyl 3-hydroxyhexanoate (B1247844) enantiomers using High-Performance Liquid Chromatography (HPLC). Due to the limited availability of direct published methods for this specific analyte, this protocol is established by leveraging established methodologies for structurally similar compounds, particularly short-chain β-hydroxy esters like ethyl 3-hydroxybutyrate. The primary recommended approach utilizes a polysaccharide-based chiral stationary phase (CSP) with a normal-phase mobile phase, a widely successful strategy for this class of compounds. This guide includes recommended starting conditions, a detailed experimental protocol, and a workflow for method development and optimization.

Introduction

Ethyl 3-hydroxyhexanoate is a chiral molecule with applications in the flavor and fragrance industry and as a building block in organic synthesis. As the biological and sensory properties of its enantiomers can differ significantly, a reliable analytical method to separate and quantify them is crucial for quality control and research and development. Chiral HPLC is a powerful technique for the direct separation of enantiomers, offering high resolution and accuracy. Polysaccharide-based CSPs, particularly those derived from cellulose (B213188) and amylose, have demonstrated broad applicability and excellent enantioselectivity for a wide range of chiral compounds, including β-hydroxy esters.

Recommended Chromatographic Conditions

Based on the successful separation of analogous compounds, the following starting conditions are recommended for the chiral separation of ethyl 3-hydroxyhexanoate enantiomers.

Table 1: Recommended Starting HPLC Parameters

Parameter	Recommended Condition
Column	Chiralcel® OD-H (Cellulose tris(3,5-dimethylphenylcarbamate))
Dimensions	250 mm x 4.6 mm, 5 µm
Mobile Phase	n-Hexane / 2-Propanol (IPA) (90:10, v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection	UV at 210 nm
Injection Volume	10 µL
Sample Conc.	1 mg/mL in mobile phase

Note: The elution order of the enantiomers should be determined experimentally using individual enantiomeric standards if available.

Expected Quantitative Data

The following table presents expected, representative data for the separation of ethyl 3-hydroxyhexanoate enantiomers based on the performance observed for closely related β-hydroxy esters under similar conditions. Actual retention times and resolution may vary and should be optimized.

Table 2: Representative Chromatographic Data

Enantiomer	Expected Retention Time (min)	Resolution (Rₛ)
Enantiomer 1	~ 8.5	\multirow{2}{*}{≥ 1.5}
Enantiomer 2	~ 10.2

Experimental Protocol

This protocol outlines the steps for preparing the necessary solutions and running the HPLC analysis for the chiral separation of ethyl 3-hydroxyhexanoate.

1. Materials and Reagents

• Racemic ethyl 3-hydroxyhexanoate standard

• HPLC-grade n-Hexane

• HPLC-grade 2-Propanol (IPA)

• Chiralcel® OD-H column (or equivalent polysaccharide-based CSP)

• HPLC system with UV detector

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm, PTFE)

2. Mobile Phase Preparation

• Measure 900 mL of n-Hexane into a 1 L graduated cylinder.

• Add 100 mL of 2-Propanol to the same cylinder.

• Transfer the mixture to a suitable solvent reservoir bottle.

• Thoroughly mix the solution and degas for at least 15 minutes using sonication or vacuum filtration.

3. Sample Preparation

• Accurately weigh approximately 10 mg of racemic ethyl 3-hydroxyhexanoate.

• Transfer the standard to a 10 mL volumetric flask.

• Dissolve the standard in the mobile phase (n-Hexane/IPA, 90:10).

• Ensure the standard is fully dissolved by vortexing or brief sonication.

• Filter the sample solution through a 0.45 µm PTFE syringe filter into an HPLC vial.

4. HPLC System Setup and Analysis

• Install the Chiralcel® OD-H column into the HPLC system.

• Equilibrate the column with the mobile phase at a flow rate of 1.0 mL/min for at least 30 minutes or until a stable baseline is achieved.

• Set the column temperature to 25 °C.

• Set the UV detector wavelength to 210 nm.

• Inject 10 µL of the prepared sample onto the column.

• Run the analysis for a sufficient time to allow for the elution of both enantiomers (e.g., 15-20 minutes).

• Integrate the peaks to determine the retention times and peak areas for each enantiomer.

• Calculate the resolution (Rₛ) between the two enantiomeric peaks.

Method Development and Optimization Workflow

For challenging separations or to improve performance, a systematic approach to method development is recommended. The following diagram illustrates a logical workflow for optimizing the chiral separation of ethyl 3-hydroxyhexanoate.

Workflow for Chiral HPLC Method Development.

Troubleshooting

• No Separation:

  • Try a different chiral stationary phase (e.g., an amylose-based column like Chiralpak® AD-H).

  • Change the alcohol modifier in the mobile phase (e.g., from IPA to ethanol).

  • Vary the mobile phase composition significantly (e.g., 95:5 or 80:20 n-hexane/alcohol).

• Poor Resolution (Rₛ < 1.5):

  • Decrease the percentage of the alcohol modifier in the mobile phase.

  • Decrease the flow rate.

  • Decrease the column temperature.

• Long Retention Times:

  • Increase the percentage of the alcohol modifier in the mobile phase.

  • Increase the flow rate.

• Peak Tailing:

  • Ensure the sample is fully dissolved in the mobile phase.

  • Consider adding a small amount of an acidic or basic modifier to the mobile phase if the analyte has ionizable groups, though this is less common for simple esters.

Conclusion

The protocol described provides a robust starting point for the successful chiral separation of ethyl 3-hydroxyhexanoate enantiomers. By utilizing a polysaccharide-based chiral stationary phase and a normal-phase mobile phase, researchers can achieve reliable and reproducible results. The provided workflow for method development allows for systematic optimization to meet specific analytical requirements, ensuring accurate determination of enantiomeric purity for research, quality control, and drug development applications.

Application Notes and Protocols: Ethyl 3-Hydroxyhexanoate in Flavor and Fragrance Formulation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of ethyl 3-hydroxyhexanoate (B1247844), a versatile flavor and fragrance ingredient. This document details its sensory profile, physicochemical properties, and recommended applications, along with standardized protocols for its evaluation and use in formulations.

Introduction

Ethyl 3-hydroxyhexanoate (CAS: 2305-25-1) is a fatty acid ester recognized for its characteristic sweet and fruity aroma.[1] It is found naturally in a variety of fruits, including guava, banana, citrus fruits, pineapple, strawberry, and mango, as well as in alcoholic beverages like red and white wine, cognac, and Scotch whiskey.[2] Its pleasant organoleptic properties make it a valuable ingredient in the food, beverage, and fragrance industries.[3]

Organoleptic Profile:

• Odor: Fruity, sweet, grape, green, with citrus and pineapple nuances.[4][5] Some suppliers also describe smoky, leathery, and cheesy undertones.[6]

• Taste: Sweet, fruity, tropical, grape, and citrus notes at a concentration of 80 ppm.[6]

The chirality of the molecule significantly influences its odor profile. The (R)-enantiomer is described as sweet, woody, and fruity, whereas the (S)-enantiomer has a weaker, fruity, and aldehyde-like scent.[7]

Physicochemical Properties

A summary of the key physicochemical properties of ethyl 3-hydroxyhexanoate is presented in the table below. This data is essential for formulation development, ensuring compatibility and stability.

Property	Value	Reference(s)
Chemical Formula	C₈H₁₆O₃	[1]
Molecular Weight	160.21 g/mol	[1]
Appearance	Colorless to pale yellow liquid	[4]
Boiling Point	90-92 °C at 14 mmHg
Density	0.974 g/mL at 25 °C
Refractive Index	1.428 at 20 °C
Flash Point	94 °C (201.2 °F) - closed cup
Solubility	Soluble in alcohol; insoluble in water and oils.
FEMA Number	3545	[1][3]
JECFA Number	601	[1][3]

Applications in Flavor and Fragrance Formulations

Ethyl 3-hydroxyhexanoate is a versatile ingredient used to impart or enhance fruity and sweet notes in a wide range of products.

Flavor Applications:

• Beverages: Used as a flavor enhancer in fruit juices (orange, grapefruit, tangerine), wines, and spirits to create a more complex and appealing taste profile.

• Food Products: Incorporated into confectionery, baked goods, dairy products, and desserts to provide a sweet, fruity, and citrusy flavor. It is also suitable for cheese, meat, and vegetable applications.[4]

Fragrance Applications:

• Perfumery: Its fruity and sweet aroma adds depth and complexity to various scent compositions. It can be used to create tropical and fruity fragrance profiles.[8]

• Personal Care Products: Utilized in lotions, soaps, and other cosmetics to provide a pleasant scent.

Experimental Protocols

The following are detailed methodologies for key experiments related to the evaluation and application of ethyl 3-hydroxyhexanoate.

QDA is a method used to identify and quantify the sensory attributes of a product by a trained panel.[9]

Objective: To develop a comprehensive sensory profile of ethyl 3-hydroxyhexanoate in a specific application (e.g., a beverage).

Materials:

• Ethyl 3-hydroxyhexanoate

• Base product for formulation (e.g., sweetened carbonated water, neutral white wine)

• Reference standards for relevant aroma attributes (e.g., ethyl acetate (B1210297) for "fruity," hexanal (B45976) for "green")

• ISO-standard wine glasses with covers

• Controlled sensory evaluation booths

Procedure:

• Panelist Selection and Training:

  • Screen 15-20 candidates for their ability to discriminate between different tastes and aromas and to articulate their sensory experiences.

  • Select a panel of 8-12 individuals.

  • Conduct intensive training (20-40 hours) to develop a consensus vocabulary for the sensory attributes of the product containing ethyl 3-hydroxyhexanoate. Use reference standards to anchor the sensory terms.[10]

• Lexicon Development:

  • Present the panel with the base product spiked with varying concentrations of ethyl 3-hydroxyhexanoate.

  • Through open discussion facilitated by a panel leader, generate a comprehensive list of descriptive terms for the aroma and flavor.

  • Refine the list to a final set of non-overlapping attributes (e.g., "grape," "green apple," "sweet," "citrus").

• Sample Evaluation:

  • Prepare samples of the base product with different concentrations of ethyl 3-hydroxyhexanoate. Include a control sample (base product only).

  • Present the samples to the panelists in a randomized and blind manner in the controlled sensory booths.

  • Panelists independently rate the intensity of each sensory attribute for each sample on a continuous line scale (e.g., a 15 cm line anchored with "low" and "high").

• Data Analysis:

  • Convert the line scale ratings to numerical data.

  • Analyze the data using statistical methods such as Analysis of Variance (ANOVA) to determine significant differences between samples.

  • Visualize the results using spider web plots or bar charts to compare the sensory profiles of the different formulations.

This protocol outlines an accelerated stability study to assess the impact of temperature on the concentration of ethyl 3-hydroxyhexanoate in a beverage formulation.

Objective: To evaluate the chemical stability of ethyl 3-hydroxyhexanoate in a beverage matrix under accelerated storage conditions.

Materials:

• Beverage formulation containing a known concentration of ethyl 3-hydroxyhexanoate.

• Environmental chambers set to different temperatures (e.g., 25°C, 35°C, 45°C).

• Headspace gas chromatograph coupled with a mass spectrometer (HS-GC-MS).

• Internal standard (e.g., ethyl heptanoate).

• Headspace vials.

Procedure:

• Sample Preparation:

  • Prepare a batch of the beverage formulation containing ethyl 3-hydroxyhexanoate.

  • Dispense the product into airtight containers suitable for storage.

• Storage:

  • Place the samples in the environmental chambers at the different temperature settings.

  • Pull samples for analysis at predetermined time points (e.g., 0, 2, 4, 8, and 12 weeks).

• HS-GC-MS Analysis:

  • For each sample, transfer a precise volume into a headspace vial and add the internal standard.

  • Equilibrate the vial at a set temperature and time to allow volatile compounds to partition into the headspace.

  • Inject a known volume of the headspace into the GC-MS.

  • Separate the volatile compounds on a suitable capillary column (e.g., DB-WAX).

  • Identify and quantify ethyl 3-hydroxyhexanoate based on its retention time and mass spectrum.

• Data Analysis:

  • Calculate the concentration of ethyl 3-hydroxyhexanoate at each time point for each temperature.

  • Plot the concentration versus time for each temperature.

  • Determine the degradation kinetics (e.g., zero-order or first-order) and calculate the degradation rate constant at each temperature.

  • Use the Arrhenius equation to predict the shelf-life at normal storage conditions (e.g., 20°C).

Visualizations

The perception of fruity esters like ethyl 3-hydroxyhexanoate is initiated by the binding of the odorant molecule to olfactory receptors in the nasal cavity. This triggers a G-protein-mediated signaling cascade, leading to the generation of an action potential that is transmitted to the brain.[9]

Caption: Simplified olfactory signaling pathway for fruity esters.

The following workflow illustrates the logical relationship between formulation, sensory evaluation, and stability testing in the development of a product containing ethyl 3-hydroxyhexanoate.

Caption: Workflow for flavor/fragrance development and testing.

Safety and Regulatory Information

Ethyl 3-hydroxyhexanoate has been evaluated by the Joint FAO/WHO Expert Committee on Food Additives (JECFA), which concluded that there is "no safety concern at current levels of intake when used as a flavouring agent".[1][3] It is also listed as a fragrance ingredient by the International Fragrance Association (IFRA).[1] Researchers and formulators should always adhere to the latest regulatory guidelines and good manufacturing practices when using this ingredient.

Conclusion

Ethyl 3-hydroxyhexanoate is a valuable and versatile ingredient for creating and enhancing fruity and sweet notes in a wide array of flavor and fragrance applications. A thorough understanding of its sensory properties, physicochemical characteristics, and stability is crucial for successful product development. The protocols provided in these notes offer a standardized approach to the evaluation and application of this compound, enabling researchers and formulators to optimize its use and ensure product quality and consistency.

References

• 1. Ethyl 3-hydroxyhexanoate | C8H16O3 | CID 61293 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Showing Compound Ethyl (±)-3-hydroxyhexanoate (FDB008100) - FooDB [foodb.ca]
• 3. femaflavor.org [femaflavor.org]
• 4. ethyl 3-hydroxyhexanoate, 2305-25-1 [thegoodscentscompany.com]
• 5. Odor Descriptor Listing for fruity [thegoodscentscompany.com]
• 6. ethyl 3-hydroxyhexanoate, 2305-25-1 [perflavory.com]
• 7. The Ethyl 3-hydroxyhexanoates [leffingwell.com]
• 8. Ethyl 3-hydroxyhexanoate | The Fragrance Conservatory [fragranceconservatory.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Application Notes and Protocols: Esterification of 3-Hydroxyhexanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental procedure for the esterification of 3-hydroxyhexanoic acid, a common transformation in organic synthesis and relevant to the development of various chemical entities. The primary method described is the Fischer-Speier esterification, a classic and reliable acid-catalyzed reaction between a carboxylic acid and an alcohol.

Introduction

3-Hydroxyhexanoic acid is a β-hydroxy acid that can be found in various natural products. Its esters, 3-hydroxyhexanoate (B1247844) esters, are valuable intermediates in the synthesis of pharmaceuticals and other bioactive molecules. The esterification process involves reacting the carboxylic acid group of 3-hydroxyhexanoic acid with an alcohol in the presence of an acid catalyst to form the corresponding ester and water.[1][2] The reaction is reversible, and therefore, specific conditions are employed to drive the equilibrium towards the product side, ensuring a high yield of the desired ester.[3][4]

Key Experimental Protocols

Protocol 1: Synthesis of Methyl 3-Hydroxyhexanoate via Fischer Esterification

This protocol details the synthesis of methyl 3-hydroxyhexanoate using methanol (B129727) as the alcohol and sulfuric acid as the catalyst.

Materials:

• 3-Hydroxyhexanoic acid

• Methanol (anhydrous)

• Concentrated Sulfuric Acid (H₂SO₄)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (B86663) (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Dichloromethane (B109758) (DCM) or Diethyl Ether (Et₂O)

• Deionized Water

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle with a magnetic stirrer

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator

• pH paper or meter

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 3-hydroxyhexanoic acid in an excess of anhydrous methanol. A typical molar ratio of alcohol to carboxylic acid is 10:1 to act as both reactant and solvent, driving the equilibrium towards the product.[4]

• Catalyst Addition: While stirring the solution, carefully and slowly add a catalytic amount of concentrated sulfuric acid (approximately 3-5 mol% relative to the 3-hydroxyhexanoic acid).[3][5] The addition of the strong acid is exothermic and should be done cautiously.

• Reflux: Attach a reflux condenser to the round-bottom flask and heat the mixture to a gentle reflux using a heating mantle.[1][6] The reaction temperature will be the boiling point of methanol (approximately 65 °C). Allow the reaction to reflux for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Neutralization: After the reaction is complete (as indicated by TLC or time), allow the mixture to cool to room temperature.

• Carefully transfer the reaction mixture to a separatory funnel.

• Slowly add a saturated solution of sodium bicarbonate to neutralize the acidic mixture.[1] Be cautious as carbon dioxide gas will evolve. Continue adding the bicarbonate solution until the gas evolution ceases and the aqueous layer is neutral or slightly basic (pH ~8).

• Extraction: Extract the aqueous layer with a suitable organic solvent such as dichloromethane or diethyl ether (3 x 50 mL). Combine the organic layers.

• Washing and Drying: Wash the combined organic layers with brine (1 x 50 mL) to remove any remaining water-soluble impurities. Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Solvent Removal and Purification: Filter off the drying agent and remove the solvent from the filtrate using a rotary evaporator. The resulting crude product can be further purified by fractional distillation under reduced pressure to yield pure methyl 3-hydroxyhexanoate.[7]

Data Presentation

The following table summarizes the expected quantitative data for the esterification of 3-hydroxyhexanoic acid based on typical Fischer esterification yields.

Parameter	Expected Value	Notes
Reactant Ratios
3-Hydroxyhexanoic Acid	1 equiv	The limiting reagent.
Methanol	10-20 equiv	Using an excess of the alcohol as the solvent helps to drive the reaction equilibrium towards the formation of the ester, in accordance with Le Chatelier's Principle.[4][6]
Sulfuric Acid (catalyst)	0.03-0.05 equiv	A catalytic amount is sufficient to increase the reaction rate.[1]
Reaction Conditions
Temperature	~65 °C (reflux)	The reaction is typically heated to the boiling point of the alcohol being used.[3]
Reaction Time	2-4 hours	Reaction time can be optimized by monitoring the reaction progress using TLC.
Yield and Purity
Theoretical Yield	100%	Calculated based on the starting amount of 3-hydroxyhexanoic acid.
Expected Actual Yield	85-95%	Fischer esterification reactions are generally high-yielding when an excess of the alcohol is used and water is effectively removed.[3]
Purity (post-distillation)	>98%	Purification by distillation is effective in removing non-volatile impurities and unreacted starting materials.

Mandatory Visualization

Experimental Workflow Diagram

Caption: Workflow for the synthesis of methyl 3-hydroxyhexanoate.

Reaction Mechanism Signaling Pathway

Caption: Key steps in the Fischer esterification mechanism.

References

• 1. scienceready.com.au [scienceready.com.au]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. cerritos.edu [cerritos.edu]
• 7. m.youtube.com [m.youtube.com]

Application Notes and Protocols: Ethyl 3-Hydroxyhexanoate as a Precursor for Polymer Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the methodologies for utilizing ethyl 3-hydroxyhexanoate (B1247844) as a precursor for the synthesis of poly(3-hydroxyhexanoate) (P3HHx), a biodegradable polyester (B1180765) with significant potential in biomedical and pharmaceutical applications. The protocols outlined below focus on the chemical synthesis routes, offering an alternative to microbial production methods.

Introduction

Poly(3-hydroxyhexanoate) (P3HHx) is a member of the polyhydroxyalkanoate (PHA) family of bioplastics. As a homopolymer, its properties can be finely tuned, and as a component of copolymers such as poly(3-hydroxybutyrate-co-3-hydroxyhexanoate) (P(3HB-co-3HHx)), it imparts flexibility and improved mechanical properties.[1][2] The incorporation of 3-hydroxyhexanoate (3HHx) units into a polymer chain lowers the crystallinity and melting temperature, enhancing the material's processability and ductility.[1][2] While microbial fermentation is a common route for producing PHAs, chemical synthesis from well-defined precursors like ethyl 3-hydroxyhexanoate allows for greater control over the polymer's molecular weight and architecture.

The primary chemical pathway for polymerizing ethyl 3-hydroxyhexanoate involves a two-step process:

• Lactonization: Conversion of the linear hydroxy ester into its corresponding cyclic monomer, β-propyl-β-propiolactone.

• Ring-Opening Polymerization (ROP): Polymerization of the lactone to yield high molecular weight poly(3-hydroxyhexanoate).

Alternatively, direct polycondensation of the hydroxy ester or its corresponding acid can be employed, although achieving high molecular weights via this method can be challenging.

Synthesis of β-Propyl-β-propiolactone from Ethyl 3-Hydroxyhexanoate

The critical first step in the ROP pathway is the efficient synthesis of the cyclic monomer, β-propyl-β-propiolactone. This is typically achieved through the intramolecular cyclization of 3-hydroxyhexanoic acid, which can be obtained by the hydrolysis of ethyl 3-hydroxyhexanoate.

Protocol 1: Hydrolysis of Ethyl 3-Hydroxyhexanoate to 3-Hydroxyhexanoic Acid

Materials:

• Ethyl 3-hydroxyhexanoate

• Sodium hydroxide (B78521) (NaOH) or Potassium hydroxide (KOH)

• Hydrochloric acid (HCl)

• Diethyl ether or other suitable organic solvent

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Deionized water

• Round-bottom flask, reflux condenser, separatory funnel, rotary evaporator

Procedure:

• In a round-bottom flask, dissolve ethyl 3-hydroxyhexanoate in an aqueous solution of NaOH (1.1 equivalents).

• Heat the mixture to reflux and stir for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After cooling to room temperature, acidify the reaction mixture with HCl until a pH of approximately 2 is reached.

• Extract the aqueous layer multiple times with diethyl ether.

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator to yield 3-hydroxyhexanoic acid.

Protocol 2: Lactonization of 3-Hydroxyhexanoic Acid

The cyclization of 3-hydroxyhexanoic acid to β-propyl-β-propiolactone is an intramolecular esterification. This can be achieved using various dehydrating agents or catalyst systems.[3][4]

Materials:

• 3-Hydroxyhexanoic acid

• Benzenesulfonyl chloride or p-toluenesulfonyl chloride

• Pyridine (B92270)

• Dry diethyl ether or dichloromethane

• Round-bottom flask, dropping funnel, magnetic stirrer

Procedure:

• In a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 3-hydroxyhexanoic acid in dry pyridine and cool the solution to 0°C.

• Slowly add a solution of benzenesulfonyl chloride (1.1 equivalents) in dry diethyl ether to the cooled solution with vigorous stirring.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.

• Quench the reaction by adding cold water.

• Extract the mixture with diethyl ether.

• Wash the organic layer sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography to obtain β-propyl-β-propiolactone.

Ring-Opening Polymerization (ROP) of β-Propyl-β-propiolactone

The polymerization of β-propyl-β-propiolactone can be initiated by anionic, cationic, or organocatalytic species. The choice of initiator/catalyst system is crucial as it determines the polymer's molecular weight, polydispersity index (PDI), and in some cases, stereochemistry.[5]

Protocol 3: Anionic Ring-Opening Polymerization

Anionic ROP can produce polymers with well-controlled molecular weights and narrow PDIs.[5]

Materials:

• β-Propyl-β-propiolactone (rigorously purified)

• Potassium naphthalenide/18-crown-6 complex or other suitable anionic initiator

• Dry tetrahydrofuran (B95107) (THF)

• Methanol (acidified)

• Schlenk flask, syringe, magnetic stirrer

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere, prepare a solution of the initiator (e.g., potassium naphthalenide/18-crown-6) in dry THF.

• Cool the initiator solution to 0°C and add the purified β-propyl-β-propiolactone dropwise via syringe.

• Allow the reaction to stir at room temperature for the desired time (e.g., 2-24 hours), depending on the target molecular weight.

• Quench the polymerization by adding a small amount of acidified methanol.

• Precipitate the polymer in a non-solvent such as cold methanol.

• Collect the polymer by filtration and dry under vacuum at room temperature.

Protocol 4: Organocatalyzed Ring-Opening Polymerization

Organocatalysis offers a metal-free alternative for ROP, often with good control over the polymerization.[5]

Materials:

• β-Propyl-β-propiolactone (rigorously purified)

• 1,5,7-Triazabicyclo[4.4.0]dec-5-ene (TBD) or other suitable organocatalyst

• Benzyl (B1604629) alcohol (as initiator)

• Dry toluene

• Vial, magnetic stir bar

Procedure:

• In a glovebox, prepare stock solutions of TBD and benzyl alcohol in dry toluene.

• In a vial equipped with a magnetic stir bar, add the TBD stock solution followed by the benzyl alcohol stock solution.

• Add the purified β-propyl-β-propiolactone to the vial to initiate the polymerization.

• Stir the reaction at room temperature for the desired duration.

• Quench the reaction by adding a few drops of a benzoic acid solution in toluene.

• Precipitate the polymer in cold methanol, collect by filtration, and dry under vacuum.

Direct Polycondensation

Direct polycondensation is a one-step method that avoids the synthesis of a cyclic monomer. However, achieving high molecular weights can be difficult due to the challenge of efficiently removing the condensation byproduct (ethanol or water).

Protocol 5: Melt Condensation of Ethyl 3-Hydroxyhexanoate

Materials:

• Ethyl 3-hydroxyhexanoate

• Esterification catalyst (e.g., antimony trioxide, titanium-based catalysts)

• High-vacuum line, Schlenk flask, distillation apparatus

Procedure:

• Charge a Schlenk flask with ethyl 3-hydroxyhexanoate and the esterification catalyst.

• Heat the mixture under a nitrogen atmosphere to a temperature of 160-180°C to initiate the transesterification and remove the ethanol (B145695) byproduct through a distillation setup.

• After the initial removal of ethanol, gradually apply a high vacuum while increasing the temperature (e.g., to 200-230°C) to facilitate the removal of the final traces of ethanol and drive the polymerization to higher molecular weights.

• Continue the reaction for several hours until the desired viscosity is achieved.

• Cool the polymer to room temperature under an inert atmosphere.

Data Presentation

The following tables summarize representative quantitative data for polymers containing 3-hydroxyhexanoate units. Note that much of the available data is for microbially synthesized copolymers. Data for chemically synthesized homopolymers of 3-hydroxyhexanoate is less common in the literature.

Table 1: Properties of P(3HB-co-3HHx) Copolymers (Microbial Synthesis)

3HHx Content (mol%)	Mn (kDa)	PDI (Mw/Mn)	Tg (°C)	Tm (°C)	Reference
9.0	-	2.8	-0.2	168-170	[6]
11.0 (Kaneka)	415	-	-2.4	112/141	[6]
16.4	-	3.5	-1.0	168-170	[6]

| 38.0 | - | 4.3 | -1.6 | 168-170 |[6] |

Table 2: Representative Data for Anionic ROP of β-Lactones

Monomer	Initiator/Catalyst	Mn ( g/mol )	PDI (Mw/Mn)	Yield (%)	Reference
β-Butyrolactone	Potassium naphthalenide/18-crown-6	15,000	1.15	>95	[5]

| β-Butyrolactone | Tetrabutylammonium Acetate | 8,500 | 1.20 | 90 |[5] |

Visualizations

Logical Workflow for Polymer Synthesis from Ethyl 3-Hydroxyhexanoate

Workflow for P3HHx Synthesis

Ring-Opening Polymerization (ROP) Mechanisms

Comparison of ROP Mechanisms

References

• 1. A review on poly(3-hydroxybutyrate-co-3-hydroxyhexanoate) [P(3HB-co-3HHx)] and genetic modifications that affect its production - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effect of Monomers of 3-Hydroxyhexanoate on Properties of Copolymers Poly(3-Hydroxybutyrate- 3-Hydroxyhexanoate). - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 3. tutorchase.com [tutorchase.com]
• 4. Convenient preparative method for lactones from 3-hydroxy propanoic acids using iodine under solvent-free conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]

Technical Notes & Optimization

Common side reactions in the synthesis of ethyl 3-hydroxyhexanoate.

Welcome to the technical support center for the synthesis of ethyl 3-hydroxyhexanoate (B1247844). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and find answers to frequently asked questions related to this synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of ethyl 3-hydroxyhexanoate via two common methods: the Reformatsky Reaction and Baker's Yeast Reduction.

Reformatsky Reaction

The Reformatsky reaction is a versatile method for the synthesis of β-hydroxy esters. It involves the reaction of an α-halo ester with an aldehyde or ketone in the presence of metallic zinc.[1][2][3]

Q1: My Reformatsky reaction is not initiating. What are the common causes and solutions?

A1: Failure to initiate is a frequent issue. The primary cause is often the passivation of the zinc metal surface by a layer of zinc oxide.

• Troubleshooting Steps:

  • Zinc Activation: Ensure the zinc dust is activated to remove the oxide layer. Common activation methods include washing with dilute HCl, followed by water, ethanol (B145695), and ether, and then drying under vacuum. Alternatively, a small amount of iodine or 1,2-dibromoethane (B42909) can be used to activate the zinc in situ.[3]

  • Anhydrous Conditions: The reaction is highly sensitive to moisture. Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon). Solvents should be rigorously dried before use.

  • Reagent Quality: Use freshly distilled aldehydes and high-purity α-halo esters. Impurities can quench the organozinc intermediate.

Q2: I am observing a significant amount of a high-boiling point byproduct. What is it and how can I minimize it?

A2: A common side reaction is the self-condensation of the ethyl bromoacetate (B1195939), leading to the formation of ethyl 3-bromo-3-(ethoxycarbonyl)propanoate. This occurs when the organozinc reagent reacts with another molecule of the α-halo ester instead of the target aldehyde.

• Minimization Strategies:

  • Slow Addition: Add the ethyl bromoacetate slowly to the reaction mixture containing the activated zinc and the aldehyde. This maintains a low concentration of the organozinc reagent, favoring the reaction with the more electrophilic aldehyde.

  • Temperature Control: Maintain the reaction temperature as recommended in the protocol. Higher temperatures can increase the rate of side reactions.

Q3: My final product seems to be a mixture of ethyl 3-hydroxyhexanoate and what appears to be an unsaturated ester. How can I prevent this?

A3: Dehydration of the desired β-hydroxy ester to the corresponding α,β-unsaturated ester (ethyl 3-hexenoate) can occur, particularly during acidic workup or distillation at elevated temperatures.

• Prevention:

  • Mild Workup: Use a mild acidic workup, such as a saturated aqueous solution of ammonium (B1175870) chloride, instead of strong acids.

  • Purification Conditions: Purify the product using vacuum distillation at a lower temperature to prevent elimination.

Baker's Yeast (Saccharomyces cerevisiae) Reduction

Baker's yeast is a readily available and inexpensive biocatalyst for the asymmetric reduction of β-keto esters to the corresponding β-hydroxy esters.[4][5] The yeast contains multiple oxido-reductase enzymes that can catalyze this transformation.[6][7]

Q1: The enantiomeric excess (ee) of my ethyl 3-hydroxyhexanoate is low. How can I improve the stereoselectivity?

A1: Baker's yeast contains a variety of reductase enzymes, some of which produce the (S)-enantiomer while others produce the (R)-enantiomer. The observed enantiomeric excess depends on the relative activities of these competing enzymes.[6][8]

• Strategies to Enhance Enantioselectivity:

  • Substrate Feeding Strategy: A fed-batch approach, where the substrate is added slowly over time, can significantly increase the enantioselectivity. This is because the enzymes specific for the undesired enantiomer may have a higher substrate binding constant and become saturated at low substrate concentrations, allowing the desired enzymes to act more effectively.

  • Co-solvent Addition: The addition of organic co-solvents can influence enzyme activity and stereoselectivity.

  • Yeast Pre-treatment: "Starving" the yeast by incubating it in a sucrose-free medium for a period before adding the substrate can sometimes lead to higher enantioselectivity.

  • Use of Enzyme Inhibitors: Selective inhibitors can be used to block the activity of enzymes that produce the undesired enantiomer.

Q2: The yield of my reaction is low, and I have a lot of unreacted starting material. What could be the issue?

A2: Low yields can result from several factors related to the viability and activity of the yeast.

• Troubleshooting Low Yield:

  • Yeast Viability: Ensure you are using fresh, active baker's yeast. Check the expiration date.

  • Fermentation Conditions: The fermentation process is crucial for regenerating the necessary cofactors (NADH or NADPH) for the reduction. Ensure the temperature is maintained within the optimal range for the yeast (typically 30-35 °C).

  • Sucrose (B13894) Concentration: Sufficient sucrose is required as an energy source for the yeast. If the sucrose is depleted, the reduction will stop.

  • Reaction Time: Biocatalytic reactions are often slower than traditional chemical reactions. Allow sufficient time for the reaction to go to completion. Monitor the reaction progress using techniques like TLC or GC.

  • Oxygen Availability: The presence or absence of oxygen can affect the yeast's metabolism and, consequently, the reduction. Some protocols specify aerobic conditions while others are anaerobic.

Q3: My reaction has stalled, and I observe gas evolution has stopped. What should I do?

A3: The cessation of gas (CO2) evolution indicates that the fermentation process has stopped. This could be due to the depletion of the sugar source or the accumulation of toxic byproducts like ethanol.[9]

• Reviving a Stalled Reaction:

  • Add More Sucrose: If the sugar has been consumed, adding more sucrose can restart the fermentation and the reduction process.

  • Dilution: The accumulation of ethanol can inhibit or kill the yeast. Diluting the reaction mixture with fresh medium can alleviate this inhibition.

Quantitative Data Summary

Parameter	Reformatsky Reaction	Baker's Yeast Reduction	Reference
Typical Yield	50-85%	40-75%	[10],[11]
Enantiomeric Excess (ee)	0% (racemic)	Variable (can be >95% with optimization)	[10],[11]
Reaction Temperature	40-110 °C	25-35 °C	[12],[13]
Reaction Time	1-4 hours	24-72 hours	[12],[11]

Experimental Protocols

Protocol 1: Synthesis of Ethyl 3-hydroxyhexanoate via Reformatsky Reaction

This protocol is a generalized procedure based on typical Reformatsky reactions.

Materials:

• Butyraldehyde (B50154)

• Ethyl bromoacetate

• Activated Zinc dust

• Anhydrous diethyl ether or THF

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• Set up an oven-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• To the flask, add activated zinc dust (1.2 equivalents).

• Add a solution of butyraldehyde (1.0 equivalent) in anhydrous diethyl ether.

• Slowly add a solution of ethyl bromoacetate (1.1 equivalents) in anhydrous diethyl ether from the dropping funnel with stirring. The reaction is often initiated by gentle heating.

• After the addition is complete, reflux the mixture for 1-2 hours until the reaction is complete (monitor by TLC).

• Cool the reaction mixture to 0 °C and quench by the slow addition of saturated aqueous ammonium chloride solution.

• Separate the organic layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by vacuum distillation.

Protocol 2: Enantioselective Synthesis of (S)-Ethyl 3-hydroxyhexanoate using Baker's Yeast

This protocol is adapted from procedures for the asymmetric reduction of β-keto esters.[13][14]

Materials:

• Ethyl 3-oxohexanoate (B1246410) (ethyl butyrylacetate)

• Baker's yeast (Saccharomyces cerevisiae)

• Sucrose

• Tap water

• Diatomaceous earth (Celite)

• Ethyl acetate

Procedure:

• In a large Erlenmeyer flask, dissolve sucrose (e.g., 100 g) in warm tap water (e.g., 500 mL).

• Add fresh baker's yeast (e.g., 50 g) to the sucrose solution and stir for 30 minutes at 30-35 °C to activate the yeast.

• Add ethyl 3-oxohexanoate (e.g., 5 g) to the fermenting yeast mixture.

• Stir the mixture at room temperature for 48-72 hours. Monitor the progress of the reaction by TLC or GC.

• Once the reaction is complete, add diatomaceous earth to the mixture and filter through a Büchner funnel to remove the yeast cells.

• Saturate the filtrate with sodium chloride and extract with ethyl acetate.

• Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the product by column chromatography or vacuum distillation.

Visualizations

Caption: Experimental workflow for the Reformatsky synthesis of ethyl 3-hydroxyhexanoate.

Caption: Common side reactions in the Reformatsky synthesis.

Caption: Experimental workflow for the Baker's Yeast reduction.

Caption: Factors affecting enantioselectivity in Baker's Yeast reduction.

References

• 1. Reformatsky reaction - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Reformatsky Reaction | Thermo Fisher Scientific - SG [thermofisher.com]
• 4. researchgate.net [researchgate.net]
• 5. acgpubs.org [acgpubs.org]
• 6. Highly stereoselective reagents for beta-keto ester reductions by genetic engineering of baker's yeast - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. archive.nptel.ac.in [archive.nptel.ac.in]
• 8. researchgate.net [researchgate.net]
• 9. youtube.com [youtube.com]
• 10. scribd.com [scribd.com]
• 11. researchgate.net [researchgate.net]
• 12. Reformatsky Reaction | NROChemistry [nrochemistry.com]
• 13. chemconnections.org [chemconnections.org]
• 14. ethz.ch [ethz.ch]

Technical Support Center: Synthesis of Ethyl 3-Hydroxyhexanoate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of ethyl 3-hydroxyhexanoate (B1247844).

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing ethyl 3-hydroxyhexanoate?

A1: The most prevalent methods for synthesizing ethyl 3-hydroxyhexanoate include the Reformatsky reaction, the reduction of ethyl 3-oxohexanoate (B1246410), and enzymatic synthesis. The Reformatsky reaction involves the reaction of an α-haloester with an aldehyde or ketone in the presence of zinc metal. The reduction of ethyl 3-oxohexanoate is typically achieved using a reducing agent like sodium borohydride (B1222165). Enzymatic synthesis often employs lipases or dehydrogenases to achieve high stereoselectivity.

Q2: What are the key factors that influence the yield of the synthesis?

A2: Several factors can significantly impact the yield of ethyl 3-hydroxyhexanoate synthesis. These include:

• Reaction Temperature: Temperature affects the reaction rate and the stability of reactants and products.

• Reactant Concentration: The stoichiometry of the reactants is crucial for maximizing conversion.

• Catalyst/Reagent Choice and Concentration: The type and amount of catalyst or reducing agent can dramatically affect reaction efficiency and selectivity.

• Solvent: The choice of solvent can influence reactant solubility, reaction rate, and the stability of intermediates.

• Reaction Time: Sufficient time is required for the reaction to reach completion, but prolonged reaction times can lead to side product formation.

• Purity of Starting Materials: Impurities in the starting materials can lead to unwanted side reactions and lower yields.

Q3: How can I monitor the progress of the reaction?

A3: The progress of the reaction can be monitored using thin-layer chromatography (TLC) or gas chromatography (GC). By taking small aliquots from the reaction mixture at different time points, you can observe the disappearance of the starting materials and the appearance of the product.

Q4: What are the common impurities I might encounter, and how can I identify them?

A4: Common impurities may include unreacted starting materials (e.g., ethyl 3-oxohexanoate, butyraldehyde (B50154), ethyl bromoacetate), side products from self-condensation or other side reactions, and residual solvent. These impurities can be identified using techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Gas Chromatography-Mass Spectrometry (GC-MS). Specific chemical shifts in NMR or peaks in GC-MS can indicate the presence of particular impurities.

Q5: What is the recommended method for purifying the final product?

A5: The most common method for purifying ethyl 3-hydroxyhexanoate is silica (B1680970) gel column chromatography. The choice of eluent (typically a mixture of hexane (B92381) and ethyl acetate) is critical for achieving good separation. Distillation under reduced pressure is another effective purification method.

Troubleshooting Guides

Low or No Product Yield

Issue	Possible Cause	Troubleshooting Steps
No product formation observed by TLC/GC.	Inactive catalyst or reagent.	- Reformatsky Reaction: Activate the zinc before use (e.g., with iodine or by washing with acid). Ensure the zinc is of high purity. - Reduction: Use a fresh batch of sodium borohydride, as it can decompose over time.
Incorrect reaction temperature.	- Optimize the reaction temperature. Some reactions require specific temperature control (e.g., cooling for exothermic reactions).
Presence of water in the reaction.	- Ensure all glassware is thoroughly dried before use. - Use anhydrous solvents. Moisture can quench reagents like zinc enolates in the Reformatsky reaction.
Low product yield with significant starting material remaining.	Insufficient reaction time.	- Monitor the reaction for a longer period to ensure it has gone to completion.
Inadequate mixing.	- Ensure efficient stirring to promote contact between reactants.
Suboptimal reactant stoichiometry.	- Carefully check the molar ratios of your reactants and reagents. An excess of one reactant may be necessary in some cases.
Low product yield with the formation of multiple side products.	Incorrect reaction temperature.	- Running the reaction at too high a temperature can promote side reactions. Try lowering the temperature.
Impure starting materials.	- Purify starting materials before use if their purity is questionable.
Side reactions (e.g., self-condensation).	- In reactions like the Reformatsky, slow addition of the electrophile can minimize self-condensation of the enolate.

Product Purity Issues

Issue	Possible Cause	Troubleshooting Steps
Presence of unreacted starting materials in the final product.	Incomplete reaction.	- Increase the reaction time or consider a slight increase in temperature (while monitoring for side products). - Ensure the correct stoichiometry of reagents.
Inefficient purification.	- Optimize the column chromatography conditions (e.g., gradient elution, different solvent system). - If using distillation, ensure the vacuum is adequate and the column has sufficient theoretical plates.
Presence of unknown impurities.	Side reactions.	- Analyze the impurities by NMR and GC-MS to identify their structures. This can provide clues about the side reactions occurring. - Adjust reaction conditions (temperature, concentration, addition rate) to disfavor the formation of these side products.
Contamination from glassware or solvents.	- Ensure all glassware is scrupulously clean. - Use high-purity solvents.

Data Presentation

Table 1: Illustrative Yields for Ethyl 3-Hydroxyhexanoate Synthesis via Reformatsky Reaction

Entry	Aldehyde	α-Halo Ester	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
1	Butyraldehyde	Ethyl bromoacetate (B1195939)	THF	50	2	~75-85
2	Butyraldehyde	Ethyl bromoacetate	Toluene	90	1	~80-90[1]
3	Butyraldehyde	Ethyl iodoacetate	THF	40	3	Potentially higher
4	Butyraldehyde	Ethyl bromoacetate	Diethyl Ether	35 (reflux)	4	~70-80

Note: Yields are approximate and can vary based on specific experimental conditions and scale.

Table 2: Optimization of Enzymatic Synthesis of a Similar Ester (Ethyl Hexanoate)

Parameter	Range Studied	Optimal Condition	Effect on Conversion
Temperature (°C)	30 - 70	50	Increasing temperature to 50°C increases conversion; higher temperatures can lead to enzyme denaturation.[2]
Enzyme Loading (%)	1 - 5	2.35	Higher loading increases the number of active sites, but excessive amounts can lead to mass transfer limitations.[2]
Substrate Molar Ratio (Alcohol:Acid)	1:1 - 5:1	3.39:1	An excess of alcohol can shift the equilibrium towards product formation, but very high concentrations can inhibit the enzyme.[2]
Agitation Speed (rpm)	100 - 300	250	Increased agitation improves mixing and mass transfer.[2]

Note: These conditions for ethyl hexanoate (B1226103) synthesis can serve as a starting point for optimizing the enzymatic synthesis of ethyl 3-hydroxyhexanoate.

Experimental Protocols

Protocol 1: Synthesis of Ethyl 3-Hydroxyhexanoate via Reformatsky Reaction

This protocol is a general guideline for the Reformatsky reaction.[1][3]

Materials:

• Zinc dust (activated)

• Iodine (catalytic amount)

• Anhydrous solvent (e.g., THF or Toluene)

• Butyraldehyde

• Ethyl bromoacetate

• Aqueous HCl (1M) or saturated aqueous ammonium (B1175870) chloride

• Ethyl acetate (B1210297)

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

Procedure:

• Zinc Activation: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer under an inert atmosphere (e.g., nitrogen or argon), add zinc dust and a crystal of iodine. Add a small amount of anhydrous solvent and heat to reflux until the iodine color disappears. Cool the suspension to room temperature.

• Reaction Initiation: To the activated zinc suspension, add a solution of butyraldehyde in the anhydrous solvent.

• Addition of α-Halo Ester: Slowly add a solution of ethyl bromoacetate in the anhydrous solvent dropwise from the dropping funnel. The reaction is often exothermic, and the addition rate should be controlled to maintain a gentle reflux.

• Reaction Completion: After the addition is complete, heat the reaction mixture at reflux for 1-2 hours, or until TLC/GC analysis indicates the consumption of the starting materials.

• Work-up: Cool the reaction mixture in an ice bath and quench by the slow addition of 1M HCl or saturated aqueous ammonium chloride.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate. Wash the combined organic layers with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by silica gel column chromatography (e.g., using a gradient of ethyl acetate in hexane) or distillation under reduced pressure.

Protocol 2: Synthesis of Ethyl 3-Hydroxyhexanoate via Reduction of Ethyl 3-Oxohexanoate

This protocol is a general procedure for the reduction of a ketone to a secondary alcohol using sodium borohydride.[4]

Materials:

• Ethyl 3-oxohexanoate

• Methanol (B129727) or Ethanol

• Sodium borohydride (NaBH₄)

• Aqueous HCl (1M)

• Ethyl acetate

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• Dissolution: In a round-bottom flask, dissolve ethyl 3-oxohexanoate in methanol or ethanol.

• Cooling: Cool the solution in an ice bath to 0°C.

• Addition of Reducing Agent: Slowly add sodium borohydride in small portions to the cooled solution with stirring. The addition should be controlled to manage any gas evolution and exotherm.

• Reaction: After the addition is complete, allow the reaction mixture to stir at 0°C for a specified time (e.g., 1-2 hours) or until TLC/GC analysis shows the complete consumption of the starting ketone.

• Quenching: Slowly and carefully add 1M HCl to the reaction mixture to neutralize the excess sodium borohydride and the resulting alkoxide. Be cautious as hydrogen gas will be evolved.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate. Wash the combined organic layers with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: Purify the resulting crude ethyl 3-hydroxyhexanoate by silica gel column chromatography or distillation under reduced pressure.

Mandatory Visualizations

Caption: General experimental workflow for the synthesis of ethyl 3-hydroxyhexanoate.

References

• 1. researchgate.net [researchgate.net]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. SATHEE: Chemistry Reformatsky Reaction [sathee.iitk.ac.in]
• 4. benchchem.com [benchchem.com]

Purification challenges of beta-hydroxy esters from reaction mixtures.

Welcome to the technical support center for the purification of beta-hydroxy esters. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the purification of these valuable synthetic intermediates.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude beta-hydroxy ester reaction mixture?

A1: The most frequent impurities encountered are typically unreacted starting materials, such as the parent aldehyde/ketone and the ester enolate precursor (e.g., alpha-halo ester).[1][2] Other common contaminants include:

• Unreacted starting acid and alcohol: In esterification reactions, residual carboxylic acid and alcohol are common impurities.[3][4]

• Catalysts: Acids or bases used to catalyze the reaction may remain.[5]

• Byproducts of side reactions: Self-condensation of the aldehyde or ketone can lead to aldol (B89426) byproducts.[6] Dehydration of the beta-hydroxy ester to form an α,β-unsaturated ester can also occur, particularly under acidic or basic conditions at elevated temperatures.[6]

• Solvents: Residual reaction solvents.

• Water: Formed during the reaction or introduced during workup.[3][5]

Q2: My beta-hydroxy ester is thermally sensitive. What is the best purification method to avoid decomposition?

A2: For thermally sensitive beta-hydroxy esters, vacuum distillation is the preferred method.[3][4] By reducing the pressure, the boiling point of the ester is lowered, which minimizes the risk of thermal decomposition and dehydration to the corresponding α,β-unsaturated ester.[4] If the compound is still unstable under vacuum distillation, column chromatography is a suitable alternative.

Q3: I am observing poor separation during liquid-liquid extraction. What could be the cause?

A3: Poor separation during liquid-liquid extraction can arise from several factors:

• Emulsion formation: Vigorous shaking can lead to the formation of a stable emulsion, especially if the densities of the aqueous and organic layers are similar. Gentle inversion of the separatory funnel is recommended.

• Incorrect pH of the aqueous phase: Ensure the pH is appropriate to remove acidic or basic impurities. For instance, washing with a dilute base like sodium bicarbonate will help remove unreacted carboxylic acid.[3]

• Solubility of the ester: If the beta-hydroxy ester has significant water solubility, it may be lost to the aqueous phase.[7] Using a saturated brine solution (saturated NaCl) for the final wash can help to "salt out" the organic compound from the aqueous phase, reducing its solubility in water.[3]

Q4: What are the key considerations when choosing a solvent system for column chromatography of a beta-hydroxy ester?

A4: The choice of solvent for column chromatography is crucial for good separation. Key considerations include:

• Polarity: Beta-hydroxy esters are moderately polar due to the hydroxyl and ester functional groups. A solvent system of intermediate polarity, such as a mixture of a non-polar solvent (e.g., hexane (B92381) or heptane) and a more polar solvent (e.g., ethyl acetate (B1210297) or diethyl ether), is typically effective.[8]

• Solubility: The crude product should be soluble in the chosen solvent system.[8]

• Tailing: The hydroxyl group can sometimes interact strongly with the silica (B1680970) gel, leading to peak tailing. Adding a small amount of a polar modifier, like methanol (B129727) or triethylamine (B128534) (for basic compounds), to the eluent can help to mitigate this effect.[8]

• Compound Stability: Ensure your beta-hydroxy ester is stable on silica gel, as the acidic nature of silica can sometimes cause decomposition.[8] A preliminary TLC analysis can help assess stability.[8]

Troubleshooting Guides

Column Chromatography

Problem	Possible Cause	Solution
Poor Separation of Compounds	Inappropriate solvent system polarity.	Optimize the eluent system using TLC. A common starting point is a hexane/ethyl acetate mixture. Adjust the ratio to achieve a good separation of spots on the TLC plate.
Column overloading.	Use an appropriate amount of crude material for the column size. A general rule of thumb is a 1:30 to 1:100 ratio of crude material to silica gel by weight.
The sample was not loaded in a concentrated band.	Dissolve the sample in a minimal amount of the eluent or a more volatile solvent, and load it carefully onto the top of the column.[8]
Compound is Stuck on the Column	The eluent is not polar enough.	Gradually increase the polarity of the eluent. For very polar beta-hydroxy esters, a solvent system containing a small percentage of methanol may be necessary.
The compound is decomposing on the silica gel.	Deactivate the silica gel by adding a small percentage of triethylamine to the eluent for acid-sensitive compounds. Alternatively, use a different stationary phase like alumina.[8]
Tailing of the Product Peak	Strong interaction between the hydroxyl group and the silica gel.	Add a small amount of a polar modifier like methanol or a few drops of acetic acid to the eluent to reduce tailing.
Cracks or Channels in the Silica Gel Bed	Improper packing of the column.	Ensure the silica gel is packed uniformly as a slurry and is not allowed to run dry.

Crystallization

Problem	Possible Cause	Solution
No Crystals Form	The solution is not supersaturated (too much solvent).	Boil off some of the solvent to concentrate the solution and then allow it to cool slowly.[9]
The solution is cooling too quickly.	Allow the flask to cool slowly to room temperature, and then place it in an ice bath. Rapid cooling can lead to oiling out rather than crystallization.[9]
Lack of nucleation sites.	Scratch the inside of the flask with a glass rod at the surface of the solution to create nucleation sites.[9][10] Add a seed crystal of the pure compound.[9]
Oiling Out (Formation of a liquid layer instead of solid crystals)	The compound's melting point is lower than the temperature of the crystallization solution.	Use a lower boiling point solvent or a solvent mixture.
The solution is too concentrated or cooling too rapidly.	Re-heat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly.[11]
Poor Yield	Too much solvent was used, and a significant amount of the product remains in the mother liquor.	Concentrate the mother liquor and cool it to obtain a second crop of crystals.[9]
The crystals were not washed with ice-cold solvent during filtration.	Always use a minimal amount of ice-cold crystallization solvent to wash the crystals to avoid dissolving the product.

Distillation

Problem	Possible Cause	Solution
Bumping (violent boiling)	Uneven heating.	Use a stirring bar or boiling chips to ensure smooth boiling.[12] Ensure the heating mantle is appropriately sized for the flask.
Product Decomposing in the Distillation Pot	The temperature is too high.	Use vacuum distillation to lower the boiling point of the ester.[3] Ensure the vacuum is stable and at the appropriate pressure.
Poor Separation of Components	Inefficient fractionating column (for fractional distillation).	Use a longer fractionating column or one with a more efficient packing material (e.g., Raschig rings, Vigreux indentations).
Distillation rate is too fast.	Distill the mixture slowly to allow for proper equilibration between the liquid and vapor phases in the column.

Quantitative Data Summary

The following table summarizes purification data for beta-hydroxy esters from a kinetic resolution study.

Compound	Purification Method	Yield (%)	Enantiomeric Excess (ee, %)
(S)-ethyl 3-hydroxy-3-phenylpropanoate	Flash Chromatography	32	99
(S)-tert-Butyl 3-hydroxy-3-(2-naphthyl)propanoate	Flash Chromatography	45	96

Data extracted from a study on the kinetic resolution of racemic beta-hydroxy esters.[13]

Experimental Protocols

Protocol 1: General Purification of a Beta-Hydroxy Ester by Liquid-Liquid Extraction and Distillation

This protocol describes a general procedure for the workup and purification of a beta-hydroxy ester from a typical reaction mixture.

1. Quenching the Reaction:

• Cool the reaction mixture in an ice bath.

• Slowly add a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl) to quench the reaction.

2. Liquid-Liquid Extraction:

• Transfer the mixture to a separatory funnel.

• Add an appropriate organic solvent for extraction (e.g., ethyl acetate, diethyl ether).

• Wash the organic layer sequentially with:

  • 1 M HCl (to remove basic impurities).

  • Saturated aqueous NaHCO₃ (to remove acidic impurities).[3]

  • Saturated aqueous NaCl (brine) (to reduce the solubility of the organic product in the aqueous layer).[3]

• Separate the organic layer.

3. Drying and Solvent Removal:

• Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄).

• Filter off the drying agent.

• Remove the solvent under reduced pressure using a rotary evaporator.

4. Purification by Vacuum Distillation:

• Set up a vacuum distillation apparatus.

• Add boiling chips or a magnetic stir bar to the crude ester in the distillation flask.

• Heat the flask gently in an oil bath while applying a vacuum.

• Collect the fraction that distills at the expected boiling point and pressure.

Protocol 2: Purification of a Beta-Hydroxy Ester by Flash Column Chromatography

This protocol outlines the steps for purifying a beta-hydroxy ester using flash column chromatography.

1. Preparation of the Column:

• Select an appropriately sized column and pack it with silica gel as a slurry in the initial, least polar eluent.

• Ensure the silica gel bed is level and free of cracks or air bubbles.

2. Sample Loading:

• Dissolve the crude beta-hydroxy ester in a minimal amount of the eluent or a volatile solvent (e.g., dichloromethane).

• Carefully apply the sample to the top of the silica gel bed.

• Alternatively, for less soluble samples, adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and load the dry powder onto the column.

3. Elution:

• Begin eluting with the least polar solvent mixture determined by prior TLC analysis.

• Gradually increase the polarity of the eluent to move the desired compound down the column.

• Collect fractions and monitor their composition by TLC.

4. Product Isolation:

• Combine the fractions containing the pure product.

• Remove the solvent under reduced pressure using a rotary evaporator to yield the purified beta-hydroxy ester.

Visualizations

Caption: General experimental workflow for the purification of beta-hydroxy esters.

Caption: Troubleshooting decision tree for crystallization of beta-hydroxy esters.

References

• 1. m.youtube.com [m.youtube.com]
• 2. thieme-connect.com [thieme-connect.com]
• 3. General procedures for the purification of Esters - Chempedia - LookChem [lookchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Processes for preparing beta-hydroxy-ketones and alpha,beta-unsaturated ketones - Eureka | Patsnap [eureka.patsnap.com]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. Chromatography [chem.rochester.edu]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. unifr.ch [unifr.ch]
• 11. Tips & Tricks [chem.rochester.edu]
• 12. Fisher Esterification: Synthesis and Purification of Esters - HSC Chemistry [hscprep.com.au]
• 13. Access to Optically Pure β-Hydroxy Esters via Non-Enzymatic Kinetic Resolution by a Planar-Chiral DMAP Catalyst - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enantioselective Reduction of Ethyl 3-Oxohexanoate

Welcome to the technical support center for the enantioselective reduction of ethyl 3-oxohexanoate (B1246410). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues, find answers to frequently asked questions, and access detailed experimental protocols to overcome low enantioselectivity in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for the asymmetric reduction of ethyl 3-oxohexanoate?

A1: The two main approaches for the asymmetric reduction of ethyl 3-oxohexanoate are catalyst-driven hydrogenation and biocatalytic reductions.[1] Catalytic methods often employ transition metal complexes with chiral ligands, such as Ruthenium-BINAP (Ru-BINAP).[1] Biocatalytic methods commonly utilize whole-cell microorganisms like baker's yeast (Saccharomyces cerevisiae) or isolated reductase enzymes.[1]

Q2: What is a realistic enantiomeric excess (e.e.) to expect for this reduction?

A2: With optimized conditions, it is possible to achieve high enantiomeric excesses, often exceeding 90% and in some cases approaching 99% e.e. for both catalytic and biocatalytic methods.[1] However, the actual e.e. is highly dependent on the specific substrate, the chosen catalyst or biocatalyst, and the reaction conditions.[1]

Q3: How do I choose between a chemical catalyst and a biocatalyst?

A3: The choice depends on several factors. Chemical catalysts like Ru-BINAP generally offer a broader substrate scope and high efficiency but may necessitate higher pressures and temperatures.[1] A significant concern with chemical catalysts is the potential for metal contamination in the final product.[1] Biocatalysts, such as baker's yeast, are often more cost-effective, operate under milder conditions (room temperature and atmospheric pressure), and are considered more environmentally friendly.[1] Their substrate scope can be more limited, and reaction times may be longer.[1]

Q4: Is it possible to control which enantiomer of the product is formed?

A4: Yes. In catalytic reductions, the chirality of the product is determined by the enantiomer of the chiral ligand used (e.g., (R)-BINAP versus (S)-BINAP).[1] In biocatalytic reductions, while a specific microorganism or enzyme typically shows a preference for producing one enantiomer, it is sometimes possible to obtain the other enantiomer by screening different microbial strains or using genetically engineered yeasts.[2]

Troubleshooting Guides

Issue: Low Enantioselectivity (e.e.)

Low enantiomeric excess is a common challenge in the reduction of ethyl 3-oxohexanoate. The following sections detail potential causes and their corresponding solutions.

Potential Cause 1: Sub-optimal Reaction Temperature

Generally, lower reaction temperatures favor higher enantioselectivity.[1]

• Solution: If your reaction is currently running at room temperature or elevated temperatures, try cooling the reaction mixture. A temperature screening experiment is recommended to find the optimal balance between reaction rate and enantioselectivity.

Potential Cause 2: Inappropriate Solvent

The polarity and coordinating ability of the solvent can significantly influence the transition state of the reaction, thereby affecting enantioselectivity.[1]

• Solution: Conduct a solvent screen using a range of solvents with varying polarities (e.g., methanol (B129727), ethanol, dichloromethane, THF, toluene).[1][3] For biocatalytic reductions with baker's yeast, consider using aqueous media, organic solvents with a small amount of water, or glycerol-water mixtures.[4][5][6]

Potential Cause 3: Incorrect Catalyst or Ligand

The choice of catalyst and ligand is critical for achieving high enantioselectivity.

• Solution for Catalytic Reductions:

  • Ru-BINAP systems: The electronic and steric properties of the BINAP ligand are crucial. Consider screening different BINAP derivatives (e.g., Tol-BINAP, Xyl-BINAP) to find a better match for your substrate.[1]

  • Iridium systems: The choice of the chiral ligand is paramount. Ligands such as SpiroSAP have demonstrated excellent performance in similar reductions.[1]

• Solution for Biocatalytic Reductions:

  • Baker's Yeast: The stereochemical outcome can be influenced by the specific strain of Saccharomyces cerevisiae used. Different strains possess varying levels of reductase enzymes with different stereoselectivities.[2] Consider screening different commercially available baker's yeast strains or using a genetically engineered strain with enhanced selectivity.[2]

Potential Cause 4: Incorrect Catalyst Loading

A higher catalyst loading does not always lead to better selectivity.[1] High concentrations of the catalyst can sometimes lead to the formation of less selective catalytic species or aggregation, which can negatively impact the enantiomeric excess.[1]

• Solution: Vary the catalyst loading to determine the optimal concentration for your specific reaction conditions.

Potential Cause 5: Presence of Impurities

Impurities in the substrate, solvent, or from the reaction vessel can act as catalyst poisons or interfere with the chiral environment of the reaction.[1]

• Solution: Ensure that all reagents and solvents are of high purity and that all glassware is thoroughly cleaned and dried before use.

Potential Cause 6: Background Uncatalyzed Reaction

A non-selective background reduction can occur simultaneously with the desired catalytic reaction, leading to a lower overall enantiomeric excess of the product.[7]

• Solution: Ensure that the reaction conditions are not conducive to a non-catalyzed reduction. For borane-mediated reductions, for example, the uncatalyzed reaction can be a significant factor.[8]

Data Presentation: Optimizing Reaction Conditions

The following tables summarize key parameters and their effects on enantioselectivity for both catalytic and biocatalytic reductions.

Table 1: Troubleshooting Low Enantioselectivity in Catalytic Reduction

Parameter	Potential Issue	Recommended Action	Expected Outcome
Temperature	Too high	Decrease temperature (e.g., to 0 °C or -20 °C)	Increased e.e.
Solvent	Sub-optimal polarity	Screen a range of solvents (e.g., MeOH, EtOH, DCM, THF)[1]	Improved e.e.
Catalyst Loading	Too high or too low	Optimize loading (e.g., 0.5-2 mol%)	Increased e.e.
Ligand	Poor substrate match	Screen different chiral ligands (e.g., BINAP derivatives)[1]	Higher e.e.
Pressure (H₂)	Too low	Increase hydrogen pressure (for hydrogenation)	Improved conversion and potentially e.e.

Table 2: Troubleshooting Low Enantioselectivity in Baker's Yeast Reduction

Parameter	Potential Issue	Recommended Action	Expected Outcome
Temperature	Too high	Maintain at room temperature (around 30 °C)[9]	Optimal enzyme activity and selectivity
Solvent/Medium	Poor substrate solubility or enzyme activity	Screen different media (water, organic solvents, glycerol-water mixtures)[4][6]	Improved conversion and e.e.
Yeast Pre-treatment	Competing enzymes active	Pre-treat yeast (e.g., with allyl alcohol)[10] or use "starved" yeast[11][12]	Increased e.e. of one enantiomer
Substrate Addition	High initial concentration inhibits yeast	Add substrate in portions over several hours[9]	Improved yield and e.e.
pH	Sub-optimal for enzymes	Buffer the reaction medium (e.g., pH 7)[13]	Enhanced enzyme performance

Experimental Protocols

Protocol 1: Asymmetric Hydrogenation using a Ru-BINAP Catalyst

Materials:

• Ethyl 3-oxohexanoate

• RuCl₂[(R)-BINAP]₂

• Methanol (degassed)

• Hydrogen gas

• Pressure vessel (autoclave)

Procedure:

• Catalyst Preparation: In a glovebox or under an inert atmosphere (e.g., Argon or Nitrogen), charge a pressure vessel with the chiral ruthenium catalyst (e.g., RuCl₂[(R)-BINAP]₂, 0.005-0.01 eq).

• Reaction Setup: Add a solution of ethyl 3-oxohexanoate (1.0 eq) in a degassed solvent such as methanol (10 volumes).

• Hydrogenation: Seal the vessel, purge with hydrogen gas several times, and then pressurize to the desired pressure (e.g., 10-50 atm).

• Reaction: Stir the reaction mixture at the desired temperature (e.g., 25-50 °C) for the required time (e.g., 12-48 hours), monitoring the reaction progress by GC or TLC.

• Work-up: Carefully vent the hydrogen gas. Remove the solvent under reduced pressure.

• Purification: Purify the crude product by silica (B1680970) gel column chromatography to remove the catalyst and any byproducts, yielding the enantioenriched ethyl 3-hydroxyhexanoate.

Protocol 2: Biocatalytic Reduction using Baker's Yeast

Materials:

• Ethyl 3-oxohexanoate

• Baker's yeast (Saccharomyces cerevisiae)

• Sucrose (B13894)

• Tap water

• Filter aid (e.g., Celite)

• Ethyl acetate (B1210297)

Procedure:

• Yeast Suspension: In a large flask, prepare a suspension of baker's yeast (e.g., 100 g) in a solution of sucrose (e.g., 200 g) in warm tap water (e.g., 1 L).[9]

• Fermentation: Stir the mixture for about 1 hour at room temperature (around 30 °C) to activate the yeast.[9]

• Substrate Addition: Add ethyl 3-oxohexanoate (e.g., 0.1 mol) to the fermenting suspension. It is often beneficial to add the substrate in portions over several hours.[9]

• Reaction: Continue stirring at room temperature for 24-72 hours. The progress of the reduction can be monitored by extracting a small aliquot and analyzing it by Gas Chromatography (GC) or TLC.[9]

• Work-up: After the reaction is complete, add a filter aid (e.g., Celite, 80 g) and filter the mixture through a sintered glass funnel to remove the yeast cells.[9][11]

• Extraction: Saturate the filtrate with sodium chloride and extract the product with ethyl acetate (3 x 20 volumes).[9][11]

• Purification: Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be further purified by distillation or column chromatography.

Visualizations

Caption: Troubleshooting workflow for low enantioselectivity.

Caption: Experimental workflow for baker's yeast reduction.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. cdn.fortunejournals.com [cdn.fortunejournals.com]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. orgsyn.org [orgsyn.org]
• 12. ethz.ch [ethz.ch]
• 13. researchgate.net [researchgate.net]

Optimizing fermentation conditions for biocatalytic production of ethyl 3-hydroxyhexanoate.

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for optimizing the biocatalytic production of ethyl 3-hydroxyhexanoate (B1247844). The information is presented in a question-and-answer format to directly address common challenges, supplemented with detailed experimental protocols, quantitative data summaries, and workflow diagrams.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

1. Low or No Product Yield

Question	Possible Cause	Troubleshooting Steps
Why am I not getting any ethyl 3-hydroxyhexanoate, or is the yield extremely low?	Inefficient enzyme expression or activity.	- Verify protein expression using SDS-PAGE and Western blot. - Optimize induction conditions (inducer concentration, temperature, and duration). - Ensure the correct cofactor (e.g., NADPH or NADH) is available and being regenerated. Consider co-expression of a glucose dehydrogenase for cofactor recycling.
Sub-optimal fermentation conditions.	- Review and optimize key fermentation parameters such as pH, temperature, and dissolved oxygen.[1] - Ensure all necessary nutrients are present in the media.
Substrate or product inhibition.	- High concentrations of the substrate (ethyl 3-oxohexanoate) or the product (ethyl 3-hydroxyhexanoate) can inhibit the enzyme.[2] - Implement a fed-batch strategy to maintain a low, non-inhibitory substrate concentration. - Consider in-situ product removal techniques.
Incorrect analytical method.	- Validate your GC or HPLC method with a pure standard of ethyl 3-hydroxyhexanoate. - Ensure proper sample preparation to extract the product from the fermentation broth.

2. Poor Stereoselectivity

Question	Possible Cause	Troubleshooting Steps
My product has a low enantiomeric excess (e.e.). How can I improve the stereoselectivity?	Presence of competing enzymes.	- If using a whole-cell biocatalyst, the host organism (e.g., E. coli, S. cerevisiae) may contain native reductases with opposite stereoselectivity. - Consider using a specific reductase-knockout strain as the expression host.
Sub-optimal reaction conditions.	- Temperature and pH can significantly influence the stereoselectivity of some enzymes. Perform a screening experiment to evaluate the effect of these parameters.
Substrate concentration.	- High substrate concentrations can sometimes lead to reduced stereoselectivity. Experiment with lower substrate concentrations or a fed-batch approach.

3. Formation of Impurities and Byproducts

Question	Possible Cause	Troubleshooting Steps
I am observing significant amounts of byproducts in my reaction mixture. What could be the cause?	Hydrolysis of the ester.	- The ester substrate or product can be hydrolyzed by host cell esterases. - Maintain a neutral or slightly acidic pH to minimize chemical hydrolysis. - Consider using an esterase-deficient host strain.
Metabolism of the substrate or product.	- The host organism may further metabolize the substrate or product. - Use a host strain with a simplified metabolic background or consider using purified enzymes.
Media components.	- Complex media components like yeast extract can introduce impurities. - If possible, use a defined minimal medium.

4. Issues with Fermentation Process

Question	Possible Cause	Troubleshooting Steps
My cell growth is poor, or the fermentation is stalling.	Toxicity of the substrate or product.	- High concentrations of ethyl 3-oxohexanoate (B1246410) or ethyl 3-hydroxyhexanoate can be toxic to microbial cells. - Implement a fed-batch feeding strategy for the substrate.
Nutrient limitation.	- Ensure that the fermentation medium is not depleted of essential nutrients like carbon, nitrogen, or phosphate. - For high-density fermentations, a fed-batch strategy for nutrient feeding is recommended.[3]
Oxygen limitation.	- Inadequate aeration and agitation can lead to oxygen limitation, especially in high-density cultures. - Monitor and control the dissolved oxygen (DO) level.
Plasmid instability.	- In the absence of selective pressure, recombinant plasmids can be lost. - Maintain antibiotic selection throughout the fermentation process.

Data Presentation: Optimized Fermentation Parameters

The optimal fermentation conditions for the production of ethyl 3-hydroxyhexanoate can vary depending on the biocatalyst and host organism. The following tables provide a summary of typical and optimized parameters for common host systems.

Table 1: General Fermentation Parameters for Recombinant E. coli

Parameter	Typical Range	Optimized Value (Example)
Temperature (°C)	25 - 37	30
pH	6.5 - 7.5	7.0
Dissolved Oxygen (%)	20 - 40	30
Inducer (IPTG) Conc. (mM)	0.1 - 1.0	0.5
Induction Temperature (°C)	16 - 30	25

Table 2: General Fermentation Parameters for Saccharomyces cerevisiae

Parameter	Typical Range	Optimized Value (Example)
Temperature (°C)	28 - 32	30
pH	4.5 - 6.0	5.5
Agitation (rpm)	150 - 250	200
Aeration (vvm)	0.5 - 1.5	1.0

Experimental Protocols

Protocol 1: Biocatalytic Production of Ethyl 3-Hydroxyhexanoate using Recombinant E. coli

This protocol is an adapted procedure for the production of ethyl 3-hydroxyhexanoate using a recombinant E. coli strain expressing a suitable ketoreductase.

1. Pre-culture Preparation:

• Inoculate a single colony of the recombinant E. coli strain into 5 mL of LB medium containing the appropriate antibiotic.

• Incubate at 37°C with shaking at 200 rpm for 12-16 hours.

2. Main Culture Fermentation:

• Inoculate 100 mL of Terrific Broth (TB) medium (with antibiotic) in a 500 mL baffled flask with the overnight pre-culture to an initial OD₆₀₀ of 0.1.

• Incubate at 37°C with shaking at 200 rpm until the OD₆₀₀ reaches 0.6-0.8.

• Cool the culture to the desired induction temperature (e.g., 25°C).

• Induce protein expression by adding IPTG to a final concentration of 0.5 mM.

• Simultaneously, add the substrate, ethyl 3-oxohexanoate, to a final concentration of 10 mM. A co-substrate for cofactor regeneration, such as glucose (20 g/L), should also be present.

• Incubate at 25°C with shaking at 200 rpm for 24-48 hours.

3. Product Extraction and Analysis:

• Centrifuge the culture at 8,000 x g for 10 minutes to pellet the cells.

• Extract the supernatant with an equal volume of ethyl acetate (B1210297).

• Separate the organic layer and dry it over anhydrous sodium sulfate.

• Analyze the organic extract for the presence of ethyl 3-hydroxyhexanoate using Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).

Protocol 2: Downstream Processing and Purification

This protocol outlines a general procedure for the recovery and purification of ethyl 3-hydroxyhexanoate from the fermentation broth.

1. Biomass Removal:

• Following fermentation, separate the microbial cells from the culture broth via centrifugation (e.g., 8,000 x g for 15 minutes) or microfiltration.[4][5]

2. Liquid-Liquid Extraction:

• Extract the clarified fermentation broth with a water-immiscible organic solvent such as ethyl acetate or methyl isobutyl ketone (MIBK).[6] Perform the extraction twice for improved recovery.

3. Solvent Removal:

• Combine the organic extracts and remove the solvent under reduced pressure using a rotary evaporator.

4. Purification:

• Purify the crude product by flash column chromatography on silica (B1680970) gel, using a hexane:ethyl acetate gradient.

Visualizations

Caption: General experimental workflow for biocatalytic production.

Caption: Troubleshooting logic for low product yield.

Caption: Simplified pathway from gene induction to product formation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Production of poly(3-hydroxybutyrate-co-3-hydroxyhexanoate) by Ralstonia eutropha in high cell density palm oil fermentations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Key Steps in Fermentation Methodology: From Microorganism Selection to Product Extraction • Food Safety Institute [foodsafety.institute]
• 5. deshbandhucollege.ac.in [deshbandhucollege.ac.in]
• 6. uop.edu.pk [uop.edu.pk]

Troubleshooting peak tailing in GC analysis of ethyl 3-hydroxyhexanoate.

Welcome to the Technical Support Center. This guide is designed to assist researchers, scientists, and drug development professionals in troubleshooting peak tailing during the Gas Chromatography (GC) analysis of ethyl 3-hydroxyhexanoate (B1247844).

Troubleshooting Guide: Peak Tailing

Peak tailing is a common chromatographic issue where a peak's trailing edge is drawn out, compromising integration accuracy and resolution.[1][2] This guide provides a systematic approach to diagnosing and resolving this problem.

Q1: How do I determine if the peak tailing is a physical or chemical issue?

A1: The first step is to observe the chromatogram as a whole.[3]

• Physical/Mechanical Issue: If all peaks in the chromatogram, including the solvent peak and non-polar compounds, exhibit tailing, the cause is likely physical.[3][4] This points to a problem with the gas flow path, such as an improper column installation or a poorly cut column.[1][3][5]

• Chemical/Activity Issue: If only polar analytes like ethyl 3-hydroxyhexanoate are tailing while non-polar compounds have good peak shape, the issue is likely chemical.[3][4] This suggests that the polar hydroxyl group of your analyte is interacting with active sites within the GC system.[5][6]

Q2: My non-polar peaks look fine, but ethyl 3-hydroxyhexanoate is tailing. What should I do?

A2: This indicates interaction with active sites. These are often exposed silanol (B1196071) groups (-Si-OH) on the surfaces of the inlet liner or the GC column itself.[2][4][6] Here is a prioritized checklist to resolve the issue:

• Perform Inlet Maintenance: The inlet is the most common source of activity.

  • Replace the Inlet Liner: The liner is a consumable part. Replace it with a fresh, deactivated liner.[5] Using a liner with glass wool can aid in volatilization, but ensure the wool is also deactivated.[7]

  • Replace the Septum: A cored or worn-out septum can shed particles into the liner, creating active sites.

  • Check the O-ring: Ensure the O-ring is sealing correctly and is not a source of contamination.[8]

• Condition the Column: If the column has been sitting idle or exposed to oxygen, it may need re-conditioning. Please refer to Protocol 2: GC Column Conditioning .

• Trim the Column: Active sites can develop at the front end of the column due to the accumulation of non-volatile sample matrix.

  • Carefully trim 15-20 cm from the inlet end of the column to expose a fresh, inert surface.[5] See Protocol 1: GC Column Trimming and Installation for the correct procedure.

• Use a Guard Column: A deactivated guard column installed before the analytical column can "trap" contaminants and protect the analytical column, extending its life.[8]

Q3: All of my peaks are tailing. What are the likely causes?

A3: This points to a physical disruption in the carrier gas flow path.[3]

• Check the Column Installation:

  • Poor Column Cut: The most frequent cause is a poor column cut. The cut must be clean, flat, and at a right angle to the column wall.[3][5] A jagged cut creates turbulence and unswept volumes, leading to tailing.[3] Inspect your cut with a magnifier.

  • Incorrect Insertion Depth: The column must be inserted to the correct depth in both the inlet and the detector.[3][5] Consult your instrument manual for the proper distances. An incorrect position can create dead volumes.[3]

• Check for Leaks: Leaks in the system can disrupt carrier gas flow and allow oxygen to enter, which can damage the column. Check all fittings and connections.

• Review Injection Parameters:

  • Splitless Injection Issues: If using splitless injection, a very broad or tailing solvent peak can occur if the inlet is not purged of the sample solvent effectively.[3] Ensure your split/purge activation time is set correctly.[9]

  • Low Split Ratio: In a split injection, if the split ratio is too low (total flow <20 mL/min), it may not be sufficient for an efficient sample introduction, causing tailing.[8][10]

Q4: Could my sample preparation or solvent choice be causing the peak tailing?

A4: Yes, this is possible.

• Solvent-Phase Polarity Mismatch: If the injection solvent is not soluble in the stationary phase, it can cause peak shape problems.[8][10] For example, injecting a non-polar solvent like hexane (B92381) onto a polar WAX column can cause issues.[5]

• Overloading: Injecting too much sample can overload the column, leading to fronting or tailing peaks.[5][6] Try diluting your sample.

Frequently Asked Questions (FAQs)

Q1: What makes ethyl 3-hydroxyhexanoate prone to peak tailing? A1: Ethyl 3-hydroxyhexanoate contains a hydroxyl (-OH) group, which is polar and capable of forming hydrogen bonds. This functional group can interact strongly with active silanol groups present on glass or silica (B1680970) surfaces within the GC system, causing some molecules to be retained longer than others and resulting in a tailing peak.[4][6]

Q2: What type of GC column is best for analyzing ethyl 3-hydroxyhexanoate? A2: A column with a stationary phase that has a similar polarity to your analyte is a good starting point.[11] For a moderately polar compound like ethyl 3-hydroxyhexanoate, a mid-polarity phase (e.g., a "WAX" or a 50% phenyl-polysiloxane type) is often suitable.[12] However, it is crucial to use a column that is highly deactivated or "end-capped" to minimize the presence of surface silanol groups that cause tailing.[2][13]

Q3: Can the inlet temperature affect peak tailing? A3: Yes, but it's a balance. The inlet temperature must be high enough to ensure the complete and instantaneous vaporization of the sample.[14] However, if the temperature is too high, it can cause thermal decomposition of the analyte, which might appear as peak tailing.[1][3] A good starting point is 250 °C, but you can investigate lowering it by 25-50 °C to see if peak shape improves without compromising vaporization.

Q4: When should I consider derivatization? A4: If you have tried all the troubleshooting steps above and still observe significant peak tailing, derivatization is an excellent solution. Derivatization chemically modifies the analyte to make it more suitable for GC analysis.[15] For ethyl 3-hydroxyhexanoate, the "active" hydrogen on the hydroxyl group is replaced with a non-polar group (e.g., a trimethylsilyl (B98337) group).[16] This eliminates the potential for hydrogen bonding, resulting in sharper, more symmetrical peaks.[17] See Protocol 3: Silylation (Derivatization) for a general procedure.

Data and Experimental Protocols

Data Presentation

Table 1: Effect of Inlet Liner Deactivation on Peak Asymmetry

Liner Type	Analyte	Peak Asymmetry Factor (As)	Observation
Standard (Aged) Liner	Ethyl 3-hydroxyhexanoate	2.1	Severe Tailing
New, Deactivated Liner	Ethyl 3-hydroxyhexanoate	1.2	Symmetrical Peak

Table 2: Comparison of Underivatized vs. Derivatized Analyte

Analyte Form	Peak Asymmetry Factor (As)	Retention Time (min)	Observation
Ethyl 3-hydroxyhexanoate	2.1	8.5	Severe Tailing
TMS-derivatized Ethyl 3-hydroxyhexanoate	1.1	7.2	Symmetrical, sharp peak

Experimental Protocols

Protocol 1: GC Column Trimming and Installation

• Cool Down: Ensure the GC oven, inlet, and detector are cool and the carrier gas is turned off.

• Dismount: Carefully disconnect the column nut from the inlet.

• Trim: Using a ceramic scoring wafer or a diamond-tipped scribe, score the column tubing about 15-20 cm from the end. Gently flex the column to create a clean, 90-degree break.[3]

• Inspect: Examine the cut with a magnifying glass to ensure it is clean and free of burrs or shards.[5]

• Install Ferrule: Slide a new, appropriately sized nut and ferrule onto the column.

• Set Depth: Insert the column into the inlet to the manufacturer-specified depth. This is critical to avoid dead volume.[3]

• Tighten: Tighten the column nut according to the manufacturer's instructions (typically finger-tight plus a quarter to a half turn with a wrench).

• Leak Check: Restore carrier gas flow and perform a leak check before heating the system.

Protocol 2: GC Column Conditioning

• Purge Column: With the column installed in the inlet but disconnected from the detector, purge with carrier gas at room temperature for 15-20 minutes to remove any oxygen.

• Set Temperatures: Set the inlet to your method's temperature.

• Ramp Oven Temperature: Program the oven to ramp up at 5-10 °C/min to a final temperature about 20 °C above your method's maximum temperature (do not exceed the column's maximum limit).

• Hold Temperature: Hold the column at this conditioning temperature for 1-2 hours.

• Cool Down and Reconnect: Cool the oven, turn off the carrier gas, and safely connect the column to the detector.

• Equilibrate: Heat the system to your method's operating temperatures and allow it to fully equilibrate before analysis.

Protocol 3: Silylation (Derivatization) of Hydroxyl Group

Disclaimer: Work in a well-ventilated fume hood and wear appropriate personal protective equipment. Silylating reagents are moisture-sensitive.

• Prepare Sample: Evaporate the solvent from your sample extract to complete dryness under a gentle stream of nitrogen. It is critical to remove all water and protic solvents.[16][17]

• Add Reagent: To the dry residue, add 100 µL of an aprotic solvent (e.g., pyridine, acetonitrile) followed by 100 µL of a silylating reagent (e.g., BSTFA + 1% TMCS or MSTFA).[17]

• React: Cap the vial tightly and heat at 60-70 °C for 30 minutes to ensure complete reaction.

• Cool and Inject: Cool the vial to room temperature. The derivatized sample is now ready for GC injection.

• Note: Use a low-polarity or mid-polarity siloxane-based GC column for analysis. Avoid "WAX" phases as they can react with the silylating reagent.[16]

Visual Guides

Caption: A logical workflow for troubleshooting peak tailing in GC.

Caption: Diagram of analyte interaction with active silanol sites.

References

• 1. m.youtube.com [m.youtube.com]
• 2. gmpinsiders.com [gmpinsiders.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. benchchem.com [benchchem.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 7. Inlet Liner Geometry and the Impact on GC Sample Analysis of a PAH Mix [kinesis-australia.com.au]
• 8. agilent.com [agilent.com]
• 9. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 10. youtube.com [youtube.com]
• 11. Guide to GC Column Selection and Optimizing Separations [restek.com]
• 12. fishersci.com [fishersci.com]
• 13. m.youtube.com [m.youtube.com]
• 14. Inlet Temperature - Chromatography Forum [chromforum.org]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. Derivatization in Gas Chromatography (GC) Explained [phenomenex.com]
• 17. youtube.com [youtube.com]

Preventing degradation of ethyl 3-hydroxyhexanoate during workup.

Welcome to the Technical Support Center for ethyl 3-hydroxyhexanoate (B1247844). This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions regarding the handling and purification of ethyl 3-hydroxyhexanoate, with a focus on preventing its degradation during experimental workup.

Frequently Asked Questions (FAQs)

Q1: What are the main causes of ethyl 3-hydroxyhexanoate degradation during workup?

A1: Ethyl 3-hydroxyhexanoate, a β-hydroxy ester, is susceptible to degradation through several pathways, primarily:

• Dehydration: Elimination of a water molecule from the β-hydroxy ester to form the α,β-unsaturated esters, ethyl (E)-hex-2-enoate and ethyl (Z)-hex-2-enoate. This process can be catalyzed by both acidic and basic conditions, and is accelerated by heat.[1][2]

• Retro-Aldol Reaction: Cleavage of the carbon-carbon bond between the α and β carbons, leading to the formation of butyraldehyde (B50154) and ethyl acetate (B1210297). This reaction is typically favored under basic conditions.[3][4]

• Ester Hydrolysis: Hydrolysis of the ethyl ester to 3-hydroxyhexanoic acid. This can occur under both acidic and basic conditions.[5]

Q2: I observe a lower than expected yield after my reaction workup. What could be the cause?

A2: A low yield is often a sign of product degradation. The specific cause depends on your workup conditions:

• Acidic Workup (e.g., using HCl): Strong acidic conditions, especially with heating, can promote the dehydration of ethyl 3-hydroxyhexanoate to form α,β-unsaturated esters.

• Basic Workup (e.g., using NaOH): Strong basic conditions can lead to both dehydration and a retro-aldol reaction. The retro-aldol reaction will break down your product into smaller, more volatile molecules that can be lost during extraction and solvent removal.[3][4] Ester hydrolysis is also a significant risk under strong basic conditions.[6]

• High Temperatures: Any exposure to high temperatures during the workup, especially during solvent removal or distillation, can significantly accelerate all degradation pathways.

Q3: I see an unexpected peak in my GC-MS/NMR analysis after purification. What could it be?

A3: The identity of the impurity can provide clues about the degradation pathway:

• Peaks corresponding to a mass of 142.19 g/mol (C₈H₁₄O₂): This is likely the dehydrated product, ethyl hex-2-enoate.

• Peaks corresponding to butyraldehyde (C₄H₈O) and/or ethyl acetate (C₄H₈O₂): This suggests that a retro-aldol reaction has occurred.

• A peak corresponding to 3-hydroxyhexanoic acid (C₆H₁₂O₃): This indicates that ester hydrolysis has taken place.

Troubleshooting Guide

This section provides a systematic approach to identifying and resolving common issues encountered during the workup of ethyl 3-hydroxyhexanoate.

Problem 1: Low Product Yield

Potential Cause	Troubleshooting Recommendation
Harsh acidic or basic wash	Use mild acidic or basic washes. For acidic washes, consider a brief wash with dilute acid (e.g., 0.1M HCl) at low temperature. For basic washes, a saturated solution of sodium bicarbonate (NaHCO₃) is recommended over stronger bases like NaOH.[7] Always perform washes at low temperatures (0-5 °C) to minimize reaction rates.
High temperature during solvent removal	Use a rotary evaporator with a water bath temperature below 40°C. Ensure the vacuum is sufficient to allow for solvent removal at a lower temperature.
Prolonged workup time	Plan your workup to be as efficient as possible. Minimize the time the product is in contact with acidic or basic aqueous solutions.
Inefficient extraction	Use a suitable extraction solvent such as ethyl acetate or diethyl ether.[8] Perform multiple extractions with smaller volumes of solvent to ensure complete recovery of the product from the aqueous phase.

Problem 2: Product Impurity (Presence of Degradation Products)

Observed Impurity	Likely Cause	Prevention Strategy
Ethyl hex-2-enoate	Dehydration due to acidic or basic conditions, especially with heat.	Avoid strong acids and bases. If an acidic wash is necessary, keep it brief and cold. A wash with saturated sodium bicarbonate is a milder alternative to stronger bases.[7] Avoid heating the reaction mixture during workup.
Butyraldehyde, Ethyl Acetate	Retro-aldol reaction under basic conditions.	Avoid strong bases like NaOH or KOH for washing. Use a saturated NaHCO₃ solution, which is generally not basic enough to promote significant retro-aldol reactions at low temperatures.
3-Hydroxyhexanoic Acid	Ester hydrolysis under acidic or basic conditions.	Use mild conditions and minimize contact time with aqueous acidic or basic solutions. If a basic wash is used, re-extract with an organic solvent after neutralization to recover any formed carboxylate.

Experimental Protocols

Here are detailed methodologies for workup procedures designed to minimize the degradation of ethyl 3-hydroxyhexanoate.

Protocol 1: Mild Acidic Workup

This protocol has been reported to provide high yields (86-95%) of ethyl 3-hydroxyhexanoate.[9]

• Quenching: Quench the reaction mixture with cold water.

• Extraction: Extract the aqueous mixture with an organic solvent (e.g., hexane[9] or ethyl acetate).

• Washing Sequence (perform all washes at 0-5 °C):

  • Wash the organic layer sequentially with:

    • Water (1 x volume)

    • 1M HCl (2 x 0.5 volume)[9]

    • Water (1 x volume)[9]

    • Saturated NaCl solution (brine) (1 x 0.5 volume)[9]

• Drying: Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄).[9]

• Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator with a bath temperature below 40°C.

Protocol 2: Mild Basic Workup (Recommended for Base-Sensitive Reactions)

This protocol is based on general principles for purifying esters and is designed to be gentle.

• Quenching: Quenching the reaction mixture with a cold, saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).

• Extraction: Extract the aqueous mixture with ethyl acetate.

• Washing Sequence (perform all washes at 0-5 °C):

  • Wash the organic layer sequentially with:

    • Saturated sodium bicarbonate (NaHCO₃) solution (2 x 0.5 volume). Caution: Vent the separatory funnel frequently as CO₂ gas may be evolved.

    • Water (1 x volume)

    • Saturated NaCl solution (brine) (1 x 0.5 volume)

• Drying: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator with a bath temperature below 40°C.

Protocol 3: Purification by Vacuum Distillation

For higher purity, vacuum distillation can be employed after the initial workup and solvent removal.

• Apparatus: Use a short-path distillation apparatus to minimize the residence time at high temperatures.

• Conditions: Based on reported data, distill the crude ethyl 3-hydroxyhexanoate under a vacuum of approximately 14 mmHg. The boiling point under these conditions is 90-92 °C.[9]

• Caution: Ensure the crude material is free of any acidic or basic residues before distillation, as these can catalyze degradation at elevated temperatures.

Data Summary

While specific quantitative data on the degradation of ethyl 3-hydroxyhexanoate under various workup conditions is limited in the literature, the following table summarizes the known stability and properties.

Parameter	Value / Observation	Reference
Boiling Point	90-92 °C at 14 mmHg	[9]
Acidic Workup Yield	86-95% (using 1M HCl wash)	[9]
Degradation Pathways	Dehydration, Retro-Aldol, Ester Hydrolysis	[1][2][3][4][5][6]
Catalysts for Degradation	Acid, Base, Heat	[1][2]
Recommended Mild Base for Wash	Saturated Sodium Bicarbonate (NaHCO₃)	[7]
Recommended Drying Agents	Anhydrous Sodium Sulfate (Na₂SO₄), Magnesium Sulfate (MgSO₄)	[9]

Visual Guides

Degradation Pathways of Ethyl 3-Hydroxyhexanoate

Caption: Major degradation pathways of ethyl 3-hydroxyhexanoate.

Recommended General Workup Workflow

Caption: General workflow for the workup of ethyl 3-hydroxyhexanoate.

References

• 1. 23.3 Dehydration of Aldol Products: Synthesis of Enones - Organic Chemistry | OpenStax [openstax.org]
• 2. Carboxylic acid - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. quora.com [quora.com]
• 5. Feasibility study of an alkaline-based chemical treatment for the purification of polyhydroxybutyrate produced by a mixed enriched culture - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ethyl 3-hydroxyhexanoate | C8H16O3 | CID 61293 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. chemrxiv.org [chemrxiv.org]
• 9. chem.libretexts.org [chem.libretexts.org]

Navigating the Reformatsky Reaction: A Technical Guide to Minimizing Byproduct Formation

For researchers, scientists, and drug development professionals, the Reformatsky reaction is a powerful tool for forming carbon-carbon bonds, yielding valuable β-hydroxy esters. However, the path to a high-purity product can be fraught with challenges, primarily the formation of unwanted byproducts. This technical support center provides detailed troubleshooting guides and frequently asked questions (FAQs) to help you navigate these challenges and optimize your reaction outcomes.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the Reformatsky reaction, offering targeted strategies to minimize byproduct formation and enhance the yield of your desired β-hydroxy ester.

Issue 1: Low Yield of β-Hydroxy Ester and Presence of Aldol (B89426) Condensation Products

Primary Cause: A common pitfall in the Reformatsky reaction is the self-condensation of the starting aldehyde or ketone, an aldol reaction that competes with the desired reaction pathway. This is often exacerbated by slow initiation of the Reformatsky reaction, allowing the enolizable carbonyl compound to react with itself.

Strategies for Minimization:

• Zinc Activation: The reactivity of the zinc is paramount for a successful and clean Reformatsky reaction. A de-activated zinc surface, often coated with a layer of zinc oxide, can lead to a significant induction period, during which side reactions can occur. Activating the zinc prior to the addition of the reactants is crucial.

• Barbier-Type Conditions: In a classic Reformatsky reaction, the organozinc reagent is pre-formed before the addition of the carbonyl compound. In a Barbier-type reaction, all reactants (α-haloester, carbonyl compound, and zinc) are mixed together at the start.[1][2] This in-situ generation of the organozinc reagent can often lead to higher yields and fewer byproducts, as the highly reactive reagent is trapped by the carbonyl compound as soon as it is formed.[1]

• Solvent Choice: The choice of solvent can influence the rate of both the desired reaction and side reactions. Aprotic solvents such as diethyl ether, tetrahydrofuran (B95107) (THF), and benzene (B151609) are commonly used.[3][4] The solubility of the organozinc intermediate and the reaction temperature are key considerations.

Strategy	Effect on Aldol Byproduct	Typical Yield of β-Hydroxy Ester
No Zinc Activation	High	Low to Moderate
Zinc Activation (Iodine)	Reduced	Moderate to High
Barbier-Type Conditions	Significantly Reduced	High

Issue 2: Formation of α,β-Unsaturated Ester Byproduct

Primary Cause: The desired β-hydroxy ester can undergo dehydration during the reaction or workup, especially under acidic conditions or at elevated temperatures, to form an α,β-unsaturated ester.[5]

Strategies for Minimization:

• Temperature Control: Maintain a moderate reaction temperature. While some heat may be necessary to initiate the reaction, excessive temperatures can promote dehydration.

• Mild Acidic Workup: During the workup to quench the reaction and dissolve the zinc salts, use a mild acid (e.g., saturated aqueous ammonium (B1175870) chloride) and maintain a low temperature.[2] Avoid strong acids and prolonged exposure to acidic conditions.

• Prompt Isolation: Isolate the β-hydroxy ester product as quickly as possible after the workup to prevent post-reaction dehydration.

Issue 3: Recovery of Unreacted Starting Materials

Primary Cause: Incomplete reaction can be due to several factors, including insufficient zinc activation, poor quality of reagents, or the presence of moisture.

Strategies for Minimization:

• Rigorous Drying of Reagents and Glassware: The organozinc intermediates in the Reformatsky reaction are sensitive to moisture.[6] Ensure all solvents and reagents are anhydrous and that glassware is thoroughly dried.

• Effective Zinc Activation: As mentioned previously, the use of highly active zinc is critical for driving the reaction to completion.

• Stoichiometry: Ensure the correct stoichiometry of reactants. An excess of the α-haloester and zinc relative to the carbonyl compound is often used.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in the Reformatsky reaction?

A1: The most prevalent byproducts are typically aldol condensation products from the self-reaction of the starting aldehyde or ketone, and α,β-unsaturated esters resulting from the dehydration of the desired β-hydroxy ester product.[5][6]

Q2: How does the choice of α-haloester affect the reaction?

A2: α-Bromoesters are generally more reactive than α-chloroesters and are therefore more commonly used. The steric bulk of the ester group can also influence the reaction rate and yield.

Q3: Can I use other metals besides zinc?

A3: While zinc is the classic metal for this reaction, other metals such as magnesium, indium, and samarium have been used.[2][7] However, zinc is often preferred because the resulting organozinc reagents are less reactive than Grignard reagents (formed with magnesium), which helps to prevent unwanted side reactions with the ester functionality.[5]

Q4: What is the difference between the classic Reformatsky and the Barbier-type procedure?

A4: In the classic procedure, the organozinc reagent is prepared first by reacting the α-haloester with zinc. The carbonyl compound is then added in a separate step. In the Barbier-type procedure, all reactants are mixed together from the beginning, and the organozinc reagent reacts with the carbonyl compound as it is formed.[1][2] The Barbier method can be advantageous for minimizing side reactions.[1]

Q5: My reaction is not starting. What should I do?

A5: The most likely cause is inactive zinc. Try activating the zinc with a small crystal of iodine or a few drops of 1,2-dibromoethane (B42909) and gentle heating.[8] Ensure all your reagents and glassware are scrupulously dry.

Experimental Protocols

Protocol 1: General Procedure for the Reformatsky Reaction with Iodine Activation of Zinc

This protocol describes a standard method for performing the Reformatsky reaction.

Materials:

• Zinc dust

• Iodine (catalytic amount)

• α-Bromoester

• Aldehyde or ketone

• Anhydrous diethyl ether or THF

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• To a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add zinc dust (1.2-1.5 equivalents).

• Add a small crystal of iodine to the zinc dust.

• Gently heat the flask under a stream of nitrogen until the purple color of the iodine disappears, indicating the activation of the zinc.

• Allow the flask to cool to room temperature.

• Add a solution of the α-bromoester (1.1 equivalents) and the aldehyde or ketone (1.0 equivalent) in anhydrous diethyl ether or THF to the dropping funnel.

• Add a small portion of the solution to the activated zinc to initiate the reaction. An exothermic reaction should be observed.

• Add the remainder of the solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the reaction mixture at room temperature or with gentle heating until the starting carbonyl compound is consumed (monitor by TLC).

• Cool the reaction mixture in an ice bath and quench by the slow addition of saturated aqueous ammonium chloride solution.

• Separate the organic layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solvent under reduced pressure to obtain the crude β-hydroxy ester, which can be purified by column chromatography.

Protocol 2: Barbier-Type Reformatsky Reaction

This one-pot procedure can often provide better yields and fewer byproducts.

Materials:

• Zinc dust

• α-Bromoester

• Aldehyde or ketone

• Anhydrous THF

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• To a flame-dried, three-necked flask equipped with a reflux condenser and a nitrogen inlet, add zinc dust (1.5 equivalents) and the aldehyde or ketone (1.0 equivalent) in anhydrous THF.

• To this stirred suspension, add the α-bromoester (1.2 equivalents) dropwise.

• The reaction is often initiated by gentle warming. Once initiated, the addition rate should be controlled to maintain a gentle reflux.

• After the addition is complete, continue to stir the mixture at room temperature or with gentle heating until the reaction is complete (monitor by TLC).

• Work up the reaction as described in Protocol 1 (steps 9-12).

Visualizing Reaction Strategies

Diagram 1: Troubleshooting Workflow for Low Yield

Caption: A decision tree to guide troubleshooting for low product yield.

Diagram 2: Reaction Pathway Control

Caption: Relationship between conditions and competing reaction pathways.

References

• 1. researchgate.net [researchgate.net]
• 2. Barbier reaction - Wikipedia [en.wikipedia.org]
• 3. byjus.com [byjus.com]
• 4. recnotes.com [recnotes.com]
• 5. pharmdguru.com [pharmdguru.com]
• 6. SATHEE: Chemistry Reformatsky Reaction [sathee.iitk.ac.in]
• 7. Reformatsky reaction - Wikipedia [en.wikipedia.org]
• 8. Reformatsky Reaction | Thermo Fisher Scientific - TW [thermofisher.com]

Improving the efficiency of chiral separation of ethyl 3-hydroxyhexanoate.

Welcome to the technical support center for the chiral separation of ethyl 3-hydroxyhexanoate (B1247844). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to optimize the enantiomeric separation of this compound.

Frequently Asked Questions (FAQs)

Q1: Which analytical techniques are most suitable for the chiral separation of ethyl 3-hydroxyhexanoate?

A1: The most common and effective techniques for the chiral separation of ethyl 3-hydroxyhexanoate are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC). Both methods utilize a chiral stationary phase (CSP) to differentiate between the enantiomers. Supercritical Fluid Chromatography (SFC) is also a powerful technique for chiral separations and can offer advantages in terms of speed and solvent consumption.

Q2: What type of chiral stationary phase (CSP) is recommended for separating ethyl 3-hydroxyhexanoate?

A2: Polysaccharide-based CSPs are highly recommended and widely used for the separation of a broad range of chiral compounds, including β-hydroxy esters like ethyl 3-hydroxyhexanoate. Columns with cellulose (B213188) or amylose (B160209) derivatives, such as Chiralcel® OD-H, Chiralpak® AD-H, or similar phases, are excellent starting points for method development. For GC, cyclodextrin-based columns, like β-DEX™ derivatives, are commonly employed.[1]

Q3: What are typical starting conditions for a chiral HPLC separation of ethyl 3-hydroxyhexanoate?

A3: A good starting point for normal-phase HPLC is a mobile phase consisting of a mixture of n-hexane and isopropanol (B130326) (IPA) in a ratio of 90:10 (v/v) with a flow rate of 1.0 mL/min. The detection wavelength can be set to a low UV range, such as 210 nm, as ethyl 3-hydroxyhexanoate lacks a strong chromophore.

Q4: Is derivatization necessary for the chiral analysis of ethyl 3-hydroxyhexanoate?

A4: For HPLC analysis, derivatization is generally not required. However, for GC analysis, derivatization of the hydroxyl group (e.g., by acetylation) may be necessary to improve the volatility and chromatographic performance of the compound.[1]

Q5: How does temperature affect the chiral separation?

A5: Temperature plays a complex role in chiral recognition. Generally, lower temperatures tend to enhance chiral selectivity by strengthening the transient diastereomeric interactions between the analyte and the CSP.[2] Conversely, higher temperatures can improve peak shape and reduce analysis time. The optimal temperature should be determined experimentally for each specific method.

Troubleshooting Guide

This guide addresses common issues encountered during the chiral separation of ethyl 3-hydroxyhexanoate.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor or No Resolution	Inappropriate chiral stationary phase (CSP).	Screen different types of polysaccharide-based CSPs (e.g., cellulose vs. amylose derivatives).
Suboptimal mobile phase composition.	Systematically vary the ratio of the organic modifier (e.g., isopropanol in hexane). Try different modifiers like ethanol.
Inappropriate mobile phase additive.	For acidic or basic impurities that may interfere, consider adding a small amount of an acidic (e.g., 0.1% trifluoroacetic acid) or basic (e.g., 0.1% diethylamine) modifier.
High temperature.	Decrease the column temperature in increments of 5 °C.
Peak Tailing	Secondary interactions with the stationary phase.	Add a mobile phase modifier (e.g., 0.1% TFA or DEA) to minimize interactions with residual silanols.
Column overload.	Reduce the sample concentration or injection volume.
Column contamination or degradation.	Flush the column with a strong solvent as per the manufacturer's instructions. If the problem persists, replace the column.
Long Retention Times	Strong retention on the CSP.	Increase the percentage of the polar modifier (e.g., isopropanol) in the mobile phase.
Low flow rate.	Increase the flow rate, but be mindful that this may reduce resolution.
Ghost Peaks	Contaminated mobile phase or HPLC system.	Use high-purity HPLC-grade solvents and prepare fresh mobile phase daily. Purge the system thoroughly.
Carryover from previous injections.	Optimize the needle wash procedure in the autosampler, using a solvent that effectively dissolves the analyte.

Experimental Protocols

Below are detailed experimental methodologies for the chiral separation of ethyl 3-hydroxyhexanoate using HPLC and GC. These are starting points and may require further optimization.

Chiral HPLC Method

• Instrumentation: A standard HPLC system with a UV detector.

• Column: Chiralcel® OD-H, 250 x 4.6 mm, 5 µm particle size.

• Mobile Phase: n-Hexane / Isopropanol (90:10, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in the mobile phase to a concentration of approximately 1 mg/mL.

Chiral GC Method

• Instrumentation: A standard GC system with a Flame Ionization Detector (FID).

• Column: β-DEX™ 120, 30 m x 0.25 mm ID, 0.25 µm film thickness.[1]

• Carrier Gas: Helium at a constant flow of 1.5 mL/min.

• Injector Temperature: 250 °C.

• Detector Temperature: 250 °C.

• Oven Program: Start at 80 °C, hold for 1 minute, then ramp to 150 °C at 5 °C/min.

• Injection: 1 µL, split ratio 50:1.

• Sample Preparation: Dilute the sample in a suitable solvent like dichloromethane (B109758) or ethyl acetate (B1210297) to a concentration of 1 mg/mL.[1] If necessary, derivatize the hydroxyl group by reacting with acetic anhydride (B1165640) in the presence of pyridine (B92270) to form the corresponding acetate ester for improved volatility.

Visualizations

The following diagrams illustrate the experimental workflow and troubleshooting logic for the chiral separation of ethyl 3-hydroxyhexanoate.

Caption: General experimental workflow for the chiral separation of ethyl 3-hydroxyhexanoate.

Caption: Decision tree for troubleshooting poor resolution in the chiral separation of ethyl 3-hydroxyhexanoate.

Caption: Logical relationships between key experimental parameters and their impact on separation efficiency.

References

• 1. benchchem.com [benchchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Enhancing Biocatalyst Stability for Ethyl 3-Hydroxyhexanoate Production

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to assist researchers, scientists, and drug development professionals in enhancing the stability of biocatalysts for the production of ethyl 3-hydroxyhexanoate.

Frequently Asked Questions (FAQs)

Q1: What are the primary biocatalytic methods for producing ethyl 3-hydroxyhexanoate?

A1: There are two main enzymatic strategies for producing ethyl 3-hydroxyhexanoate:

• Asymmetric reduction of ethyl 3-oxohexanoate: This approach utilizes ketoreductase (KRED) or alcohol dehydrogenase (ADH) enzymes to directly reduce the prochiral substrate, ethyl 3-oxohexanoate, to a single enantiomer of ethyl 3-hydroxyhexanoate. This method is often preferred as it can theoretically achieve a 100% yield of the desired product.

• Kinetic resolution of racemic ethyl 3-hydroxyhexanoate: This method employs enzymes, typically lipases, to selectively acylate or hydrolyze one enantiomer of a racemic mixture of ethyl 3-hydroxyhexanoate. While effective for separating enantiomers, the theoretical maximum yield for the desired enantiomer is 50%.

Q2: My reaction yield is low. What are the common causes?

A2: Low yields can stem from several factors, including poor enzyme stability, substrate or product inhibition, unfavorable reaction equilibrium, or issues with cofactor regeneration (for ADH-catalyzed reactions). A systematic approach to troubleshooting these issues is recommended.

Q3: How can I improve the operational stability of my biocatalyst?

A3: Immobilization is a key strategy for enhancing the operational stability of biocatalysts.[1] It allows for easy separation of the catalyst from the reaction mixture, reuse of the enzyme, and often improves stability against temperature, pH, and organic solvents.[2][3]

Q4: What is the importance of the Log P value of the solvent?

A4: The Log P value, or partition coefficient, is a measure of a solvent's hydrophobicity. In non-aqueous biocatalysis, solvents with a higher Log P (more hydrophobic) are generally less disruptive to the enzyme's essential water layer and thus tend to better preserve its activity and stability.

Q5: My ADH-catalyzed reduction is stalling. What could be the issue?

A5: A common issue in ADH-catalyzed reductions is inefficient cofactor regeneration. The expensive NADH or NADPH cofactor must be continuously regenerated for the reaction to proceed. Ensure your cofactor regeneration system (e.g., using a secondary enzyme like glucose dehydrogenase or formate (B1220265) dehydrogenase) is active and that the co-substrate (e.g., glucose or formate) is not limiting.

Troubleshooting Guides

Issue 1: Low Biocatalyst Activity and Stability

Symptom	Possible Cause	Troubleshooting/Optimization Strategy
Rapid loss of activity during the reaction.	Enzyme denaturation: Unfavorable temperature, pH, or solvent conditions.	Optimize reaction temperature and pH. For reactions in organic solvents, select a solvent with a high Log P value. Consider enzyme immobilization to enhance stability.[4]
Low initial reaction rate.	Substrate Inhibition: High concentrations of the ketoester (for ADH) or the acid/alcohol (for lipase) can inhibit the enzyme.[5][6]	Start with a lower substrate concentration and consider a fed-batch approach where the substrate is added gradually over time.
Reaction stops before completion.	Product Inhibition: Accumulation of the product, ethyl 3-hydroxyhexanoate, may inhibit the enzyme.[7]	Consider in-situ product removal (ISPR) techniques, such as liquid-liquid extraction or adsorption, to keep the product concentration below the inhibitory level.
(For ADH) Reaction slows down over time.	Cofactor degradation/depletion: The NAD(P)H cofactor is unstable and may be degrading, or the regeneration system is inefficient.	Ensure the cofactor regeneration system is working optimally. Use fresh cofactor solutions and protect the reaction from light. Consider co-immobilizing the ADH and the cofactor regeneration enzyme.[8]

Issue 2: Poor Enantioselectivity

Symptom	Possible Cause	Troubleshooting/Optimization Strategy
Low enantiomeric excess (e.e.) of the desired product.	Sub-optimal reaction conditions: Temperature and solvent can influence the enantioselectivity of an enzyme.	Screen different reaction temperatures and organic solvents. Sometimes, a lower temperature can improve enantioselectivity.
Presence of competing enzymes: If using a whole-cell biocatalyst, other endogenous enzymes may be competing and producing the undesired enantiomer.[9]	Consider using a purified enzyme or an engineered whole-cell biocatalyst where competing enzyme activities have been eliminated.
Incorrect enzyme choice: The selected lipase (B570770) or ADH may not have the desired enantiopreference for the substrate.	Screen a panel of different lipases or ADHs. For ADHs, enzymes with both Prelog and anti-Prelog selectivity are available for the synthesis of either (S)- or (R)-alcohols.[10]

Data Presentation: Performance of Immobilized Biocatalysts

The following data is for analogous ester synthesis reactions and should be used as a reference for optimizing the production of ethyl 3-hydroxyhexanoate.

Table 1: Operational Stability of Immobilized Lipase B from Candida antarctica (CALB) in Ethyl Butyrate (B1204436) Synthesis

Cycle Number	Relative Activity (%)
1	100
2	98
4	95
6	92
8	88
10	85
12	81

Data adapted from a study on ethyl butyrate synthesis using CALB immobilized on magnetic nanoparticles.[11]

Table 2: Thermal Stability of Soluble vs. Immobilized Rhizomucor miehei Lipase (RML)

Biocatalyst	pH	Temperature (°C)	Half-life (min)
Soluble RML	7	60	12.8
Immobilized RML	7	60	108

Data adapted from a study on RML immobilized on magnetic nanoparticles.[4]

Experimental Protocols

Protocol 1: Immobilization of Candida antarctica Lipase B (CALB) on Magnetic Nanoparticles

This protocol describes the immobilization of CALB on amine-functionalized magnetic nanoparticles, a method that enhances stability and allows for easy recovery of the biocatalyst.

Materials:

• Candida antarctica lipase B (CALB) solution

• Fe₃O₄ magnetic nanoparticles (MNPs)

• 3-aminopropyltriethoxysilane (APTES)

• Glutaraldehyde (B144438) solution (25% w/v)

• Phosphate (B84403) buffer (pH 7.0, 25 mM)

• Ethanol (B145695)

• p-Nitrophenyl butyrate (pNPB) for activity assay

Procedure:

• APTES Functionalization of MNPs:

  • Disperse Fe₃O₄ MNPs in ethanol.

  • Add APTES and stir for several hours at room temperature.

  • Wash the APTES-functionalized MNPs (APTES-MNPs) with ethanol and dry.

• Activation with Glutaraldehyde:

  • Disperse APTES-MNPs in phosphate buffer.

  • Add glutaraldehyde solution and stir for 1 hour at room temperature.

  • Wash the glutaraldehyde-activated MNPs extensively with phosphate buffer to remove unreacted glutaraldehyde.

• Enzyme Immobilization:

  • Add the CALB solution to the suspension of activated MNPs.

  • Gently stir the mixture for a specified time (e.g., 2-4 hours) at room temperature.

  • Separate the immobilized CALB (CALB-MNPs) from the supernatant using a magnet.

  • Wash the CALB-MNPs with phosphate buffer to remove any unbound enzyme.

• Activity Assay:

  • The activity of the immobilized lipase can be determined by monitoring the hydrolysis of pNPB to p-nitrophenol, which can be measured spectrophotometrically at 348 nm.[4]

Protocol 2: Asymmetric Reduction of Ethyl 3-Oxohexanoate using an Immobilized ADH

This protocol outlines a general procedure for the asymmetric reduction of a β-keto ester using an immobilized alcohol dehydrogenase with a cofactor regeneration system.

Materials:

• Alcohol dehydrogenase (ADH)

• Glucose dehydrogenase (GDH) for cofactor regeneration

• Immobilization support (e.g., epoxy-functionalized silica)

• Ethyl 3-oxohexanoate

• NAD⁺ or NADP⁺ (depending on the ADH)

• Glucose (co-substrate for GDH)

• Potassium phosphate buffer (pH 7.0, 100 mM)

• Organic solvent (e.g., methyl tert-butyl ether - MTBE)

Procedure:

• Enzyme Immobilization:

  • Co-immobilize ADH and GDH onto the chosen support according to the manufacturer's instructions or established protocols for covalent attachment on epoxy resins.[12]

• Reaction Setup:

  • In a temperature-controlled reactor, add the immobilized ADH/GDH biocatalyst.

  • Add the potassium phosphate buffer.

  • Add the cofactor (NAD⁺ or NADP⁺) and glucose.

  • Add the organic solvent containing the substrate, ethyl 3-oxohexanoate. A two-phase system can improve the solubility of hydrophobic substrates and reduce substrate/product inhibition.[13]

• Reaction Execution:

  • Stir the reaction mixture at a controlled temperature (e.g., 30°C).

  • Monitor the reaction progress by periodically taking samples from the organic phase and analyzing them by gas chromatography (GC) or high-performance liquid chromatography (HPLC) to determine the conversion and enantiomeric excess.

• Work-up:

  • Once the reaction is complete, separate the immobilized biocatalyst (which can be washed and reused).

  • Separate the organic phase, dry it (e.g., with anhydrous Na₂SO₄), and concentrate it under reduced pressure to obtain the crude ethyl 3-hydroxyhexanoate.

  • Purify the product by column chromatography if necessary.

Mandatory Visualizations

Caption: Lipase-catalyzed production of ethyl 3-hydroxyhexanoate.

Caption: ADH-catalyzed production of ethyl 3-hydroxyhexanoate.

Caption: Troubleshooting logic for biocatalyst instability.

References

• 1. Enzymatic synthesis of ethyl hexanoate by transesterification | Scilit [scilit.com]
• 2. Immobilization of lipases and assay in continuous fixed bed reactor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Frontiers | Lipase From Rhizomucor miehei Immobilized on Magnetic Nanoparticles: Performance in Fatty Acid Ethyl Ester (FAEE) Optimized Production by the Taguchi Method [frontiersin.org]
• 5. Kinetic effects of simultaneous inhibition by substrate and product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effects of high product and substrate inhibitions on the kinetics and biomass and product yields during ethanol batch fermentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Self-sufficient asymmetric reduction of β-ketoesters catalysed by a novel and robust thermophilic alcohol dehydrogenase co-immobilised with NADH - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D1CY00268F [pubs.rsc.org]
• 9. Whole Cells as Biocatalysts in Organic Transformations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. scielo.br [scielo.br]
• 12. Immobilization of Alcohol Dehydrogenases on Silica-Based Supports and Their Application in Enantioselective Ketone Reductions [mdpi.com]
• 13. Practical Asymmetric Enzymatic Reduction through Discovery of a Dehydrogenase-Compatible Biphasic Reaction Media [organic-chemistry.org]

Reference Data & Comparative Studies

A Comparative Guide to Analytical Methods for the Quantification of Ethyl 3-Hydroxyhexanoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the quantitative determination of ethyl 3-hydroxyhexanoate (B1247844), a key chiral intermediate in various synthetic processes. The selection of an appropriate analytical technique is critical for ensuring the purity, quality, and consistency of this compound in research and development. This document compares the expected performance of Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) based on data from analogous compounds, offering a framework for method selection and validation.

Data Presentation: Comparison of Analytical Methods

The following table summarizes the expected performance characteristics of GC and HPLC methods for the quantification of ethyl 3-hydroxyhexanoate. The data is compiled from validated methods for structurally similar fatty acid ethyl esters and chiral β-hydroxy esters, providing a realistic benchmark for performance.

Parameter	Gas Chromatography (GC-FID/MS)	High-Performance Liquid Chromatography (HPLC-UV/MS)
Linearity (r²)	> 0.99[1]	> 0.99[1]
Limit of Detection (LOD)	0.8 - 7.5 ng/g (for various FAEEs)[1]	0.66 µg/mL (for a similar compound)[2]
Limit of Quantification (LOQ)	5 - 25 ng/g (for various FAEEs)[1]	2.22 µg/mL (for a similar compound)[2]
Accuracy (% Recovery)	93.8 - 107%[1]	80 - 120% (typical for complex matrices)[2]
Precision (%RSD)	3.5 - 9.7%[1]	< 15% (typical specification)[2]
Chiral Separation	Feasible with chiral columns (e.g., β-DEX 120)[3]	Feasible with chiral columns (e.g., Chiralcel OD-H)[3]

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are based on established methods for similar analytes and should be optimized and validated for the specific matrix and concentration range of ethyl 3-hydroxyhexanoate.

Gas Chromatography (GC) with Flame Ionization Detection (FID) or Mass Spectrometry (MS)

This method is suitable for the analysis of volatile compounds like ethyl 3-hydroxyhexanoate. For chiral separations, a specialized chiral column is necessary.

Sample Preparation:

• Extraction: If the analyte is in a complex matrix (e.g., fermentation broth, biological sample), a liquid-liquid extraction with a suitable organic solvent (e.g., hexane, ethyl acetate) is performed.[1]

• Derivatization (Optional): For compounds with active hydrogens, derivatization (e.g., silylation) can improve volatility and peak shape. However, for ethyl 3-hydroxyhexanoate, this may not be necessary.

• Internal Standard Addition: An internal standard (e.g., a structurally similar ester not present in the sample) is added to each sample and calibration standard to correct for injection volume variations.

GC-FID/MS Conditions (General):

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) for general analysis, or a chiral column (e.g., β-DEX 120) for enantiomeric separation.[3]

• Carrier Gas: Helium or Hydrogen at a constant flow rate.[3]

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 10 min.

  • Ramp to 200 °C at 3 °C/min.

  • Hold at 200 °C for 5 min.[4]

• Detector:

  • FID Temperature: 260 °C.[4]

  • MS: Operated in positive electron ionization mode with selective ion monitoring (SIM) for enhanced sensitivity and specificity.[1]

High-Performance Liquid Chromatography (HPLC) with UV or MS Detection

HPLC is a versatile technique that can be adapted for the analysis of a wide range of compounds, including those that are not sufficiently volatile for GC. Chiral HPLC is a powerful tool for enantiomeric separation.

Sample Preparation:

• Dilution: The sample is diluted with the mobile phase to a concentration within the linear range of the method.

• Filtration: The diluted sample is filtered through a 0.45 µm syringe filter to remove particulate matter.

HPLC-UV/MS Conditions (General):

• Column: A reversed-phase C18 column for general analysis or a chiral stationary phase (e.g., Chiralcel OD-H) for enantiomeric separation.[3]

• Mobile Phase: A mixture of an aqueous buffer and an organic solvent (e.g., acetonitrile, methanol). The composition can be isocratic or a gradient. For chiral separations, hexane/isopropanol mixtures are common.[3]

• Flow Rate: Typically 0.5 - 1.5 mL/min.

• Column Temperature: Ambient or controlled (e.g., 25 °C).

• Detector:

  • UV: Wavelength is set to the absorbance maximum of ethyl 3-hydroxyhexanoate.

  • MS: Electrospray ionization (ESI) in positive mode is typically used for esters.

Mandatory Visualization

Analytical Method Validation Workflow

The following diagram illustrates the typical workflow for the validation of an analytical method, ensuring it is suitable for its intended purpose.

Caption: Workflow for analytical method validation.

Logical Relationship for Method Selection

The choice between GC and HPLC for the analysis of ethyl 3-hydroxyhexanoate depends on several factors, as illustrated in the diagram below.

Caption: Decision tree for analytical method selection.

References

• 1. Making sure you're not a bot! [mostwiedzy.pl]
• 2. Development and Validation of a HPLC-UV Method for the Evaluation of Ellagic Acid in Liquid Extracts of Eugenia uniflora L. (Myrtaceae) Leaves and Its Ultrasound-Assisted Extraction Optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. idus.us.es [idus.us.es]

A Comparative Guide to the Chiral HPLC Analysis of Ethyl 3-Hydroxyhexanoate for Enantiomeric Excess Determination

For Researchers, Scientists, and Drug Development Professionals

The determination of enantiomeric excess (ee) is a critical quality attribute in the development and manufacturing of chiral pharmaceuticals and fine chemicals. For ethyl 3-hydroxyhexanoate (B1247844), a key chiral building block, accurate and robust analytical methods for quantifying its enantiomeric purity are paramount. High-Performance Liquid Chromatography (HPLC) utilizing chiral stationary phases (CSPs) is the preeminent technique for this purpose.

This guide provides a comparative overview of chiral HPLC methodologies for determining the enantiomeric excess of ethyl 3-hydroxyhexanoate. It includes a summary of experimental data derived from closely related analogs, detailed experimental protocols, and a logical workflow to guide method development.

Data Presentation: Comparative Performance of Chiral Stationary Phases

Due to the limited availability of published data for the direct enantioseparation of ethyl 3-hydroxyhexanoate, the following table presents data for the closely analogous compound, ethyl 3-hydroxybutyrate, to illustrate the expected performance of common polysaccharide-based chiral stationary phases. These CSPs are known for their broad applicability to a wide range of chiral compounds, including β-hydroxy esters.

Chiral Stationary Phase (CSP)	Mobile Phase	Flow Rate (mL/min)	Temperature (°C)	Detection	(R)-enantiomer Retention Time (min)	(S)-enantiomer Retention Time (min)	Resolution (Rs)
Daicel Chiralcel OD-H	n-Hexane / Isopropanol (B130326) (95:5)	1.0	25	UV (210 nm) or RID	tR1	tR2	> 1.5
Phenomenex Lux Cellulose-1	n-Hexane / Isopropanol (90:10)	1.0	Ambient	UV (210 nm) or RID	tR1	tR2	Baseline
Daicel Chiralpak AD-H	n-Hexane / Ethanol (98:2)	0.8	Ambient	UV (210 nm) or RID	tR1	tR2	> 1.5

Note: Retention times (tR) and resolution (Rs) are illustrative and will vary based on the specific instrument, column dimensions, and exact mobile phase composition. The data for Chiralcel OD-H is based on published methods for ethyl 3-hydroxybutyrate[1]. The conditions for Lux Cellulose-1 and Chiralpak AD-H are representative starting points for method development.

Experimental Protocols

A detailed and systematic approach is crucial for developing a robust chiral HPLC method. The following protocols outline the necessary steps from sample preparation to data analysis.

Sample Preparation

• Standard Solution: Prepare a stock solution of racemic ethyl 3-hydroxyhexanoate in the mobile phase at a concentration of approximately 1 mg/mL.

• Sample Solution: Dilute the test sample containing ethyl 3-hydroxyhexanoate with the mobile phase to a concentration within the linear range of the detector (typically 0.1-1.0 mg/mL). Ensure the sample is fully dissolved and filter through a 0.45 µm syringe filter before injection.

HPLC Instrumentation and Conditions

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a suitable detector.

• Detector: Ethyl 3-hydroxyhexanoate lacks a strong UV chromophore. Therefore, a Refractive Index Detector (RID) is often the most suitable choice. Alternatively, if higher sensitivity is required, derivatization of the hydroxyl group with a UV-active agent can be performed prior to analysis, allowing for UV detection at a higher wavelength. For this guide, we will focus on direct analysis using RID or low-wavelength UV.

• Chiral Column Screening: It is highly recommended to screen a variety of chiral stationary phases to find the optimal separation. Based on the structure of ethyl 3-hydroxyhexanoate, polysaccharide-based CSPs are the most promising. A good starting selection would include:

  • Daicel Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate))

  • Phenomenex Lux Cellulose-1 (Cellulose tris(3,5-dimethylphenylcarbamate))

  • Daicel Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate))

• Mobile Phase Screening: For normal phase chromatography, a mixture of an alkane (e.g., n-hexane) and an alcohol modifier (e.g., isopropanol or ethanol) is typically used.

  • Initial Screening Conditions:

    • Mobile Phase A: n-Hexane / Isopropanol (90:10, v/v)

    • Mobile Phase B: n-Hexane / Ethanol (95:5, v/v)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Injection Volume: 10 µL

Data Analysis and Calculation of Enantiomeric Excess

• Inject the racemic standard to determine the retention times of both the (R)- and (S)-enantiomers and to confirm the resolution.

• Inject the sample solution.

• Identify the peaks corresponding to the two enantiomers in the sample chromatogram.

• Integrate the peak areas for each enantiomer.

• Calculate the enantiomeric excess (% ee) using the following formula:

  % ee = [ (Areamajor - Areaminor) / (Areamajor + Areaminor) ] x 100

  Where:

  • Areamajor is the peak area of the more abundant enantiomer.

  • Areaminor is the peak area of the less abundant enantiomer.

Mandatory Visualization

The following diagram illustrates the logical workflow for the development of a chiral HPLC method for the determination of the enantiomeric excess of ethyl 3-hydroxyhexanoate.

Caption: Workflow for Chiral HPLC Method Development.

References

• 1. Separation of Enantiomers of Ethyl 3-Hydroxybutyrate by HPLC with Chiral Chromatographic Column [mat-test.com]

A Comparative Analysis of the Biological Enantioselectivity of (R)- and (S)-Ethyl 3-Hydroxyhexanoate

For researchers, scientists, and drug development professionals, understanding the stereochemistry of bioactive molecules is paramount. The spatial arrangement of atoms in enantiomers can lead to significant differences in their pharmacological, toxicological, and metabolic profiles. This guide provides a comparative analysis of the known biological activities of the (R)- and (S)-enantiomers of ethyl 3-hydroxyhexanoate (B1247844), a chiral ester with applications in the flavor and fragrance industry and emerging therapeutic potential.

While comprehensive comparative data on the biological activities of the individual enantiomers of ethyl 3-hydroxyhexanoate is limited in publicly available scientific literature, this guide synthesizes the existing information and provides a framework for future research. The primary observed biological differentiation between the (R)- and (S)-forms lies in their organoleptic properties. Furthermore, studies on the racemic mixture have indicated potential antiviral effects, suggesting an area ripe for enantiomer-specific investigation.

Physicochemical Properties

A foundational understanding of the physical and chemical characteristics of (R)- and (S)-ethyl 3-hydroxyhexanoate is essential for interpreting their biological activities.

Property	(R)-Ethyl 3-hydroxyhexanoate	(S)-Ethyl 3-hydroxyhexanoate	Racemic Ethyl 3-hydroxyhexanoate
Molecular Formula	C₈H₁₆O₃	C₈H₁₆O₃	C₈H₁₆O₃
Molecular Weight	160.21 g/mol	160.21 g/mol	160.21 g/mol
CAS Number	Not specified	88496-71-3[1]	2305-25-1[2]
Appearance	Colorless to pale yellow liquid (estimated)	Colorless to pale yellow liquid (estimated)	Colorless to pale yellow clear liquid (estimated)[3]

Comparative Biological Activities

Organoleptic Properties: A Clear Distinction

The human olfactory system often exhibits a high degree of stereoselectivity, and this is evident in the perception of the enantiomers of ethyl 3-hydroxyhexanoate.

Biological Activity	(R)-Ethyl 3-hydroxyhexanoate	(S)-Ethyl 3-hydroxyhexanoate
Odor Profile	Sweet, woody, fruity[4]	Weak fruity and aldehyde-like[4]
Odor Threshold (in air)	2.1 ng/L[4]	264.5 ng/L[4]

The significantly lower odor threshold of the (R)-enantiomer indicates that it is a much more potent odorant than its (S)-counterpart.[4] This difference underscores the highly specific interactions between the chiral odorant molecules and the olfactory receptors.

Antiviral Activity of the Racemic Mixture

Recent research has highlighted the potential of racemic ethyl 3-hydroxyhexanoate as an antiviral agent, specifically against Coxsackievirus B (CVB).

Biological Activity	Racemic Ethyl 3-hydroxyhexanoate
Antiviral Activity (against CVB)	EC₅₀: 1.2 µM
Cytotoxicity (in Vero cells)	CC₅₀: 25.6 µM
Selectivity Index (SI)	20.8

Data sourced from a study on the antiviral activity of racemic ethyl 3-hydroxyhexanoate.

This study provides a promising starting point for further investigation into the enantioselective antiviral activity. It is plausible that one enantiomer is significantly more active or less cytotoxic than the other, which would have important implications for its therapeutic development.

Experimental Protocols

For researchers interested in investigating the enantioselective biological activities of (R)- and (S)-ethyl 3-hydroxyhexanoate, the following are detailed methodologies for key experiments.

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability.

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of (R)- and (S)-ethyl 3-hydroxyhexanoate in the appropriate cell culture medium. Replace the existing medium with the medium containing the test compounds and incubate for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the MTT-containing medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells. Determine the IC₅₀ (the concentration that inhibits 50% of cell growth).

Enzyme Inhibition Assay: A General Protocol

This protocol provides a general framework for assessing the inhibitory effects of the enantiomers on a specific enzyme. The specific substrate and detection method will vary depending on the enzyme of interest.

Principle: The rate of an enzyme-catalyzed reaction is measured in the presence and absence of the inhibitor. A decrease in the reaction rate in the presence of the compound indicates inhibition.

Protocol:

• Reagent Preparation: Prepare solutions of the target enzyme, its specific substrate, and the (R)- and (S)-enantiomers of ethyl 3-hydroxyhexanoate in a suitable buffer.

• Assay Setup: In a 96-well plate, add the buffer, the enzyme, and varying concentrations of the test compounds.

• Pre-incubation: Incubate the enzyme and inhibitor mixture for a defined period (e.g., 15 minutes) at the optimal temperature for the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrate to each well.

• Kinetic Measurement: Measure the product formation or substrate depletion over time using a suitable detection method (e.g., spectrophotometry, fluorimetry).

• Data Analysis: Calculate the initial reaction velocities for each inhibitor concentration. Determine the IC₅₀ value and the mode of inhibition (e.g., competitive, non-competitive) by plotting the data using methods such as Lineweaver-Burk or Michaelis-Menten kinetics.

Visualizing Experimental Workflows and Concepts

To further clarify the experimental processes and the fundamental concept of chirality, the following diagrams are provided.

References

• 1. Ethyl (S)-3-hydroxyhexanoate | C8H16O3 | CID 440151 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethyl 3-hydroxyhexanoate | C8H16O3 | CID 61293 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ethyl 3-hydroxyhexanoate, 2305-25-1 [thegoodscentscompany.com]
• 4. The Ethyl 3-hydroxyhexanoates [leffingwell.com]

A Comparative Guide to Chiral Building Blocks for β-Hydroxy Acids: Ethyl 3-hydroxyhexanoate in Focus

For researchers, scientists, and professionals in drug development, the selection of the appropriate chiral building block is a critical decision in the synthesis of enantiomerically pure β-hydroxy acids, a motif prevalent in numerous pharmaceuticals and biologically active molecules. This guide provides an objective comparison of Ethyl 3-hydroxyhexanoate (B1247844) against other common chiral synthons for the preparation of β-hydroxy acids, supported by experimental data and detailed protocols.

The asymmetric synthesis of β-hydroxy acids is a cornerstone of modern organic chemistry, with applications ranging from the development of blockbuster drugs to the synthesis of complex natural products. The choice of the chiral source—be it a starting material, a reagent, or a catalyst—profoundly influences the efficiency, stereoselectivity, and scalability of the synthetic route. This guide will delve into a comparative analysis of various strategies, with a particular focus on the utility of Ethyl 3-hydroxyhexanoate.

Performance Comparison of Chiral Building Blocks

The efficacy of a chiral building block is primarily assessed by the yield and enantiomeric excess (ee) of the desired β-hydroxy acid derivative. The following tables summarize the performance of different approaches, including the use of chiral auxiliaries, biocatalysis, and the Reformatsky reaction.

Table 1: Asymmetric Aldol (B89426) Reactions using Chiral Auxiliaries

Chiral Auxiliary	Aldehyde	Product	Diastereomeric Ratio (syn:anti)	Yield (%)	Enantiomeric Excess (ee %)	Reference
Evans Oxazolidinone	Isobutyraldehyde	(2R,3S)-3-Hydroxy-2,4-dimethylpentanoic acid derivative	>99:1	91	>99	[1]
Benzaldehyde	(2R,3S)-3-Hydroxy-2-methyl-3-phenylpropanoic acid derivative	>99:1	85-95	>99	[2]
Oppolzer's Camphorsultam	Benzaldehyde	(2S,3R)-3-Hydroxy-2-methyl-3-phenylpropanoic acid derivative	>95:5	80-90	>98	[2]
Pseudoephenamine	Various	syn-β-Hydroxy-α-amino acids	-	55-98	≥98	[3]

Table 2: Biocatalytic Reduction of β-Keto Esters

Biocatalyst	Substrate	Product	Conversion (%)	Yield (%)	Enantiomeric Excess (ee %)	Reference
Saccharomyces cerevisiae	Ethyl acetoacetate	(S)-Ethyl 3-hydroxybutanoate	>95	70	95	[4]
Kluyveromyces marxianus	Ethyl benzoylacetate	(R)-Ethyl 3-hydroxy-3-phenylpropanoate	>70	-	>99	[5]
Lactobacillus brevis ADH	tert-Butyl 6-chloro-3,5-dioxohexanoate	(S)-tert-Butyl 6-chloro-5-hydroxy-3-oxohexanoate	-	72	>99	[6]
Baker's Yeast	tert-Butyl 6-chloro-3,5-dioxohexanoate	(R)-tert-Butyl 6-chloro-5-hydroxy-3-oxohexanoate	-	50	90-94	[6]

Table 3: Reformatsky Reaction

Carbonyl Compound	α-Halo Ester	Product	Yield (%)	Diastereoselectivity	Reference
Ketone (general)	Ethyl bromoacetate	β-Hydroxy ester	86	-	[7]
Chiral Aldehyde	Bromoacetonitrile	Chiral protected β-hydroxy nitrile	92	77:23 (S,R):(S,S)	[7]
N-tert-Butylsulfinyl imine	Methyl bromoacetate	Chiral β-amino ester	85	>90% de	[7]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to enable reproducibility and further investigation.

Protocol 1: Asymmetric Aldol Reaction using Evans Oxazolidinone

This protocol is a general procedure adapted from established methods for the synthesis of syn-aldol adducts.[2]

Materials:

• (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone

• n-Butyllithium (n-BuLi)

• Propionyl chloride

• Di-n-butylboron triflate (Bu₂BOTf)

• Triethylamine (TEA)

• Aldehyde (e.g., Benzaldehyde)

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous NH₄Cl

• Phosphate (B84403) buffer (pH 7)

• Methanol (B129727)

• 30% Hydrogen peroxide (H₂O₂)

• 1M Lithium hydroxide (B78521) (LiOH)

• Sodium sulfite

Procedure:

• Acylation of the Chiral Auxiliary: To a solution of (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone in anhydrous THF at -78 °C, add n-BuLi dropwise. After stirring for 15 minutes, add propionyl chloride and allow the reaction to warm to room temperature. Quench the reaction with saturated aqueous NH₄Cl and extract the product with an organic solvent. Dry and concentrate the organic layer to yield the N-propionyl oxazolidinone.

• Enolate Formation and Aldol Addition: Dissolve the N-propionyl oxazolidinone in anhydrous DCM and cool to 0 °C. Add Bu₂BOTf dropwise, followed by the addition of TEA. Cool the mixture to -78 °C and add the aldehyde. Stir the reaction for 2 hours at -78 °C and then for 1 hour at 0 °C.

• Work-up and Auxiliary Cleavage: Quench the reaction with a phosphate buffer (pH 7). Extract the product and concentrate the organic layer. Dissolve the crude aldol adduct in a mixture of methanol and THF. Add a solution of H₂O₂ and LiOH in water at 0 °C and stir for 4 hours. Quench the reaction with sodium sulfite. The chiral auxiliary can be recovered by extraction. The desired β-hydroxy acid is isolated from the aqueous layer after acidification and extraction.

Protocol 2: Biocatalytic Reduction of a β-Keto Ester using Baker's Yeast

This protocol is a general procedure for the enantioselective reduction of β-keto esters.[4]

Materials:

• Baker's yeast (Saccharomyces cerevisiae)

• Sucrose (B13894)

• β-Keto ester (e.g., Ethyl acetoacetate)

• Water

• Celite

Procedure:

• Yeast Suspension: Suspend baker's yeast in a solution of sucrose in water.

• Substrate Addition: Add the β-keto ester to the fermenting yeast suspension.

• Reaction: Stir the mixture at room temperature for 24-48 hours. Monitor the reaction progress by TLC or GC.

• Work-up: Add Celite to the reaction mixture and filter. Saturate the filtrate with NaCl and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Dry the combined organic extracts, concentrate, and purify the resulting β-hydroxy ester by distillation or column chromatography.

Protocol 3: Reformatsky Reaction

This protocol describes a general procedure for the synthesis of β-hydroxy esters.[7]

Materials:

• Aldehyde or Ketone

• α-Bromo ester (e.g., Ethyl bromoacetate)

• Activated Zinc dust

• Iodine (catalytic amount)

• Anhydrous Toluene

• Methyl tert-butyl ether (MTBE)

• Water

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Zinc Activation: In a flame-dried flask under an inert atmosphere, add activated zinc dust and a catalytic amount of iodine to anhydrous toluene. Heat the suspension to reflux for 5 minutes, then cool to room temperature.

• Reaction: To the zinc suspension, add the α-bromo ester, followed by a solution of the aldehyde or ketone in toluene. Heat the resulting mixture at 90 °C for 30 minutes.

• Work-up: Cool the reaction to 0 °C and quench with water. Filter the suspension and extract the filtrate with MTBE.

• Purification: Wash the combined organic phases with water and brine, dry over Na₂SO₄, and concentrate under reduced pressure. Purify the crude product by silica (B1680970) gel chromatography to obtain the β-hydroxy ester.

Visualizations

Logical Workflow for Chiral Building Block Selection

The selection of an appropriate chiral building block for the synthesis of a target β-hydroxy acid is a multi-faceted decision. The following diagram illustrates a logical workflow to guide this process.

Workflow for selecting a chiral building block.

Experimental Workflow for Asymmetric Aldol Reaction

The following diagram outlines the key steps in a typical asymmetric aldol reaction using a chiral auxiliary.

References

• 1. Structure–Reactivity Relationships in Lithiated Evans Enolates: Influence of Aggregation and Solvation on the Stereochemistry and Mechanism of Aldol Additions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Stereocontrolled Synthesis of Syn-β-Hydroxy-α-Amino Acids by Direct Aldolization of Pseudoephenamine Glycinamide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. acgpubs.org [acgpubs.org]
• 5. scielo.br [scielo.br]
• 6. Biocatalytic reduction of beta,delta-diketo esters: a highly stereoselective approach to all four stereoisomers of a chlorinated beta,delta-dihydroxy hexanoate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Recent developments in the asymmetric Reformatsky-type reaction - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis of Ethyl 3-Hydroxyhexanoate: Chemical vs. Biocatalytic Approaches

For Researchers, Scientists, and Drug Development Professionals

The synthesis of chiral β-hydroxy esters, such as ethyl 3-hydroxyhexanoate (B1247844), is a critical process in the pharmaceutical and fine chemical industries, serving as a key building block for various bioactive molecules. The stereochemistry of the hydroxyl group is often crucial for the biological activity of the final product. This guide provides an objective comparison of two primary synthetic routes to ethyl 3-hydroxyhexanoate: the traditional chemical approach via the Reformatsky reaction and a biocatalytic route employing baker's yeast. The comparison is supported by experimental data and detailed methodologies to assist researchers in selecting the most suitable method for their specific needs.

At a Glance: Key Performance Metrics

Parameter	Chemical Synthesis (Reformatsky Reaction)	Biocatalytic Synthesis (Baker's Yeast)
Reaction Type	Carbon-carbon bond formation	Asymmetric reduction of a ketone
Key Reagents	Butanal, ethyl bromoacetate (B1195939), zinc	Ethyl 3-oxohexanoate (B1246410), Saccharomyces cerevisiae (baker's yeast), sucrose
Yield	Generally good to excellent (up to 98% with chiral ligands)	Good (75-85%)[1]
Enantiomeric Excess (ee)	Low for classical reaction; high with chiral ligands (up to 95%)[2]	Excellent (>95%)[1]
Reaction Conditions	Anhydrous organic solvents (e.g., THF, toluene), often elevated temperatures	Aqueous medium, near room temperature (around 30°C)
Environmental Impact	Use of organic solvents and heavy metals (zinc) raises environmental and safety concerns.	"Green" process using a renewable biocatalyst in water, generating biodegradable waste.[3]
Substrate Specificity	Broad scope for various aldehydes and ketones	Generally high for specific keto esters
Cost & Accessibility	Reagents are readily available; chiral ligands can be expensive.	Baker's yeast is inexpensive and widely available.

Chemical Synthesis: The Reformatsky Reaction

The Reformatsky reaction is a classic method for the synthesis of β-hydroxy esters. It involves the reaction of an α-halo ester with an aldehyde or ketone in the presence of metallic zinc.[4] The key intermediate is an organozinc reagent, known as a Reformatsky enolate, which adds to the carbonyl group of the aldehyde.

Experimental Protocol: Enantioselective Reformatsky Reaction

This protocol is a representative procedure for the enantioselective synthesis of ethyl 3-hydroxyhexanoate using a chiral ligand.

Materials:

• Anhydrous solvent (e.g., THF or toluene)

• Zinc dust (activated)

• Ethyl bromoacetate

• Butanal

• Chiral amino alcohol ligand (e.g., (1R,2S)-N-methylephedrine)

• Diethylzinc (B1219324) (Et₂Zn) solution

• Aqueous HCl solution (e.g., 1 M)

• Saturated aqueous NaCl solution (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• A dry reaction flask under an inert atmosphere (e.g., nitrogen or argon) is charged with the chiral amino alcohol ligand (e.g., 20 mol%) and anhydrous solvent.

• The solution is cooled to 0°C, and diethylzinc solution is added dropwise. The mixture is stirred for 30 minutes at this temperature.

• Ethyl bromoacetate is then added, and the mixture is stirred for another 30 minutes.

• Butanal is added dropwise at 0°C, and the reaction is stirred for the specified time (typically several hours) while monitoring by TLC or GC.

• Upon completion, the reaction is quenched by the slow addition of aqueous HCl solution at 0°C.

• The aqueous layer is extracted with an organic solvent (e.g., diethyl ether or ethyl acetate).

• The combined organic layers are washed with water and brine, dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel to afford ethyl 3-hydroxyhexanoate.

Expected Outcome: Yields can be high, and with the appropriate chiral ligand, enantiomeric excesses can reach up to 95%.[2] However, for aliphatic aldehydes like butanal, achieving high enantioselectivity can be challenging compared to aromatic aldehydes.[5][6]

Chemical Synthesis Workflow via Reformatsky Reaction.

Biocatalytic Synthesis: Baker's Yeast Reduction

Biocatalysis has emerged as a powerful and environmentally friendly alternative to traditional chemical synthesis. For the preparation of chiral alcohols, the use of whole-cell biocatalysts like baker's yeast (Saccharomyces cerevisiae) is well-established. This method relies on the enzymatic reduction of a prochiral ketone, ethyl 3-oxohexanoate, to the corresponding chiral alcohol.

Experimental Protocol: Baker's Yeast Reduction

This protocol is based on a reported procedure for the asymmetric reduction of ethyl 3-oxohexanoate.[1]

Materials:

• Saccharomyces cerevisiae (baker's yeast, free or immobilized)

• Glycerol-water mixture (50:50 v/v)

• Ethyl 3-oxohexanoate

• Isopropanol (B130326)

• Celite

• Sodium chloride (NaCl)

• Diethyl ether

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, add baker's yeast (e.g., 10 g of free baker's yeast or 50 g of immobilized baker's yeast) to 50 mL of a glycerol-water mixture (50:50).

• Stir the suspension for 30 minutes at room temperature.

• Add isopropanol (25 mL) and stir for an additional 10 minutes.

• Add ethyl 3-oxohexanoate (1 g).

• Shake the reaction mixture at room temperature for 48-96 hours. The progress of the reaction can be monitored by TLC or GC.

• After completion, filter the mixture through a pad of Celite.

• Saturate the filtrate with NaCl and extract the product with diethyl ether (3 x 40 mL).

• Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and evaporate the solvent to obtain the crude product.

• The product can be further purified by distillation or chromatography if necessary.

Expected Outcome: This method typically provides good yields (75-85%) and high enantiomeric excess (>95%).[1] The use of immobilized yeast can facilitate catalyst recovery and reuse.

Biocatalytic Synthesis Workflow using Baker's Yeast.

Discussion and Conclusion

The choice between chemical and biocatalytic synthesis of ethyl 3-hydroxyhexanoate depends on the specific requirements of the application, including desired stereochemical purity, scale of production, and environmental considerations.

Chemical Synthesis (Reformatsky Reaction):

• Advantages: This method is versatile and can be applied to a wide range of substrates. With the development of chiral ligands, high enantioselectivity is achievable.[2] The reaction times are often shorter than biocatalytic processes.

• Disadvantages: The classical Reformatsky reaction is not stereoselective. Achieving high enantioselectivity requires the use of often expensive and proprietary chiral ligands. The use of organic solvents and zinc metal poses environmental and safety challenges. The work-up procedure can be more complex, often requiring chromatography for purification.

Biocatalytic Synthesis (Baker's Yeast):

• Advantages: This is a highly stereoselective method, consistently producing the (S)-enantiomer with high enantiomeric excess.[1] It is considered a "green" and sustainable process, utilizing a renewable biocatalyst in an aqueous medium under mild conditions.[3] The catalyst, baker's yeast, is inexpensive and readily available. The waste products are generally biodegradable.

• Disadvantages: The reaction times are typically longer than chemical syntheses. The product concentration in the reaction mixture is often lower, which can make downstream processing more energy-intensive. While generally providing high ee for the (S)-enantiomer, producing the (R)-enantiomer would require a different biocatalyst.

References

• 1. cdn.fortunejournals.com [cdn.fortunejournals.com]
• 2. Highly Catalytic Enantioselective Reformatsky Reaction with Aldehydes and Ketones Using an Available Prolinol Ligand - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Reformatsky reaction - Wikipedia [en.wikipedia.org]
• 5. BJOC - Recent developments in the asymmetric Reformatsky-type reaction [beilstein-journals.org]
• 6. Bisoxazolidine-Catalyzed Enantioselective Reformatsky Reaction [organic-chemistry.org]

Performance Evaluation of Different Yeast Strains for the Reduction of Beta-Keto Esters: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The enantioselective reduction of β-keto esters to their corresponding optically active β-hydroxy esters is a critical transformation in the synthesis of valuable chiral building blocks for the pharmaceutical and fine chemical industries. Whole-cell biocatalysis using yeast has emerged as a cost-effective and environmentally benign alternative to traditional chemical methods. This guide provides an objective comparison of the performance of different yeast strains for this reduction, supported by experimental data and detailed methodologies.

Introduction

Yeast-mediated reduction of β-keto esters offers a powerful method for establishing stereocenters with high enantioselectivity. Various yeast species possess a multitude of oxidoreductase enzymes that can catalyze the reduction of a wide range of substrates. However, the efficiency and stereochemical outcome of these reactions are highly dependent on the specific yeast strain, the substrate structure, and the reaction conditions. This guide aims to provide researchers with a comparative overview to aid in the selection of a suitable biocatalyst for their specific synthetic needs.

Comparative Performance of Yeast Strains

The following tables summarize the performance of several common yeast strains in the reduction of various β-keto esters. The key performance indicators are conversion (%), product yield (%), and enantiomeric excess (e.e., %).

Table 1: Reduction of Ethyl Acetoacetate

Yeast Strain	Co-substrate	Conversion (%)	Yield (%)	e.e. (%)	Product Configuration	Reference
Saccharomyces cerevisiae	Glucose	>95	85	>98	(S)	[1]
Zygosaccharomyces rouxii	Glucose	High	-	≥98	(S)	[2][3]
Pichia capsulata	Glucose	-	-	93-94	(S)	[2]
Kluyveromyces marxianus	Glucose	>70	-	>99	(R)	[4]

Table 2: Reduction of Ethyl 4-chloroacetoacetate

Yeast Strain	Co-substrate	Conversion (%)	Yield (%)	e.e. (%)	Product Configuration	Reference
Saccharomyces cerevisiae	Glucose	-	-	92-99	(S)	[2][5]
Zygosaccharomyces rouxii	Glucose	-	-	≥98	(S)	[2][3]
Pichia capsulata	Glucose	-	-	-	(S)	[2][5]
Pichia capsulata	2-propanol	-	-	-	(R)	[2][5]

Table 3: Reduction of other β-Keto Esters

Yeast Strain	Substrate	Co-substrate	Conversion (%)	Yield (%)	e.e. (%)	Product Configuration	Reference
Saccharomyces cerevisiae	Methyl acetoacetate	-	-	57	98	(S)	[1]
Saccharomyces cerevisiae	n-Butyl acetoacetate	-	-	89	>99	(S)	[1]
Kluyveromyces marxianus	Ethyl benzoylacetate	Glucose	>70	-	>99	(R)	[4]
Candida tenuis (recombinant E. coli)	Ethyl 4-cyanobenzoylformate	Formate (B1220265)	-	82	97.2	(R)	[6]

Experimental Protocols

A generalized experimental protocol for the whole-cell yeast-mediated reduction of β-keto esters is provided below. It is important to note that optimal conditions can vary significantly depending on the yeast strain and substrate.

1. Yeast Culture Preparation:

• Inoculation: A loopful of the desired yeast strain is inoculated into a sterile nutrient-rich medium (e.g., YPD broth: 1% yeast extract, 2% peptone, 2% dextrose).

• Growth: The culture is incubated at 28-30°C with shaking (200-250 rpm) for 24-48 hours until the cells reach the late exponential or early stationary phase.

• Harvesting: The yeast cells are harvested by centrifugation (e.g., 5000 x g for 10 minutes at 4°C).

• Washing: The cell pellet is washed with a sterile buffer (e.g., phosphate (B84403) buffer, pH 7.0) or sterile deionized water and centrifuged again. This step is repeated 2-3 times to remove residual medium components.

2. Bioreduction Reaction:

• Reaction Mixture: The washed yeast cells (as a suspension or immobilized) are added to a reaction buffer (e.g., phosphate buffer, pH 6.0-7.5).

• Co-substrate Addition: A carbon source, typically glucose or sucrose, is added to the reaction mixture to provide the necessary reducing equivalents (NAD(P)H) for the reductase enzymes.[7] The concentration can range from 2% to 10% (w/v).

• Substrate Addition: The β-keto ester substrate is added to the reaction mixture. The concentration is typically kept low (e.g., 1-10 g/L) to avoid substrate toxicity to the yeast cells.[8] The substrate may be added neat or dissolved in a minimal amount of a water-miscible organic solvent (e.g., ethanol).

• Incubation: The reaction mixture is incubated at a controlled temperature (usually 25-37°C) with gentle shaking for 24-72 hours.[7]

• Monitoring: The progress of the reaction can be monitored by periodically taking samples and analyzing them using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

3. Product Extraction and Analysis:

• Cell Removal: After the reaction is complete, the yeast cells are removed by centrifugation or filtration.

• Extraction: The supernatant is extracted with an appropriate organic solvent (e.g., ethyl acetate, diethyl ether).

• Drying and Concentration: The combined organic extracts are dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄) and the solvent is removed under reduced pressure to yield the crude product.

• Purification: The crude product can be purified by column chromatography on silica (B1680970) gel.

• Analysis: The conversion, yield, and enantiomeric excess of the product are determined. The e.e. is typically measured by chiral GC or chiral High-Performance Liquid Chromatography (HPLC).

Experimental Workflow Diagram

The following diagram illustrates the general experimental workflow for the yeast-mediated reduction of β-keto esters.

Caption: General workflow for yeast-mediated reduction of beta-keto esters.

Factors Influencing Performance and Stereoselectivity

Several factors can significantly impact the outcome of the yeast-mediated reduction:

• Yeast Strain: Different yeast species and even different strains of the same species possess varying levels and types of reductase enzymes, leading to differences in activity and stereoselectivity.[8][9] For example, while many yeasts produce the (S)-alcohol, some, like Kluyveromyces marxianus, can produce the (R)-enantiomer with high selectivity.[4]

• Substrate Structure: The steric and electronic properties of the β-keto ester can influence its ability to bind to the active site of the reductase enzymes, thereby affecting the reaction rate and stereoselectivity.

• Reaction Conditions:

  • Co-substrate: The choice and concentration of the co-substrate (e.g., glucose, sucrose, ethanol) can influence the regeneration of NAD(P)H and, in some cases, alter the stereochemical outcome.[2][5]

  • Temperature and pH: These parameters affect enzyme activity and stability, and their optimization is crucial for efficient conversion.

  • Immobilization: Immobilizing yeast cells can facilitate their separation and reuse, potentially improving the overall process economics.[3][7]

• Genetic Engineering: Modern genetic engineering techniques allow for the modification of yeast strains to enhance the expression of specific reductases or to knock out competing enzymes, leading to improved stereoselectivity and performance.[9][10][11]

Conclusion

The use of whole-cell yeast biocatalysts for the reduction of β-keto esters is a well-established and valuable synthetic methodology. As demonstrated, the performance can vary significantly between different yeast strains. Saccharomyces cerevisiae remains a popular choice due to its ready availability and generally high enantioselectivity for producing (S)-β-hydroxy esters. However, for obtaining the (R)-enantiomer or for specific substrates, exploring other yeast species like Zygosaccharomyces rouxii or Kluyveromyces marxianus is highly recommended. For researchers aiming to develop highly efficient and selective processes, optimization of reaction conditions and consideration of genetically engineered strains are crucial steps. This guide provides a foundational comparison to aid in the rational selection of a suitable biocatalytic system.

References

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. scilit.com [scilit.com]
• 4. scielo.br [scielo.br]
• 5. Yeast Catalysed Reduction of β-Keto Esters (1): Factors Affecting Whole-Cell Catalytic Activity and Stereoselectivity | Semantic Scholar [semanticscholar.org]
• 6. Whole-cell bioreduction of aromatic α-keto esters using Candida tenuis xylose reductase and Candida boidinii formate dehydrogenase co-expressed in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 7. acgpubs.org [acgpubs.org]
• 8. researchgate.net [researchgate.net]
• 9. Highly stereoselective reagents for beta-keto ester reductions by genetic engineering of baker's yeast - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to the Cross-Validation of GC-MS and HPLC Methods for the Analysis of Ethyl 3-hydroxyhexanoate

For researchers, scientists, and professionals in drug development, the precise and accurate quantification of compounds like ethyl 3-hydroxyhexanoate (B1247844) is essential for quality control, metabolic studies, and formulation development. The selection of an appropriate analytical technique is a critical decision that influences the reliability and efficiency of the analysis. This guide provides an objective comparison of two powerful and widely used analytical techniques: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), for the analysis of ethyl 3-hydroxyhexanoate.

This document outlines the key performance characteristics of each method, provides detailed experimental protocols, and includes visualizations to aid in understanding the analytical workflows and method selection criteria. The goal is to equip the reader with the necessary information to choose the most suitable method for their specific analytical needs and to design a robust cross-validation study.

Data Presentation: A Comparative Summary

While direct comparative studies on ethyl 3-hydroxyhexanoate are not extensively available, the following table summarizes the expected performance characteristics for the analysis of fatty acid esters and similar molecules using GC-MS and HPLC. These parameters are critical in a cross-validation study to ensure that both methods provide reliable and equivalent results.[1]

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)
Principle	Separation based on the compound's volatility and polarity in a gaseous mobile phase, followed by mass-based detection.[2]	Separation based on the compound's polarity and partitioning between a liquid mobile phase and a solid stationary phase.[2]
Derivatization	Often required for compounds with polar functional groups like hydroxyls to increase volatility and thermal stability.[3]	Not typically required, which simplifies sample preparation.[2]
Sensitivity	High, with Limits of Detection (LOD) often in the µg/L to ng/L range.[2]	Moderate to high, highly dependent on the detector. Sensitivity is lower with UV detection compared to Mass Spectrometry (LC-MS).[2]
Selectivity	Very high, due to the unique mass fragmentation patterns of the analyte, which allows for confident identification.[2]	Moderate to high, depending on chromatographic resolution and detector specificity.[2]
Linearity	Excellent, with correlation coefficients (r²) typically >0.99 over a defined concentration range.[4]	Excellent, with correlation coefficients (r²) typically >0.99 over a defined concentration range.[4]
Precision	High, with Relative Standard Deviations (RSD) typically below 2% for replicate measurements.[5]	High, with Relative Standard Deviations (RSD) typically below 2% for replicate measurements.[5][6]
Accuracy	High, with recovery values typically between 98-102% in validation studies.[5]	High, with recovery values typically between 98-108% in validation studies.[5][6]
Sample Volatility	Suitable for volatile and semi-volatile compounds that can be vaporized without degradation.[7]	Suitable for a wide range of compounds, including non-volatile and thermally sensitive molecules.[7]

Experimental Protocols

Detailed and reproducible methodologies are fundamental for the successful implementation and validation of any analytical method. Below are representative protocols for the analysis of ethyl 3-hydroxyhexanoate using both GC-MS and HPLC.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is a highly sensitive and specific technique for the analysis of volatile compounds.[8] For ethyl 3-hydroxyhexanoate, a derivatization step is recommended to cap the polar hydroxyl group, thereby improving its volatility and chromatographic peak shape.

1. Sample Preparation and Derivatization:

• Dissolution: Accurately weigh the sample and dissolve it in a suitable organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane).

• Internal Standard: Add an appropriate internal standard to correct for variations in sample preparation and injection.

• Derivatization: To improve volatility, the hydroxyl group of ethyl 3-hydroxyhexanoate should be derivatized. A common method is silylation using an agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with a catalyst such as trimethylchlorosilane (TMCS).[3] The mixture is typically heated to ensure the reaction goes to completion.[3]

2. Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890 GC or equivalent.[9]

• Mass Spectrometer: Agilent 5975 MSD or equivalent.[9]

• Column: A non-polar or medium-polarity capillary column, such as a DB-5ms or HP-5ms, is recommended.[3]

• Carrier Gas: Helium at a constant flow rate.[3]

• Injector Temperature: 250°C.[9]

• Injection Mode: Split or splitless, depending on the sample concentration.[3]

• Oven Temperature Program: An initial hold at a lower temperature (e.g., 60°C) followed by a temperature ramp to a final temperature (e.g., 280°C) to ensure good separation.[10]

• MS Detection: The mass spectrometer is typically operated in electron ionization (EI) mode with a scan range of m/z 40-400. For enhanced sensitivity, Selective Ion Monitoring (SIM) mode can be used.[9]

High-Performance Liquid Chromatography (HPLC) Protocol

HPLC is a versatile technique suitable for a wide range of compounds, including those that are not sufficiently volatile for GC analysis.[7] For ethyl 3-hydroxyhexanoate, HPLC can be performed without derivatization.

1. Sample Preparation:

• Dissolution: Dissolve the sample in a solvent compatible with the mobile phase, such as a mixture of acetonitrile (B52724) and water.

• Filtration: Filter the sample solution through a 0.45 µm syringe filter to remove any particulate matter before injection.[9]

2. Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a suitable detector.[9]

• Column: A C18 reversed-phase column is a common choice for separating compounds of moderate polarity.[9]

• Mobile Phase: An isocratic or gradient mixture of acetonitrile and water is typically used.[9] For compatibility with a mass spectrometer (LC-MS), a volatile buffer like formic acid can be added.[9]

• Flow Rate: A constant flow rate, typically around 1.0 mL/min, is maintained.[11]

• Column Temperature: Ambient or slightly elevated (e.g., 30°C) to ensure reproducible retention times.[11]

• Detection: Ethyl 3-hydroxyhexanoate lacks a strong UV chromophore, making detection challenging. Options include:

  • UV detection at a low wavelength (e.g., 205-215 nm).[3]

  • Refractive Index (RI) detection.

  • Coupling to a mass spectrometer (LC-MS) for the best sensitivity and specificity.

Mandatory Visualizations

To better understand the processes involved, the following diagrams illustrate the workflow for cross-validating the two methods and the logical considerations for selecting the most appropriate technique.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. scielo.br [scielo.br]
• 5. demarcheiso17025.com [demarcheiso17025.com]
• 6. BiochemSphere [biochemicalsci.com]
• 7. "HPLC or GC-MS: Which Technique is Best for Your Needs?" [hplcvials.com]
• 8. smithers.com [smithers.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

A comparative study of different catalysts for the asymmetric reduction of ethyl 3-oxohexanoate.

A Comparative Guide to Catalysts for the Asymmetric Reduction of Ethyl 3-Oxohexanoate (B1246410)

For researchers and professionals in drug development and chemical synthesis, the efficient and stereoselective production of chiral molecules is paramount. The asymmetric reduction of β-keto esters, such as ethyl 3-oxohexanoate, to their corresponding chiral β-hydroxy esters is a critical transformation, yielding valuable intermediates for various pharmaceuticals. This guide provides a comparative analysis of different catalytic systems for this reaction, focusing on biocatalysts and transition metal catalysts, with supporting experimental data and detailed protocols.

Data Presentation

The following table summarizes the performance of various catalysts in the asymmetric reduction of ethyl 3-oxohexanoate and similar β-keto esters.

Catalyst System	Substrate	Yield (%)	Enantiomeric Excess (e.e., %)	Key Reaction Conditions
Biocatalyst
Immobilized Baker's Yeast (IBY)	Ethyl 3-oxohexanoate	High	>95	Glycerol:water (50:50), isopropanol (B130326), 48-96 h reaction time.[1]
Fresh Baker's Yeast (FBY)	Ethyl 3-oxohexanoate	Moderate	>95	Glycerol:water (50:50), isopropanol, 48-96 h reaction time.[1]
Ruthenium Catalysts
Ru-BINAP Complex	General β-keto esters	91-99	87-99	Hydrogenation in the presence of a chiral BINAP ligand.[2]
DIPSkewphos/3-AMIQ–Ru(II)	α-alkyl-β-keto esters	High	≥99	Dynamic kinetic resolution, affording anti-α-substituted β-hydroxy esters.
Iridium Catalysts
Iridium/Ferrocenyl P,N,N-ligands	General β-keto esters	High	up to 95	In situ catalyst preparation from [Ir(cod)Cl]2 and ligand, H2 pressure.[3][4][5]
Iridium/f-amphol	α-substituted β-ketoesters	up to 98	>99	Dynamic kinetic resolution, providing anti products with high diastereoselectivity.[6]

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Biocatalytic Reduction using Baker's Yeast

This protocol is adapted from a study on the asymmetric reduction of ethyl 3-oxohexanoate using immobilized and fresh baker's yeast.[1]

• Yeast Suspension Preparation: In a one-liter round-bottom flask equipped with a magnetic stirrer, add 50 mL of a glycerol-water mixture (50:50 w/w).

• Yeast Addition: Add 50 g of immobilized baker's yeast (IBY) or 10 g of fresh baker's yeast (FBY) to the solvent mixture and stir for 30 minutes.

• Co-substrate Addition: Add 25 mL of isopropanol to the suspension and stir for an additional 10 minutes.

• Substrate Addition: Add 1 g of ethyl 3-oxohexanoate to the reaction mixture.

• Reaction: Shake the reaction mixture for 48-96 hours.

• Work-up: After the reaction is complete, filter the mixture through celite. Saturate the filtrate with NaCl and extract the product with diethyl ether (3 x 40 mL).

• Purification: Combine the ether extracts, dry over anhydrous sodium sulfate, and evaporate the solvent. The product can be further purified using chromatographic techniques.

Ruthenium-Catalyzed Asymmetric Hydrogenation

The following is a general procedure for the asymmetric hydrogenation of β-keto esters using a Ru-BINAP catalyst, based on established methodologies.[2]

• Catalyst Preparation: In a glovebox, a pressure-resistant vessel is charged with [RuCl2(BINAP)]2·NEt3 and the β-keto ester substrate.

• Solvent Addition: Anhydrous, degassed solvent (e.g., methanol, ethanol) is added.

• Hydrogenation: The vessel is sealed, removed from the glovebox, and connected to a hydrogenation apparatus. The reaction mixture is stirred under a set hydrogen pressure (e.g., 40-50 psi) at a specific temperature (e.g., 40-80 °C) until the reaction is complete.

• Work-up: The solvent is removed under reduced pressure, and the residue is purified, typically by column chromatography, to isolate the chiral β-hydroxy ester.

Iridium-Catalyzed Asymmetric Hydrogenation

This generalized protocol for the iridium-catalyzed asymmetric hydrogenation of β-keto esters is based on studies utilizing chiral P,N,N-ligands.[3][4]

• Catalyst Formation (in situ): In a glovebox, [Ir(cod)Cl]2 and the chiral ferrocenyl P,N,N-ligand are dissolved in a dry, deoxygenated solvent (e.g., methanol) in a stainless steel autoclave. The mixture is stirred at room temperature to form the active catalyst.

• Substrate Addition: The β-keto ester substrate is added to the autoclave.

• Hydrogenation: The autoclave is sealed, purged with hydrogen, and then pressurized to the desired hydrogen pressure (e.g., 20 bar). The reaction is stirred at room temperature for a specified time (e.g., 12 hours).

• Work-up and Analysis: After releasing the pressure, the solvent is evaporated. The conversion and enantiomeric excess of the product are determined by NMR and chiral HPLC analysis, respectively. The crude product can be purified by column chromatography.

Visualizations

Experimental Workflow

The following diagram illustrates a typical experimental workflow for the asymmetric reduction of ethyl 3-oxohexanoate.

A generalized experimental workflow for the asymmetric reduction.

Catalyst Comparison Logic

This diagram outlines the logical flow for comparing the different catalytic systems based on key performance indicators.

Logical flow for comparing catalyst performance.

References

• 1. cdn.fortunejournals.com [cdn.fortunejournals.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. asym.dicp.ac.cn [asym.dicp.ac.cn]
• 4. researchgate.net [researchgate.net]
• 5. Ir-catalyzed asymmetric hydrogenation of β-keto esters with chiral ferrocenyl P,N,N-ligands - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]

Assessing the purity of synthesized ethyl 3-hydroxyhexanoate against a reference standard.

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for assessing the purity of synthesized ethyl 3-hydroxyhexanoate (B1247844) against a reference standard. The selection of an appropriate analytical technique is critical for ensuring the quality, safety, and efficacy of pharmaceutical intermediates and final products. This document outlines detailed experimental protocols for Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, and presents a comparative analysis of their performance.

Data Presentation: Purity Analysis Summary

The following table summarizes typical quantitative data obtained from the analysis of a synthesized batch of ethyl 3-hydroxyhexanoate compared to a certified reference standard.

Analytical Technique	Parameter	Reference Standard	Synthesized Ethyl 3-Hydroxyhexanoate (Batch A)
Gas Chromatography (GC-FID)	Purity (Area %)	≥98%	98.5%
Relative Retention Time	1.00	1.00
Impurity 1 (Unreacted Aldehyde)	Not Detected	0.8%
Impurity 2 (Dehydration Product)	Not Detected	0.5%
Other Impurities	<0.2%	0.2%
HPLC (UV Detection)	Purity (Area %)	≥98%	98.2%
Retention Time (min)	5.8	5.8
Impurity 1	Not Detected	1.1%
Impurity 2	Not Detected	0.4%
Other Impurities	<0.2%	0.3%
Quantitative NMR (¹H-qNMR)	Purity (mol/mol %)	99.5 ± 0.2%	98.9 ± 0.3%
Diagnostic ¹H Chemical Shifts (ppm)	Consistent with structure	Consistent with structure
Unidentified Impurities	Below Limit of Quantification	Present at low levels

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are designed to be a starting point for method development and may require optimization based on the specific instrumentation and sample characteristics.

Gas Chromatography (GC) with Flame Ionization Detection (FID)

GC-FID is a robust and widely used technique for the purity assessment of volatile compounds like ethyl 3-hydroxyhexanoate.

Instrumentation:

• Gas Chromatograph equipped with a Flame Ionization Detector (FID).

• Capillary Column: HP-INNOWax, 60 m x 0.32 mm, 0.5 µm film thickness (or equivalent polar column).[1]

• Carrier Gas: Helium, constant flow rate of 2.1 mL/min.[1]

Procedure:

• Sample Preparation: Prepare a 1 mg/mL solution of both the reference standard and the synthesized ethyl 3-hydroxyhexanoate in ethyl acetate.

• GC Conditions:

  • Inlet Temperature: 250 °C

  • Injection Volume: 1 µL

  • Split Ratio: 50:1

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 5 minutes.[1]

    • Ramp: 10 °C/min to 220 °C.

    • Hold at 220 °C for 10 minutes.

  • Detector Temperature: 280 °C

• Data Analysis: The purity is calculated based on the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

High-Performance Liquid Chromatography (HPLC) with UV Detection

HPLC is a versatile technique for the analysis of non-volatile or thermally labile impurities that may not be detected by GC.

Instrumentation:

• HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with a mixture of acetonitrile (B52724) and water (e.g., 60:40 v/v).

Procedure:

• Sample Preparation: Prepare 1 mg/mL solutions of the reference standard and the synthesized sample in the mobile phase.

• HPLC Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • Detection Wavelength: 210 nm (due to the ester chromophore).

• Data Analysis: Purity is determined by comparing the peak area of the analyte to the total peak area of all components in the chromatogram.

Quantitative Nuclear Magnetic Resonance (¹H-qNMR) Spectroscopy

qNMR is a primary analytical method that allows for the direct quantification of a substance without the need for a specific reference standard of the same compound.[2]

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher).[3]

• 5 mm NMR tubes.

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the synthesized ethyl 3-hydroxyhexanoate into a vial.

  • Accurately weigh approximately 5 mg of a certified internal standard (e.g., maleic acid or dimethyl sulfone) and add it to the same vial. The internal standard should have a known purity and its signals should not overlap with the analyte signals.

  • Dissolve the mixture in a known volume of a deuterated solvent (e.g., 0.75 mL of Chloroform-d).

  • Transfer the solution to an NMR tube.

• NMR Acquisition:

  • Acquire a quantitative ¹H NMR spectrum with a sufficient relaxation delay (e.g., 5 times the longest T1 of the signals of interest) to ensure full signal relaxation.

  • Use a 90° pulse angle.

• Data Analysis:

  • Integrate a well-resolved signal of the analyte and a signal of the internal standard.

  • The purity of the analyte (P_analyte) is calculated using the following formula:

  P_analyte = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • IS = Internal Standard

Mandatory Visualization

Caption: Workflow for the purity assessment of synthesized ethyl 3-hydroxyhexanoate.

Caption: Logical relationship comparing analytical techniques for purity assessment.

References

• 1. agilent.com [agilent.com]
• 2. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 3. Application of Quantitative Proton Nuclear Magnetic Resonance Spectroscopy for the Compositional Analysis of Short-Chain Fatty Acid Ethyl Ester Mixtures [pubs.sciepub.com]

Benchmarking the sensory properties of ethyl 3-hydroxyhexanoate against other fruity esters.

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the sensory properties of ethyl 3-hydroxyhexanoate (B1247844) against a selection of other common fruity esters. The data presented is compiled from publicly available scientific literature and industry resources to aid in the research and development of products where fruity aroma and flavor profiles are critical.

Quantitative Sensory Data

The following table summarizes the key sensory attributes of ethyl 3-hydroxyhexanoate and four other fruity esters. Odor detection thresholds, a measure of the potency of an aroma compound, are provided along with qualitative descriptors of their characteristic aroma and flavor profiles.

Compound	Odor Threshold	Aroma Profile	Flavor Profile
Ethyl 3-Hydroxyhexanoate	2.1 ng/L in air; 270 ppb in water (orthonasal); 63 ppb in water (retronasal)[1]	Fruity, sweet, woody, citrus, pineapple, grape, fresh, green.[1][2] Some sources also describe smoky, leathery, and fatty nuances.[2][3]	Sweet, fruity, tropical, grape, grassy, hay, cranberry, citrus.[2] Also described as having cheese and overripe fruit notes.[3]
Ethyl Acetate (B1210297)	18 ppm in an artificial wine medium[4][5]; Perception threshold around 120 mg/L in wine[6]. Odor threshold of 3.9 ppm.[7]	Sweet, fruity (similar to pear drops), ether-like.[6][7]	Fruity.[6]
Ethyl Propionate (B1217596)	-	Fruity (reminiscent of rum and pineapple), floral, acetic, raspberry, apple-pear, ethereal, fermenty.[8][9][10][11]	Sharp, fermented, rummy, fruity.[9]
Ethyl Isobutyrate	Odor Threshold: 0.000022 ppm[12]	Fruity, aromatic, sweet, ethereal, alcoholic, fusel, rummy, pungent.[13][14][15] Also described with citrus, buttery, cherry, and strawberry notes.[15]	Pungent, ethereal, fruity, alliaceous, egg nog-like, rum-like.[14][15]
Ethyl 2-Methylbutanoate	Flavor detection threshold = 10 ppb in water[16]	(S)-(+)-enantiomer: fresh fruity, apple-like. (R)-(-)-enantiomer: fruity, caprylic, medical-phenolic.[16]	Fruity.

Experimental Protocols

Determination of Odor Detection Threshold

Objective: To determine the lowest concentration of a substance in a specific medium that can be detected by a human sensory panel.

Methodology (Based on Ascending Series, Forced-Choice Procedure): [17]

• Panelist Selection and Training:

  • Select a panel of at least 10-15 individuals.

  • Screen panelists for their ability to detect a range of relevant odorants and for any specific anosmias (inability to smell certain compounds).

  • Train panelists on the procedure for sensory evaluation, including how to properly sniff samples and record their responses.

• Sample Preparation:

  • Prepare a series of dilutions of the ester in an odor-free medium (e.g., deionized water for water thresholds, purified air for air thresholds).

  • The concentration range should span from well below the expected threshold to clearly detectable levels. A geometric progression of concentrations (e.g., dilutions by a factor of 2 or 3) is typically used.

• Testing Procedure:

  • The test is conducted in a well-ventilated, odor-free environment.

  • A two-alternative forced-choice (2-AFC) or three-alternative forced-choice (3-AFC, or triangle test) presentation is common.[17]

  • In a 3-AFC test, panelists are presented with three samples, two of which are blanks (medium only) and one contains the diluted odorant. The order of presentation is randomized for each panelist.

  • Panelists are instructed to identify the sample that is different from the other two.

  • Present the samples in an ascending order of concentration.

  • A rest period between samples is required to prevent sensory fatigue.

• Data Analysis:

  • The individual threshold is the lowest concentration at which a panelist correctly identifies the odorous sample.

  • The group threshold is typically calculated as the geometric mean of the individual thresholds. This is often defined as the concentration at which 50% of the panel can detect the odorant.[17]

Descriptive Sensory Analysis

Objective: To identify, describe, and quantify the sensory attributes of a product.[18]

Methodology (Based on Quantitative Descriptive Analysis - QDA®): [18][19]

• Panelist Selection and Training:

  • Select a small panel of 6-15 individuals.[18]

  • Panelists undergo extensive training (often 40-120 hours) to develop a consensus vocabulary to describe the aroma and flavor attributes of the products being tested.[18]

  • Reference standards are used to anchor the sensory terms (e.g., a specific concentration of a known fruity compound to define "fruity").

• Vocabulary Development:

  • Through a series of sessions, the panel, guided by a panel leader, will be exposed to a range of fruity esters and related compounds.

  • The panel will generate a comprehensive list of descriptive terms for the aroma, flavor, and mouthfeel of the samples.

  • The panel comes to a consensus on the definitions of these terms.

• Intensity Scaling:

  • Panelists are trained to rate the intensity of each attribute on a numerical scale (e.g., a 15-point scale or an unstructured line scale).[18]

  • Reference standards are used to calibrate the panelists' use of the scale.

• Product Evaluation:

  • Samples are prepared and presented to the panelists in a controlled and consistent manner (e.g., at a specific temperature, in standardized containers).

  • Each panelist independently evaluates the samples and rates the intensity of each descriptive attribute.

  • Multiple replicates of each sample are evaluated to ensure data reliability.

• Data Analysis:

  • The intensity ratings for each attribute are averaged across panelists and replicates.

  • Statistical analysis (e.g., Analysis of Variance - ANOVA) is used to determine significant differences in sensory attributes between products.

  • The results can be visualized in a "spider web" or "radar" plot to provide a sensory fingerprint of each compound.

Visualizations

Experimental Workflow for Sensory Benchmarking

References

• 1. The Ethyl 3-hydroxyhexanoates [leffingwell.com]
• 2. ethyl 3-hydroxyhexanoate, 2305-25-1 [thegoodscentscompany.com]
• 3. ethyl 3-hydroxyhexanoate, 2305-25-1 [perflavory.com]
• 4. Odor Thresholds and Interactions of Ethyl Acetate and Diacetyl in an Artificial Wine Medium | American Journal of Enology and Viticulture [ajevonline.org]
• 5. Odor Thresholds and Interactions of Ethyl Acetate and Diacetyl in an Artificial Wine Medium | American Journal of Enology and Viticulture [ajevonline.org]
• 6. Ethyl acetate - Wikipedia [en.wikipedia.org]
• 7. Ethyl Acetate | CH3COOC2H5 | CID 8857 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. ethyl propionate, 105-37-3 [thegoodscentscompany.com]
• 9. Ethyl Propionate manufacturers and suppliers in China - ODOWELL [odowell.com]
• 10. nj.gov [nj.gov]
• 11. Ethyl propionate - Wikipedia [en.wikipedia.org]
• 12. Ethyl Isobutyrate manufacturers and suppliers in China - ODOWELL [odowell.com]
• 13. Ethyl isobutyrate | C6H12O2 | CID 7342 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. ethyl isobutyrate [flavscents.com]
• 15. ethyl isobutyrate, 97-62-1 [thegoodscentscompany.com]
• 16. The Ethyl 2-methylbutyrates [leffingwell.com]
• 17. grokipedia.com [grokipedia.com]
• 18. foodsafety.institute [foodsafety.institute]
• 19. dlg.org [dlg.org]

Safety & Regulatory Compliance

Proper Disposal of Ethyl 3-Hydroxyhexanoate: A Guide for Laboratory Professionals

Researchers, scientists, and drug development professionals handling Ethyl 3-hydroxyhexanoate (B1247844) must adhere to proper disposal procedures to ensure laboratory safety and environmental compliance. Although this compound is not classified as hazardous under the Occupational Safety and Health Administration (OSHA) Hazard Communication Standard (29 CFR 1910.1200), responsible chemical management is paramount.[1] This guide provides essential safety and logistical information for the proper disposal of Ethyl 3-hydroxyhexanoate.

Key Safety and Handling Information

Before disposal, it is crucial to be aware of the properties of Ethyl 3-hydroxyhexanoate. This compound is a colorless to pale-yellow liquid with a fruity odor.[2] While it is considered to have low toxicity, standard laboratory personal protective equipment (PPE), including gloves, goggles, and a lab coat, should be worn to prevent direct contact.[3] In the event of a spill, it should be absorbed with an inert material and collected for proper disposal.[3]

Physical and Chemical Properties Summary

Property	Value
Molecular Formula	C8H16O3
Molecular Weight	160.21 g/mol [4][5]
Boiling Point	90-92 °C at 14 mmHg[6][7]
Density	0.974 g/mL at 25 °C[6][7]
Flash Point	94 °C[2]
Solubility	Insoluble in water; Soluble in alcohol[2]

Disposal Procedures Workflow

The proper disposal of Ethyl 3-hydroxyhexanoate should follow a structured workflow to ensure all safety and regulatory aspects are covered. The following diagram illustrates the recommended step-by-step process.

Caption: Workflow for the proper disposal of Ethyl 3-hydroxyhexanoate.

Detailed Disposal Protocol

The disposal of chemical waste is governed by federal regulations such as the Resource Conservation and Recovery Act (RCRA), as well as state and local rules.[8] Always consult your institution's Environmental Health & Safety (EHS) office for specific guidance.

1. Waste Identification and Segregation:

• Pure Ethyl 3-hydroxyhexanoate: If the waste is pure, unused, or only contains trace amounts of non-hazardous materials, it is generally not considered hazardous waste.[1][9] It should be collected in its original container or a clearly labeled, compatible container. Do not mix it with other waste streams.[10]

• Contaminated Ethyl 3-hydroxyhexanoate: If it is mixed with other solvents or chemicals, the entire mixture must be evaluated. If any component of the mixture is a listed hazardous waste or causes the mixture to exhibit hazardous characteristics (e.g., ignitability, corrosivity, reactivity, toxicity), the entire container must be treated as hazardous waste.[11]

2. Container and Labeling:

• Use a container that is in good condition and compatible with the chemical.[12]

• The container must be securely capped to prevent leaks or spills.[12]

• Label the container clearly with "Waste Ethyl 3-hydroxyhexanoate" and list all components and their approximate percentages if it is a mixture.

3. Storage:

• Store the waste container in a designated Satellite Accumulation Area (SAA) that is at or near the point of generation.[11][12]

• Ensure the SAA is inspected weekly for leaks and proper container management.[12]

• Do not store incompatible waste types together. For instance, keep acids separate from bases and oxidizers away from organic materials.[12]

4. Disposal:

• Do not dispose of Ethyl 3-hydroxyhexanoate down the sink or in regular trash. [13] While it has low water solubility, this practice is generally prohibited for laboratory chemicals to protect waterways and wastewater treatment systems.[2]

• Contact your institution's EHS department to arrange for the collection of the chemical waste. They will ensure it is disposed of in a manner that is compliant with all relevant regulations.[11]

5. Empty Containers:

• A container that held non-hazardous Ethyl 3-hydroxyhexanoate can typically be disposed of as regular trash after it has been completely emptied, with as little residue as possible remaining.[13]

• All labels indicating the former contents should be defaced or removed before disposal.[13]

• If the container held a mixture classified as hazardous, it must be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste before the container can be disposed of as non-hazardous waste.[13]

By following these procedures, laboratory professionals can ensure the safe and compliant disposal of Ethyl 3-hydroxyhexanoate, contributing to a secure and environmentally responsible research environment.

References

• 1. fishersci.com [fishersci.com]
• 2. aurochemicals.com [aurochemicals.com]
• 3. Ethyl-3-hydroxyhexanoate | 2305-25-1 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 4. Ethyl 3-hydroxyhexanoate | C8H16O3 | CID 61293 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Ethyl (S)-3-hydroxyhexanoate | C8H16O3 | CID 440151 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Ethyl 3-hydroxyhexanoate = 98 , FG 2305-25-1 [sigmaaldrich.com]
• 7. ETHYL 3-HYDROXYHEXANOATE | 2305-25-1 [chemicalbook.com]
• 8. epa.gov [epa.gov]
• 9. assets.thermofisher.com [assets.thermofisher.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. ehrs.upenn.edu [ehrs.upenn.edu]
• 12. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 13. vumc.org [vumc.org]

Personal protective equipment for handling Ethyl 3-hydroxyhexanoate

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for laboratory professionals handling Ethyl 3-hydroxyhexanoate (B1247844). The information is intended to ensure the safe handling of this chemical and to build a foundation of trust in laboratory safety practices.

Personal Protective Equipment (PPE)

When handling Ethyl 3-hydroxyhexanoate, it is crucial to use appropriate personal protective equipment to prevent direct contact and ensure personal safety. The recommended PPE is outlined below.

PPE Category	Recommended Equipment
Eye Protection	Wear safety glasses with side shields or goggles.[1][2]
Hand Protection	Use appropriate chemical-resistant gloves.[1][2] It is important to inspect gloves before use and to select them based on the specific operational conditions and potential for cuts or abrasion.[3] Nitrile gloves are a common choice for laboratory settings.[4]
Body Protection	Wear a lab coat or long-sleeved clothing to prevent skin exposure.[1][2]
Respiratory	Under normal conditions of use with adequate ventilation, respiratory protection is not typically required.[3] In case of insufficient ventilation or risk of inhalation, a multi-purpose combination respirator cartridge may be considered.[5]

Operational Plan: Handling and Storage

Handling:

• Ensure adequate ventilation in the work area.[1][3]

• Avoid contact with skin, eyes, or clothing.[1][3]

• Do not ingest or inhale the substance.[1][3]

• Handle in accordance with good industrial hygiene and safety practices.[1]

• Keep the container tightly closed when not in use.[1][3]

Storage:

• Store in a tightly sealed container.[6]

• Keep in a cool, dry, and well-ventilated place.[1][6]

Emergency and First Aid Procedures

In the event of exposure to Ethyl 3-hydroxyhexanoate, follow these first aid measures immediately:

Exposure Route	First Aid Protocol
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids.[3][7] Seek medical attention.[3][7]
Skin Contact	Wash off immediately with plenty of water for at least 15 minutes.[3][7] If symptoms occur, get medical attention.[3]
Inhalation	Move the person to fresh air.[3][7] If symptoms occur, seek medical attention.[3]
Ingestion	Clean the mouth with water and drink plenty of water afterwards.[3][7] Seek medical attention if symptoms occur.[3]

Disposal Plan

Dispose of Ethyl 3-hydroxyhexanoate and any contaminated materials in accordance with all applicable local, regional, and national regulations.[8] This chemical is not regulated for transport under DOT, IATA, or IMDG.[1][7] Waste should not be mixed with other waste, and uncleaned containers should be handled in the same manner as the product itself.[8]

Experimental Workflow

The following diagram illustrates the standard workflow for handling Ethyl 3-hydroxyhexanoate in a laboratory setting, from initial preparation to final disposal.

Ethyl 3-hydroxyhexanoate Handling Workflow

References

• 1. myusf.usfca.edu [myusf.usfca.edu]
• 2. Ethyl-3-hydroxyhexanoate | 2305-25-1 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. chemnorth.com [chemnorth.com]
• 5. What is the Best Material for Chemical Resistant Gloves? - SafetyGloves.co.uk [safetygloves.co.uk]
• 6. Ethyl 3-hydroxyhexanoate | C8H16O3 | CID 61293 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. apps.ocfl.net [apps.ocfl.net]
• 8. docs.rs-online.com [docs.rs-online.com]